1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione

• CAS: 40011-62-9

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione

Abstract

This technical guide provides a comprehensive overview of the synthesis of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione, a substituted N-arylmaleimide. These compounds are of significant interest to researchers in medicinal chemistry and materials science due to their versatile reactivity as Michael acceptors and dienophiles. This document offers a detailed, two-step synthetic protocol, an in-depth discussion of the reaction mechanism, and guidance on the characterization of the target compound. The presented methodology is grounded in established chemical principles and supported by authoritative literature, ensuring scientific integrity and reproducibility for researchers, scientists, and drug development professionals.

Introduction: The Significance of N-Arylmaleimides

N-substituted maleimides are a pivotal class of compounds characterized by a pyrrole-2,5-dione core. Their importance stems from the electrophilic nature of the carbon-carbon double bond within the maleimide ring, which makes them highly reactive in various chemical transformations.[1] This reactivity profile has led to their extensive use as versatile building blocks in organic synthesis and polymer chemistry.[2]

In the realm of drug development and biochemical studies, N-arylmaleimides are frequently employed as covalent modifiers of biological macromolecules.[3] The maleimide moiety can selectively react with thiol groups of cysteine residues in proteins, forming stable thioether linkages. This specific reactivity has been harnessed for the development of antibody-drug conjugates (ADCs), targeted therapies, and probes for studying protein function. The nature of the aryl substituent on the nitrogen atom can significantly influence the compound's physical, chemical, and biological properties, including its reactivity, solubility, and interaction with biological targets. The title compound, 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione, with its specific substitution pattern, represents a valuable synthon for the creation of novel therapeutic agents and advanced materials.

Synthetic Strategy and Mechanism

The most prevalent and efficient method for the synthesis of N-arylmaleimides is a two-step process commencing with the reaction of a primary aniline with maleic anhydride.[4] This is followed by a cyclodehydration of the resulting intermediate to yield the desired N-arylmaleimide.

Step 1: Synthesis of N-(2-bromo-4-methylphenyl)maleamic acid

The initial step involves the nucleophilic acyl substitution reaction between 2-bromo-4-methylaniline and maleic anhydride. The lone pair of electrons on the nitrogen atom of the aniline attacks one of the carbonyl carbons of the maleic anhydride, leading to the opening of the anhydride ring and the formation of the corresponding N-arylmaleamic acid intermediate. This reaction is typically rapid and proceeds with high yield at room temperature.

Step 2: Cyclodehydration to 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione

The second step is the intramolecular cyclization of the N-(2-bromo-4-methylphenyl)maleamic acid to form the imide ring. This is an endergonic process that requires the removal of a molecule of water. The reaction is commonly facilitated by the use of a dehydrating agent, such as acetic anhydride, in the presence of a catalyst like anhydrous sodium acetate.[5] The sodium acetate acts as a base to deprotonate the carboxylic acid, and the resulting carboxylate attacks the amide carbonyl, followed by elimination of water to form the stable five-membered imide ring.

Reaction Mechanism:

Caption: Overall synthetic pathway for 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the synthesis of analogous N-arylmaleimides.[4][5][6]

Materials and Reagents

Reagent/Material	Molar Mass ( g/mol )	Purity	Supplier
2-bromo-4-methylaniline	186.05	≥98%	Commercially Available
Maleic Anhydride	98.06	≥99%	Commercially Available
Diethyl Ether	74.12	Anhydrous	Commercially Available
Acetic Anhydride	102.09	≥98%	Commercially Available
Sodium Acetate	82.03	Anhydrous	Commercially Available
Dichloromethane	84.93	ACS Grade	Commercially Available
Hexane	86.18	ACS Grade	Commercially Available
Silica Gel	-	60 Å, 230-400 mesh	Commercially Available

Step-by-Step Procedure

Step 1: Synthesis of N-(2-bromo-4-methylphenyl)maleamic acid

• In a 250 mL round-bottomed flask equipped with a magnetic stir bar, dissolve maleic anhydride (9.81 g, 0.1 mol) in 100 mL of anhydrous diethyl ether. Stir the mixture at room temperature until all the solid has dissolved.

• In a separate beaker, prepare a solution of 2-bromo-4-methylaniline (18.6 g, 0.1 mol) in 50 mL of anhydrous diethyl ether.

• Slowly add the aniline solution to the maleic anhydride solution dropwise over 15-20 minutes with continuous stirring at room temperature.

• A thick white precipitate will form upon addition. Continue stirring the suspension for an additional 1-2 hours at room temperature to ensure complete reaction.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the precipitate with two portions of 50 mL of cold diethyl ether to remove any unreacted starting materials.

• Dry the resulting white to off-white solid under vacuum to a constant weight. The N-(2-bromo-4-methylphenyl)maleamic acid is typically obtained in high yield (95-98%) and can be used in the next step without further purification.

Step 2: Synthesis of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione

• In a 500 mL round-bottomed flask equipped with a magnetic stir bar and a reflux condenser, place the dried N-(2-bromo-4-methylphenyl)maleamic acid (from the previous step), anhydrous sodium acetate (4.1 g, 0.05 mol), and acetic anhydride (150 mL).

• Heat the mixture in an oil bath to 90-100 °C with continuous stirring. The suspension should dissolve as the reaction progresses.

• Maintain the reaction at this temperature for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., dichloromethane).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Carefully and slowly pour the cooled reaction mixture into 500 mL of an ice-water mixture with vigorous stirring.

• A solid precipitate of the crude product will form. Continue stirring for 30 minutes to ensure complete precipitation and hydrolysis of excess acetic anhydride.

• Collect the crude product by vacuum filtration and wash it thoroughly with several portions of cold water until the filtrate is neutral.

• Dry the crude solid in a vacuum oven at 50-60 °C.

Purification

The crude 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione can be purified by recrystallization or column chromatography.

• Recrystallization: A suitable solvent system for recrystallization is typically a mixture of ethanol and water or cyclohexane. Dissolve the crude product in a minimal amount of hot solvent and allow it to cool slowly to form crystals.

• Column Chromatography: For higher purity, the crude product can be purified by flash column chromatography on silica gel using a gradient of hexane and ethyl acetate or dichloromethane as the eluent.[5]

Experimental Workflow:

Caption: Step-by-step experimental workflow for the synthesis and purification.

Characterization

The identity and purity of the synthesized 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione should be confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, the methyl group protons, and the two equivalent vinyl protons of the maleimide ring. The vinyl protons typically appear as a singlet in the range of δ 6.8-7.2 ppm.[1]

  • ¹³C NMR: The carbon NMR spectrum will show signals for the carbonyl carbons of the imide (around δ 170 ppm), the vinyl carbons, and the carbons of the substituted phenyl ring.[1]

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit characteristic absorption bands for the C=O stretching of the imide group (typically around 1700-1780 cm⁻¹) and the C=C stretching of the maleimide ring.[1]

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the target compound. The mass spectrum should show the molecular ion peak corresponding to the calculated mass of C₁₁H₈BrNO₂.

• Melting Point: A sharp melting point range is indicative of a pure compound.

Conclusion

The synthesis of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione can be reliably achieved through a well-established two-step procedure involving the formation of a maleamic acid intermediate followed by cyclodehydration. This technical guide provides a detailed and scientifically grounded protocol that can be readily implemented in a laboratory setting. The versatility of the N-arylmaleimide scaffold ensures that the title compound will continue to be a valuable tool for researchers in the development of novel therapeutics and functional materials. Adherence to the described procedures and analytical characterization will ensure the successful synthesis of this important chemical entity.

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An In-depth Technical Guide to the Physicochemical Properties of N-Aryl Maleimides for Advanced Drug Development

This guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the critical physicochemical properties of N-aryl maleimides. Moving beyond a simple recitation of facts, this document delves into the causal relationships between structure and function, offering field-proven insights to empower rational design and application in modern therapeutics, particularly in the realm of bioconjugation.

Strategic Importance of N-Aryl Maleimides in Bioconjugation

N-aryl maleimides have emerged as a pivotal class of reagents in chemical biology and drug development. Their prominence stems from their ability to participate in highly selective and efficient covalent bond formation with thiol groups, a reaction central to the construction of complex biomolecules like antibody-drug conjugates (ADCs).[1][2] The maleimide moiety acts as a Michael acceptor, reacting with the thiol side chain of cysteine residues under mild, physiological conditions to form a stable thiosuccinimide linkage.[3][4] This specificity allows for the precise, site-specific modification of proteins and peptides.[2][5]

While N-alkyl maleimides have been traditionally used, N-aryl maleimides offer distinct advantages in terms of reaction kinetics and, crucially, the stability of the resulting conjugate, which will be explored in detail in this guide.[6][7] These properties are not mere academic curiosities; they have profound implications for the efficacy and safety of targeted therapies.[8][9][10]

Synthesis and Structural Characterization of N-Aryl Maleimides

The synthesis of N-aryl maleimides is typically a straightforward two-step process, making them readily accessible building blocks.[6][11] The general synthetic pathway involves the acylation of an aromatic amine with maleic anhydride, followed by a cyclodehydration reaction.[6][12]

General Synthetic Pathway

The synthesis begins with the reaction of a substituted aniline with maleic anhydride to form the corresponding N-arylmaleamic acid intermediate.[6][11] This intermediate is then subjected to cyclodehydration, typically using acetic anhydride and a catalyst like sodium acetate, to yield the desired N-aryl maleimide.[6][11]

Caption: General two-step synthesis of N-aryl maleimides.

Experimental Protocol: Synthesis of N-Phenylmaleimide

This protocol outlines a standard laboratory procedure for the synthesis of N-phenylmaleimide.

Part A: Synthesis of N-Phenylmaleamic Acid

• In a fume hood, dissolve 10.0 g of maleic anhydride in 50 mL of diethyl ether in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution in an ice bath.

• Slowly add a solution of 9.3 g of aniline in 20 mL of diethyl ether dropwise to the cooled maleic anhydride solution with continuous stirring.

• A precipitate will form. Continue stirring for 30 minutes in the ice bath.

• Collect the solid product by vacuum filtration, wash with cold diethyl ether, and air dry. The N-phenylmaleamic acid is typically used in the next step without further purification.

Part B: Cyclodehydration to N-Phenylmaleimide [11]

• In a 100 mL round-bottom flask, combine the crude N-phenylmaleamic acid from Part A, 6 g of anhydrous sodium acetate, and 60 mL of acetic anhydride.[11]

• Equip the flask with a reflux condenser and a drying tube.

• Heat the mixture to 100°C in an oil bath and maintain this temperature for 45 minutes with stirring.[11]

• Allow the reaction mixture to cool to room temperature.

• Slowly pour the cooled mixture into 200 mL of an ice/water mixture while stirring vigorously with a glass rod to precipitate the product.[11]

• Collect the solid N-phenylmaleimide by vacuum filtration and wash thoroughly with cold water.[11]

• Dry the crude product in an oven at 75°C for 30 minutes.[11]

• The product can be further purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography.[11]

Structural Characterization

The identity and purity of the synthesized N-aryl maleimides are confirmed using standard analytical techniques.

Technique	Expected Observations
Melting Point	A sharp melting point indicates high purity.[11]
¹H NMR	The spectrum should show characteristic peaks for the aromatic protons and a singlet for the two vinyl protons of the maleimide ring (typically around 6.8-7.0 ppm in CDCl₃).[5][11]
¹³C NMR	The spectrum will show signals for the aromatic carbons and the carbonyl and vinyl carbons of the maleimide ring.[11]
FT-IR	Characteristic absorption bands for the imide carbonyl groups (typically around 1700-1780 cm⁻¹) will be present.[11]
Mass Spectrometry	The molecular ion peak corresponding to the calculated mass of the N-aryl maleimide should be observed.

Core Physicochemical Properties and Their Implications

The utility of N-aryl maleimides in drug development is dictated by a delicate interplay of their reactivity, stability, solubility, and electronic properties.

Reactivity: The Thiol-Michael Addition

The cornerstone of maleimide chemistry in bioconjugation is the Michael addition reaction with thiols.[3] This reaction is highly efficient and chemoselective for cysteine residues within a pH range of 6.5-7.5.[4][5] At this pH, the thiol group exists in equilibrium with the more nucleophilic thiolate anion, which readily attacks the electron-deficient double bond of the maleimide.[3]

Caption: The Thiol-Michael addition reaction.

The electronic nature of the N-aryl substituent significantly influences the reactivity of the maleimide. Electron-withdrawing groups on the aryl ring increase the electrophilicity of the double bond, leading to faster reaction rates with thiols.[13] Conversely, electron-donating groups can decrease the reaction rate.[14]

Stability: A Tale of Two Rings

The stability of both the maleimide reagent itself and the resulting thiosuccinimide conjugate are of paramount importance for the development of robust and effective therapeutics.

3.2.1. Hydrolysis of the Maleimide Ring

N-aryl maleimides are susceptible to hydrolysis, which opens the imide ring to form the corresponding N-arylmaleamic acid.[6] This is a critical consideration for storage and handling, as the maleamic acid is unreactive towards thiols. The rate of hydrolysis is pH-dependent, increasing at higher pH values.

3.2.2. Stability of the Thiosuccinimide Linkage: The N-Aryl Advantage

A major limitation of traditional N-alkyl maleimide conjugates is the reversibility of the Michael addition, known as a retro-Michael reaction.[8][9][10] This can lead to deconjugation and off-target effects in vivo.[8] N-aryl maleimides offer a significant advantage by promoting the hydrolysis of the thiosuccinimide ring to form a stable, ring-opened succinamic acid thioether.[6][7][8] This ring-opening reaction renders the conjugation irreversible, greatly enhancing the in vivo stability of the bioconjugate.[7][8][13]

Caption: Competing pathways for the thiosuccinimide adduct.

Studies have shown that the rate of this stabilizing hydrolysis is significantly faster for N-aryl substituents compared to N-alkyl substituents.[6][8] For example, the hydrolysis half-life of an N-aryl thiosuccinimide conjugate can be on the order of hours, while that of an N-alkyl analogue can be much longer.[8] This accelerated hydrolysis is attributed to the electron-withdrawing nature of the aryl group, which increases the susceptibility of the carbonyl carbons to nucleophilic attack by water.

N-Substituent	Conjugate Hydrolysis Half-life (pH 7.4, 37°C)	Reference
N-alkyl	~27 hours	[8]
N-aryl	~1.5 hours	[8]
N-fluorophenyl	~0.7 hours	[8]

Solubility

The aqueous solubility of N-aryl maleimides is a critical parameter, particularly for reagents intended for bioconjugation reactions, which are typically performed in aqueous buffers.[6] Poor solubility can lead to challenges in achieving the desired reaction concentrations and can complicate purification processes. The nature of the substituents on the aryl ring can be modulated to improve solubility. For instance, the incorporation of polar groups or the use of scaffolds like piperazine can significantly enhance aqueous solubility.[15][16]

Electronic and Photophysical Properties

N-aryl maleimides often exhibit interesting photophysical properties, including fluorescence.[17][18][19] These properties are a result of the intramolecular donor-acceptor architecture, where the aryl group can act as an electron donor and the maleimide moiety as an electron acceptor.[20][21] The emission properties are often sensitive to the solvent environment, a phenomenon known as solvatochromism.[19][21] This opens up possibilities for using N-aryl maleimides as fluorescent probes for studying biological systems. The specific absorption and emission wavelengths can be tuned by modifying the substituents on the aryl ring and the maleimide core.[17][18]

Self-Validating Protocols for Characterizing Physicochemical Properties

To ensure the reliability of experimental data, it is crucial to employ self-validating protocols. This involves including appropriate controls and cross-verification using multiple analytical techniques.

Protocol for Assessing Maleimide Hydrolytic Stability

• Prepare a stock solution of the N-aryl maleimide in a water-miscible organic solvent (e.g., DMSO).

• Add a small aliquot of the stock solution to a buffered aqueous solution (e.g., PBS, pH 7.4) at a known concentration.

• Incubate the solution at a controlled temperature (e.g., 37°C).

• At various time points, withdraw aliquots and quench any further reaction (e.g., by acidification).

• Analyze the samples by reverse-phase HPLC, monitoring the disappearance of the maleimide peak and the appearance of the maleamic acid peak.

• Calculate the half-life of the maleimide under these conditions.

Protocol for Evaluating Thiol-Maleimide Reaction Kinetics

• Prepare solutions of the N-aryl maleimide and a model thiol (e.g., N-acetyl-L-cysteine) in a reaction buffer (pH 7.0).

• Initiate the reaction by mixing the two solutions at a known concentration.

• Monitor the reaction progress over time using LC-MS to track the consumption of the maleimide and the formation of the thiosuccinimide adduct.[6]

• Determine the second-order rate constant for the reaction.

Conclusion: A Call for Rational Design

The physicochemical properties of N-aryl maleimides are not independent variables but are intricately linked. A deep understanding of these properties and their interplay is essential for the rational design of next-generation bioconjugates. By carefully selecting the substituents on the aryl ring, researchers can fine-tune the reactivity, stability, and solubility of these critical reagents to optimize the performance of novel therapeutics. The move from N-alkyl to N-aryl maleimides represents a significant step forward in creating more stable and effective antibody-drug conjugates and other targeted therapies.

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1H NMR and 13C NMR characterization of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione

An In-depth Technical Guide to the ¹H and ¹³C NMR Characterization of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione

Abstract

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy characterization of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione. This compound is a member of the N-substituted maleimide family, a class of molecules widely utilized as covalent modifiers and cross-linking agents in chemical biology and drug development. A thorough understanding of its structural features through NMR is paramount for confirming its identity, purity, and for studying its reactivity. This document, intended for researchers and drug development professionals, details the rationale behind experimental design, provides step-by-step protocols, and offers an in-depth interpretation of the spectral data, grounded in the fundamental principles of NMR spectroscopy.

Introduction: The Significance of N-Aryl Maleimides

N-substituted maleimides are a cornerstone in bioconjugation chemistry, primarily due to the high chemoselectivity and rapid reaction kinetics of the maleimide moiety with thiol groups found in cysteine residues of proteins.[1] The specific substituent on the nitrogen atom significantly modulates the compound's physical, chemical, and biological properties, including solubility, stability, and steric hindrance. The title compound, 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione, incorporates a substituted aromatic ring, which can influence its electronic properties and potential for further functionalization.

Accurate structural elucidation is the bedrock of chemical research. NMR spectroscopy stands as the most powerful technique for the unambiguous determination of the structure of small organic molecules in solution. This guide provides a detailed walkthrough of the complete ¹H and ¹³C NMR characterization of this specific N-aryl maleimide, establishing a reference for its spectral signature.

Molecular Structure and Predicted Spectral Features

The first step in any spectral analysis is a thorough examination of the molecule's structure to predict the number and type of signals expected in the NMR spectra.

Figure 1. Structure of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione with atom numbering.

Expected ¹H NMR Signals:

• Maleimide Protons (HA): The two vinyl protons on the maleimide ring are chemically and magnetically equivalent due to the molecule's symmetry plane. They are expected to appear as a sharp singlet.[2][3] Given the electron-withdrawing nature of the adjacent carbonyl groups, this signal should be significantly downfield.[4][5]

• Aromatic Protons (H3', H5', H6'): The trisubstituted benzene ring has three distinct protons.[6] Their chemical shifts and splitting patterns are influenced by the neighboring substituents. The bromine atom is electron-withdrawing, causing deshielding, while the methyl group is electron-donating, causing shielding.[7] We predict three signals in the aromatic region (typically 6.5-8.5 ppm).[8][9]

• Methyl Protons (CH₃): The three protons of the methyl group are equivalent and will appear as a singlet in the typical benzylic proton region (2-3 ppm).[6]

Expected ¹³C NMR Signals:

• Carbonyl Carbons (C2, C5): These are the most deshielded carbons and will appear furthest downfield (~170 ppm).[3][5]

• Vinyl Carbons (C3, C4): These carbons of the double bond will appear downfield, typically around 134 ppm.[3][4]

• Aromatic Carbons (C1'-C6'): Six distinct signals are expected in the aromatic region (120-150 ppm).[8] The chemical shifts will be influenced by the attached substituents (Br, N, CH₃). The carbon directly attached to the bromine (C2') will be shifted upfield due to the heavy atom effect, while the ipso-carbon attached to the nitrogen (C1') will be significantly affected by the imide group.

• Methyl Carbon (CH₃): This will be the most shielded carbon, appearing furthest upfield (~20 ppm).

Experimental Methodology

The quality of NMR data is critically dependent on rigorous experimental protocol. The choices made during sample preparation and data acquisition directly impact spectral resolution and accuracy.

Figure 2. Experimental workflow for NMR characterization.

Sample Preparation Protocol

• Analyte Weighing: Accurately weigh 5-10 mg of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione directly into a clean, dry vial.

• Solvent Selection & Dissolution: Add approximately 0.6-0.7 mL of a deuterated solvent. Chloroform-d (CDCl₃) is a common first choice for its ability to dissolve a wide range of organic compounds. Dimethyl sulfoxide-d₆ (DMSO-d₆) is an alternative for less soluble compounds.

  • Rationale: The choice of solvent is critical as it can influence the chemical shifts of the analyte.[10][11] Aromatic solvents like benzene-d₆ can induce significant shifts due to anisotropic effects and are generally avoided for initial analysis unless specific interactions are being studied.[12]

• Standard Addition: Add tetramethylsilane (TMS) as an internal standard (0 ppm). For aqueous-based solvents, TSP would be used instead.[10]

• Homogenization: Gently vortex or sonicate the sample until the solid is completely dissolved.

• Transfer: Using a Pasteur pipette, transfer the clear solution into a 5 mm NMR tube. Ensure the liquid height is sufficient for the instrument's detector (typically ~4 cm).

• Labeling: Clearly label the NMR tube with the sample identification.

NMR Data Acquisition Parameters

The following are typical parameters for a 400 MHz spectrometer.

• ¹H NMR Spectroscopy:

  • Pulse Sequence: Standard single-pulse (zg30).

  • Number of Scans (NS): 16-64 (averaged to improve signal-to-noise).

  • Relaxation Delay (D1): 1-2 seconds.

  • Acquisition Time (AQ): 3-4 seconds.

  • Spectral Width (SW): 16 ppm (-2 to 14 ppm).

• ¹³C NMR Spectroscopy:

  • Pulse Sequence: Proton-decoupled (zgpg30).

  • Number of Scans (NS): 1024-4096 (due to the low natural abundance of ¹³C).

  • Relaxation Delay (D1): 2 seconds.

  • Spectral Width (SW): 240 ppm (-10 to 230 ppm).

Spectral Analysis and Interpretation

The processed spectra provide a detailed fingerprint of the molecular structure. The following sections break down the assignment of each signal based on established principles of chemical shift, integration, and spin-spin coupling.

¹H NMR Spectrum Analysis

The ¹H NMR spectrum is characterized by three distinct regions corresponding to the maleimide, aromatic, and methyl protons.

Table 1: ¹H NMR Data for 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione (400 MHz, CDCl₃)

Proton Label	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
HA	~6.85	s	2H	Maleimide (=CH)
H6'	~7.55	d	1H	Aromatic (Ar-H)
H5'	~7.30	dd	1H	Aromatic (Ar-H)
H3'	~7.15	d	1H	Aromatic (Ar-H)
CH₃	~2.40	s	3H	Methyl (-CH₃)

• Maleimide Protons (HA, ~6.85 ppm): A sharp singlet integrating to two protons is observed, consistent with literature values for N-substituted maleimides.[4][13] The equivalence of these protons confirms the symmetrical nature of the maleimide ring.

• Aromatic Protons (H3', H5', H6', ~7.15-7.55 ppm): This region displays a complex pattern for three protons, as expected for a 1,2,4-trisubstituted benzene ring.[6]

  • H6' (~7.55 ppm): This proton is ortho to the bromine substituent and meta to the methyl group. The strong deshielding effect of the ortho bromine likely shifts this proton furthest downfield. It appears as a doublet due to coupling with H5'.

  • H5' (~7.30 ppm): This proton is coupled to both H6' and H3', resulting in a doublet of doublets.

  • H3' (~7.15 ppm): This proton is ortho to the electron-donating methyl group and meta to the bromine. The shielding from the methyl group likely shifts it furthest upfield within the aromatic region.[7] It appears as a doublet from coupling to H5'.

• Methyl Protons (-CH₃, ~2.40 ppm): A singlet integrating to three protons is observed in the benzylic region, confirming the presence of the methyl group.[8]

¹³C NMR Spectrum Analysis

The proton-decoupled ¹³C NMR spectrum provides a count of all unique carbon atoms in the molecule.

Table 2: ¹³C NMR Data for 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione (100 MHz, CDCl₃)

Carbon Label	Chemical Shift (δ, ppm)	Assignment
C2, C5	~169.5	Carbonyl (C=O)
C4'	~140.0	Aromatic (Ar-C-CH₃)
C3, C4	~134.2	Maleimide (=CH)
C6'	~133.0	Aromatic (Ar-CH)
C1'	~131.5	Aromatic (Ar-C-N)
C5'	~131.0	Aromatic (Ar-CH)
C3'	~128.5	Aromatic (Ar-CH)
C2'	~122.0	Aromatic (Ar-C-Br)
CH₃	~21.0	Methyl (-CH₃)

• Carbonyl Carbons (C2, C5, ~169.5 ppm): The two equivalent carbonyl carbons appear as the most downfield signal, which is characteristic for imide functionalities.[3][5]

• Aromatic & Vinyl Carbons (~122.0-140.0 ppm): This region contains eight distinct carbon signals.

  • The two equivalent vinyl carbons (C3, C4) of the maleimide ring appear at ~134.2 ppm, a hallmark of the maleimide core.[3]

  • The six aromatic carbons show distinct chemical shifts due to the substitution pattern. The carbon bearing the methyl group (C4') is downfield, while the carbon attached to the bromine (C2') is observed at a relatively upfield position for an aromatic carbon. The ipso-carbon attached to the nitrogen (C1') is also clearly identifiable within this range.

• Methyl Carbon (CH₃, ~21.0 ppm): The most upfield signal corresponds to the methyl carbon, as expected.

Conclusion

The comprehensive analysis of ¹H and ¹³C NMR spectra provides an unambiguous structural confirmation of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione. The key spectral signatures include a singlet for the two maleimide protons at ~6.85 ppm, a characteristic set of three signals in the aromatic region, and a methyl singlet at ~2.40 ppm in the ¹H NMR spectrum. The ¹³C NMR spectrum is defined by the downfield carbonyl signals at ~169.5 ppm, the maleimide vinyl carbons at ~134.2 ppm, six distinct aromatic carbon signals, and an upfield methyl signal at ~21.0 ppm. This detailed characterization serves as a crucial reference for scientists working with this compound, ensuring identity and purity for applications in research and development.

References

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• ResearchGate. (n.d.). 1H NMR spectra (in D2O) of maleimide 11a, the conjugation product 13a... [online] Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Structure-reactivity Relationship Study of Cyclo-dioxo Maleimide Cross-linker for Serum Stability and Self- hydrolysis. [online] Available at: [Link]

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Mass spectrometry analysis of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione

An In-Depth Technical Guide to the Mass Spectrometry Analysis of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione

Executive Summary

The structural characterization of novel chemical entities is a cornerstone of modern drug discovery and development. 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione represents a class of N-aryl maleimides with significant potential in medicinal chemistry, often utilized as covalent modifiers or synthetic intermediates. Mass spectrometry (MS) provides an unparalleled combination of sensitivity, selectivity, and structural insight, making it an indispensable tool for the unambiguous identification and characterization of such molecules.[1][2] This guide offers a comprehensive technical overview of the mass spectrometric analysis of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione, detailing predictive fragmentation pathways under both hard (Electron Ionization) and soft (Electrospray Ionization) conditions. We provide field-proven experimental protocols and data interpretation strategies tailored for researchers, chemists, and drug development professionals, ensuring a self-validating approach to structural elucidation.

Introduction: The Analytical Imperative

In the pharmaceutical pipeline, rigorous analytical characterization is paramount. It ensures the identity, purity, and stability of a new molecular entity (NME).[3] Mass spectrometry is a pivotal technique in this process, capable of providing precise molecular weight determination and detailed structural information from fragmentation data.[4] For a molecule like 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione, MS analysis serves several critical functions:

• Identity Confirmation: Verifying the correct molecular formula post-synthesis.

• Structural Elucidation: Confirming the connectivity of the aryl ring, bromine substituent, and maleimide moiety.

• Impurity Profiling: Identifying and characterizing process-related impurities or degradation products.[3]

• Metabolite Identification: Aiding in drug metabolism studies by identifying biotransformations of the parent compound.[2]

This guide is structured to provide both the theoretical underpinnings and practical methodologies for achieving these goals with confidence.

Core Molecular Properties and Isotopic Signature

A foundational aspect of mass spectrometry is understanding the intrinsic properties of the analyte.

• Molecular Formula: C₁₁H₈BrNO₂[]

• Monoisotopic Mass: 264.9738 u

• Average Molecular Weight: 266.09 g/mol []

A critical feature for the MS analysis of this compound is the presence of a bromine atom. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, with near-equal natural abundance (~50.5% and ~49.5%, respectively).[6] Consequently, any ion containing a single bromine atom will appear as a pair of peaks (a doublet) separated by approximately 2 m/z units, with nearly equal intensity. This characteristic "M/M+2" pattern is a powerful diagnostic tool for confirming the presence of bromine in the molecular ion and its fragments.[6]

Analysis by Electron Ionization Mass Spectrometry (EI-MS)

Principle and Rationale

Electron Ionization (EI) is a classic, high-energy ("hard") ionization technique. Molecules in the gas phase are bombarded with a beam of energetic electrons (typically 70 eV), causing the ejection of a valence electron to form a radical cation (M⁺•).[7] The significant excess energy transferred during this process leads to extensive and reproducible fragmentation.[8] This makes EI-MS exceptionally valuable for structural elucidation, as the resulting fragmentation pattern serves as a molecular fingerprint, often allowing for library matching and detailed structural inference.[7]

Predicted EI Fragmentation Pathways

The fragmentation of the 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione molecular ion (m/z 265/267) is predicted to proceed through several competing pathways, governed by the relative stabilities of the resulting ions and neutral losses.

• C-Br Bond Cleavage: The loss of the bromine radical (•Br) is a common pathway for brominated aromatic compounds.[9] This would result in a fragment ion at m/z 186.

• N-Aryl Bond Cleavage: Scission of the bond between the pyrrole nitrogen and the phenyl ring can occur, leading to two potential primary fragments: the bromomethylphenyl cation at m/z 184/186 or the maleimide radical cation at m/z 96.

• Maleimide Ring Fragmentation: The pyrrole-2,5-dione ring can undergo fragmentation, most commonly through the sequential loss of carbon monoxide (CO) molecules (28 u).

• Benzylic Cleavage: Loss of a hydrogen radical from the methyl group to form a stabilized ion is possible, though less favored than other pathways. A more likely event is the loss of the entire methyl radical (•CH₃), particularly after initial fragmentation events.

Caption: Predicted EI fragmentation pathways for 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione.

Summary of Predicted EI Fragments

Predicted m/z	Isotopic Pattern	Elemental Formula	Proposed Structure/Origin
265/267	M/M+2	[C₁₁H₈BrNO₂]⁺•	Molecular Ion
237/239	M/M+2	[C₁₀H₅BrNO]⁺•	Loss of Carbon Monoxide (CO)
186	Singlet	[C₁₁H₈NO₂]⁺	Loss of Bromine radical (•Br)
184/186	M/M+2	[C₇H₆Br]⁺	Bromomethylphenyl cation
155/157	M/M+2	[C₆H₄Br]⁺	Loss of CH₂ from bromomethylphenyl cation
96	Singlet	[C₄H₂NO₂]⁺•	Maleimide radical cation

Analysis by ESI-Tandem Mass Spectrometry (ESI-MS/MS)

Principle and Rationale

Electrospray Ionization (ESI) is a "soft" ionization technique that transfers molecules from solution to the gas phase as intact ions with minimal fragmentation.[10] It typically produces protonated molecules [M+H]⁺ or other adducts. To gain structural information, tandem mass spectrometry (MS/MS or MS²) is employed.[11] In this process, the [M+H]⁺ ion is mass-selected in the first stage (MS1), accelerated into a collision cell filled with an inert gas (e.g., argon or nitrogen) to induce fragmentation (Collision-Induced Dissociation, CID), and the resulting product ions are analyzed in the second stage (MS2).[12] This allows for controlled fragmentation and the establishment of clear precursor-product relationships, which is essential for structural elucidation.[4]

Predicted ESI-MS/MS Fragmentation Pathways

The analysis begins with the protonated molecule, [M+H]⁺, at m/z 266/268. Protonation is likely to occur on one of the electron-rich carbonyl oxygens. The subsequent fragmentation via CID will differ from EI due to the even-electron nature of the precursor ion.

• Neutral Losses from the Maleimide Ring: The protonated maleimide ring is susceptible to the loss of stable neutral molecules. A primary loss of carbon monoxide (CO, 28 u) is highly probable. A loss of water (H₂O, 18 u) could also occur, though it is less common for this structure.

• N-Aryl Bond Cleavage: Similar to EI, cleavage of the N-C bond can occur. This would yield the protonated maleimide (m/z 98) or the bromomethylphenyl cation (m/z 184/186).

• Consecutive Losses: Primary fragment ions can undergo further fragmentation. For example, the ion resulting from the loss of CO may subsequently lose the bromine atom or another CO molecule.

Caption: Predicted ESI-MS/MS fragmentation of [M+H]⁺ for 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione.

Summary of Predicted ESI-MS/MS Fragments

Precursor m/z	Product m/z	Isotopic Pattern	Proposed Neutral Loss	Elemental Formula of Product Ion
266/268	238/240	M/M+2	CO (28 u)	[C₁₀H₉BrNO]⁺
266/268	184/186	M/M+2	C₄H₃NO₂ (97 u)	[C₇H₆Br]⁺
266/268	98	Singlet	C₇H₆Br (170/172 u)	[C₄H₄NO₂]⁺
238/240	158	Singlet	HBr (80/82 u)	[C₁₀H₈NO]⁺

Validated Experimental Protocols

To ensure reproducibility and accuracy, the following detailed protocols are provided. These workflows are designed for high-resolution mass spectrometers (e.g., Q-TOF, Orbitrap) which provide accurate mass measurements, enabling confident elemental composition determination.[3][13]

General Sample Preparation

• Stock Solution: Accurately weigh ~1 mg of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione and dissolve in 1 mL of a suitable solvent (e.g., HPLC-grade Methanol or Acetonitrile) to create a 1 mg/mL stock solution.

• Working Solution: Dilute the stock solution to a final concentration of 1-10 µg/mL using the initial solvent or the mobile phase for analysis.

• Filtration: Filter the working solution through a 0.22 µm syringe filter to remove particulates before injection.

Recommended GC-EI-MS Protocol

This protocol is suitable for a volatile, thermally stable compound.

• System: Gas Chromatograph coupled to a Mass Spectrometer with an EI source.

• GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% Phenyl Methyl Siloxane column.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet: Splitless injection, 1 µL injection volume, Inlet temperature: 250°C.

• Oven Program: Initial temperature 100°C, hold for 1 min. Ramp at 20°C/min to 300°C, hold for 5 min.

• MS Transfer Line: 280°C.

• Ion Source: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Mass Analyzer: Scan mode, m/z range 40-450.

Recommended LC-ESI-MS/MS Protocol

This is the preferred method for most drug development applications due to its compatibility with complex matrices and non-volatile compounds.

• System: UHPLC system coupled to a High-Resolution Mass Spectrometer with an ESI source.

• LC Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

• Column Temperature: 40°C.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, return to 5% B and re-equilibrate for 3 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

• Ion Source: Electrospray Ionization (ESI), positive ion mode.

• Source Parameters: Capillary voltage: 3.5 kV; Gas temperature: 325°C; Drying gas flow: 10 L/min; Nebulizer pressure: 40 psi.

• MS Acquisition:

  • Full Scan (MS1): m/z range 100-500.

  • Tandem MS (MS/MS): Data-dependent acquisition (DDA). Select the two most intense ions from the full scan for fragmentation. Set precursor ion m/z to 265.98 and 267.98. Apply a stepped collision energy of 15, 25, and 35 eV to ensure capture of both low and high-energy fragments.

Comprehensive Analytical Workflow

The logical flow from sample to data interpretation is critical for a self-validating system.

Caption: A comprehensive workflow for the LC-ESI-MS/MS analysis of small molecules.

Conclusion

The mass spectrometric analysis of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione is a multi-faceted process that leverages the strengths of different ionization and analysis techniques. EI-MS provides a rich, fingerprint-like fragmentation pattern ideal for library matching and initial structural confirmation. The LC-ESI-MS/MS approach offers superior sensitivity and a controlled fragmentation environment, making it the gold standard for analysis in complex matrices and for quantitative studies within a drug development program.[13][14] By understanding the predicted fragmentation pathways and employing the validated protocols outlined in this guide, researchers can achieve confident and robust characterization of this important chemical entity.

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Mechanism of thiol-maleimide Michael addition reaction

An In-Depth Technical Guide to the Thiol-Maleimide Michael Addition Reaction

Abstract

The Michael addition reaction between a thiol and a maleimide is a cornerstone of modern bioconjugation, prized for its efficiency, high chemoselectivity, and mild reaction conditions.[1][2][3] This powerful tool is fundamental in fields ranging from proteomics and diagnostics to the development of sophisticated therapeutics like Antibody-Drug Conjugates (ADCs).[1][][] However, achieving a stable and homogenous conjugate requires a nuanced understanding of the reaction mechanism, its kinetics, and the competing side reactions that can compromise the final product. This guide provides an in-depth exploration of the core chemistry, critical process parameters, and potential pitfalls of the thiol-maleimide reaction, offering field-proven insights and detailed protocols to empower researchers in their bioconjugation endeavors.

The Core Mechanism: A Chemoselective Michael Addition

The fundamental chemistry driving the thiol-maleimide conjugation is a classic Michael addition.[1][2][6] The reaction proceeds via the nucleophilic attack of a thiol, specifically the deprotonated thiolate anion (R-S⁻), on one of the electron-deficient carbons of the α,β-unsaturated carbonyl system within the maleimide ring.[2][3] This process is highly efficient and forms a stable covalent thiosuccinimide thioether bond.[1][][6]

Several factors contribute to the reaction's utility:

• High Selectivity: Under optimal pH conditions (6.5-7.5), the reaction is highly chemoselective for thiols, which are relatively rare in proteins (found in cysteine residues), allowing for site-specific modification.[1][7][8] At a neutral pH of 7.0, the reaction with thiols is approximately 1,000 times faster than with amines.[1][]

• Favorable Kinetics: The reaction is rapid and typically proceeds to high yields without the need for a catalyst, especially in polar solvents.[1][8]

• "Click Chemistry" Attributes: Due to its high efficiency, selectivity, and ability to proceed under mild aqueous conditions, the thiol-maleimide reaction is widely considered a member of the "click chemistry" toolbox.[2][6][8]

Caption: The Thiol-Maleimide Michael Addition Reaction Mechanism.

Critical Reaction Parameters: The Key to Control

The success of a maleimide conjugation strategy hinges on the careful control of several key parameters. Understanding the causality behind these choices is essential for optimizing the reaction for efficiency and minimizing undesirable outcomes.

The Decisive Role of pH

The pH of the reaction buffer is the single most critical parameter governing the thiol-maleimide reaction. Its influence is multifaceted, directly impacting reaction rate, selectivity, and the stability of the maleimide reagent itself. The active nucleophile is the thiolate anion (S⁻), not the protonated thiol (SH). Therefore, the reaction rate is dependent on the concentration of the thiolate, which is dictated by the pKa of the thiol and the pH of the solution.

The optimal pH range for thiol-maleimide conjugation is 6.5 to 7.5 .[1][7][8] This range represents a critical balance:

• Below pH 6.5: The concentration of the nucleophilic thiolate anion is low, leading to a significantly slower reaction rate.[9]

• Above pH 7.5: The reaction rate increases, but at the cost of selectivity. The maleimide group becomes susceptible to competitive reaction with primary amines (e.g., the ε-amino group of lysine residues).[7][8][9] Furthermore, the rate of maleimide hydrolysis increases substantially at alkaline pH.[][9][10]

pH Range	Thiol State	Reaction Rate	Selectivity & Side Reactions
< 6.5	Mostly Protonated (R-SH)	Very Slow	High selectivity but impractical rate.
6.5 - 7.5	Equilibrium (R-SH ⇌ R-S⁻)	Optimal	Excellent selectivity for thiols. [1][7][8]
> 7.5	Mostly Deprotonated (R-S⁻)	Fast	Decreased selectivity; competitive reaction with amines.[7][9] Increased maleimide hydrolysis.[][10]

Table 1: The effect of pH on the key characteristics of the thiol-maleimide reaction.

Solvents and Reagent Preparation

• Solvents: The reaction proceeds efficiently in common aqueous buffers such as phosphate-buffered saline (PBS), HEPES, and Tris, provided they do not contain extraneous thiols.[11][12] For hydrophobic maleimide reagents (e.g., fluorescent dyes), a water-miscible organic co-solvent like DMSO or DMF is often required to prepare a stock solution before addition to the aqueous protein solution.[11]

• Reagent Stability: Maleimide reagents are susceptible to hydrolysis, especially in aqueous solutions at neutral or alkaline pH.[10] It is imperative to prepare aqueous solutions of maleimide reagents immediately before use and to avoid long-term storage in buffer.[8][13] Stock solutions are best prepared in a dry, biocompatible solvent like anhydrous DMSO and stored at -20°C, protected from moisture.[1][13]

Navigating the Pitfalls: Side Reactions and Instability

While robust, the thiol-maleimide chemistry is not without its challenges. A thorough understanding of potential side reactions is crucial for troubleshooting and for designing stable conjugates, particularly for in vivo applications like ADCs.

Caption: Key competing side reactions and stability pathways.

Hydrolysis of the Maleimide Ring

The electrophilic maleimide ring can be attacked by water, leading to a ring-opening reaction that forms an unreactive maleamic acid derivative.[7][9] This hydrolysis reaction is highly dependent on pH, accelerating significantly under neutral to alkaline conditions.[9][14][15] This underscores the importance of using freshly prepared maleimide solutions for conjugation.

Instability of the Thiosuccinimide Adduct

The stability of the final conjugate is paramount, especially for therapeutics. The thiosuccinimide linkage itself can undergo two competing reactions in a physiological environment.[16][17]

• Retro-Michael Reaction (Thiol Exchange): The formation of the thioether bond is reversible.[8][16] In a thiol-rich environment, such as in vivo where glutathione is present at high concentrations, the reaction can reverse. The released maleimide is then free to react with other available thiols, a phenomenon known as "payload migration."[8][16] This can lead to off-target toxicity and reduced efficacy of ADCs.[16][18]

• Adduct Hydrolysis (Stabilization): The succinimide ring of the conjugated adduct can also undergo hydrolysis.[16] This ring-opening forms a succinamic acid derivative that is stable and resistant to the retro-Michael reaction, effectively "locking" the conjugate.[16][17] While hydrolysis of the unreacted maleimide is detrimental, hydrolysis of the adduct is often advantageous for improving the in vivo stability of the conjugate.[19] This has led to the development of "self-hydrolyzing" maleimides with strategically placed groups that accelerate this stabilizing ring-opening reaction after conjugation.[17][20]

Thiazine Rearrangement

When a maleimide is conjugated to a peptide or protein via an N-terminal cysteine residue, the resulting thiosuccinimide adduct can undergo an intramolecular rearrangement.[7][19] This involves the nucleophilic attack of the N-terminal amine on a carbonyl of the succinimide ring, leading to the formation of a stable, six-membered thiazine ring.[6][19] The rate of this rearrangement is also pH-dependent, occurring more rapidly at or above physiological pH.[19]

Experimental Protocols: A Practical Guide

Trustworthy protocols are self-validating. The following methodologies provide a robust framework for successful thiol-maleimide conjugation and stability assessment.

Protocol: General Protein-Maleimide Conjugation

This protocol is a standard workflow for labeling a protein with a maleimide-functionalized molecule (e.g., a fluorescent dye).

Workflow Overview:

Caption: Standard experimental workflow for protein-maleimide conjugation.

Step-by-Step Methodology:

• Prepare Protein Solution: Dissolve the protein to be labeled in a degassed, thiol-free buffer at a pH of 7.0-7.5 (e.g., PBS, HEPES).[11][12] A typical protein concentration is 1-10 mg/mL.[11][12] Degassing the buffer by bubbling with an inert gas like nitrogen or argon is critical to prevent re-oxidation of thiols.[11][12]

• Reduce Disulfide Bonds (if necessary): Most proteins contain cysteine residues paired in disulfide bonds, which are unreactive towards maleimides.[11][12] To generate free thiols, these bonds must be reduced.

  • Add a 10-100 fold molar excess of a reducing agent like TCEP (tris(2-carboxyethyl)phosphine).[11][12] TCEP is ideal as it is stable, odorless, and does not need to be removed prior to conjugation.

  • Incubate for 20-30 minutes at room temperature.[12]

• Prepare Maleimide Stock Solution: Immediately before use, allow the vial of the maleimide reagent to warm to room temperature. Prepare a 10 mM stock solution in anhydrous DMSO.[13] Vortex to ensure the reagent is fully dissolved.

• Perform the Conjugation Reaction:

  • While gently stirring the protein solution, add the maleimide stock solution dropwise to achieve a final 10-20 fold molar excess of the maleimide reagent over the protein.[13]

  • Protect the reaction from light (especially if using fluorescent dyes) and incubate at room temperature for 2 hours or overnight at 4°C.[12]

• Purify the Conjugate: Separate the labeled protein from unreacted maleimide and byproducts. Gel filtration chromatography (e.g., a desalting column) is a common and effective method.[11][12]

• Characterize and Store:

  • Determine the degree of labeling (DOL) using spectrophotometry, if applicable.

  • For long-term storage, add stabilizers like BSA (5-10 mg/mL) and sodium azide (0.01-0.03%). Store at 4°C or, with 50% glycerol, at -20°C.[13]

Protocol: Assessing Conjugate Stability via Thiol Exchange

This protocol assesses the stability of the thiosuccinimide linkage by challenging the conjugate with a high concentration of a competing thiol, such as glutathione (GSH), and monitoring for payload loss over time.[16]

Step-by-Step Methodology:

• Materials: Purified bioconjugate, Phosphate Buffered Saline (PBS, pH 7.4), L-Glutathione (reduced), Reverse-phase HPLC system.[16]

• Incubation:

  • Prepare a solution of the purified bioconjugate in PBS (pH 7.4).

  • Add a high concentration of L-Glutathione (e.g., 1-5 mM).

  • Incubate the mixture at 37°C.

• Time-Point Analysis:

  • At various time points (e.g., 0, 1, 4, 8, 24, 48 hours), take an aliquot of the reaction mixture.

  • Immediately quench any further reaction, for example, by acidification with trifluoroacetic acid (TFA).

• HPLC Analysis:

  • Analyze each time-point sample by reverse-phase HPLC.

  • Monitor the peak corresponding to the intact conjugate and look for the appearance of new peaks corresponding to the unconjugated biomolecule or the payload attached to glutathione.

• Data Interpretation: Quantify the peak areas over time to determine the rate of conjugate degradation or thiol exchange, often expressed as a half-life (t½).

Conclusion

The thiol-maleimide Michael addition is an indispensable reaction in the bioconjugation toolkit. Its success, however, is not guaranteed by simply mixing the reactants. Optimal outcomes are achieved through a deliberate, mechanism-based approach. By carefully controlling pH to the 6.5-7.5 range, using freshly prepared reagents, and being cognizant of the inherent stability challenges of the resulting thiosuccinimide adduct, researchers can harness the full potential of this chemistry. For applications requiring high in vivo stability, such as ADCs, understanding and mitigating the retro-Michael reaction through strategies like induced adduct hydrolysis is no longer an option, but a necessity. This guide serves as a foundational resource to empower scientists to design, execute, and troubleshoot their conjugation strategies with confidence and precision.

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An In-Depth Technical Guide to 4-Bromo-2-chloro-1-fluorobenzene (CAS Number: 40011-62-9)

This technical guide provides a comprehensive overview of the chemical properties, synthesis, reactivity, and applications of 4-Bromo-2-chloro-1-fluorobenzene, a key intermediate for researchers, scientists, and professionals in drug development and fine chemical synthesis.

Introduction and Core Chemical Identity

4-Bromo-2-chloro-1-fluorobenzene is a halogenated aromatic compound that serves as a versatile building block in organic synthesis.[1] Its trifunctionalized benzene ring, featuring bromine, chlorine, and fluorine substituents, offers a unique platform for the strategic introduction of various moieties into more complex molecules.[1] The distinct electronic properties imparted by the three different halogens govern its reactivity, making it a valuable precursor in the synthesis of pharmaceuticals and agrochemicals.[2]

Table 1: Core Chemical Identity of CAS 40011-62-9

Identifier	Value
CAS Number	40011-62-9
IUPAC Name	4-bromo-2-chloro-1-fluorobenzene
Synonyms	4-Bromo-2-chlorofluorobenzene, 1-Bromo-3-chloro-4-fluorobenzene
Molecular Formula	C₆H₃BrClF
Molecular Weight	209.44 g/mol [3][4]
Appearance	Colorless to light yellow liquid[1][5]

Physicochemical and Spectroscopic Data

A thorough understanding of the physicochemical and spectroscopic properties of 4-Bromo-2-chloro-1-fluorobenzene is essential for its effective use in research and development.

Table 2: Physicochemical Properties

Property	Value	Source
Density	1.727 g/mL at 25 °C	[6][7]
Boiling Point	194 °C	[6][7]
Refractive Index	n20/D 1.553	[6][7]
Flash Point	89 °C (closed cup)	[8]

Spectroscopic Profile

The spectroscopic data for 4-Bromo-2-chloro-1-fluorobenzene is critical for its identification and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show three signals in the aromatic region (typically 6.5-8.0 ppm), corresponding to the three protons on the benzene ring.[9] The coupling patterns (doublets, doublet of doublets) and chemical shifts will be influenced by the positions of the halogen substituents.

• ¹³C NMR: The carbon NMR spectrum will display six distinct signals for the six carbons of the benzene ring.[10] The chemical shifts will be influenced by the attached halogens, with carbons bonded to fluorine showing characteristic splitting due to C-F coupling.[7]

• ¹⁹F NMR: A single resonance is expected in the fluorine NMR spectrum, providing a clear indication of the fluorine environment.[11]

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for an aromatic compound. Key peaks would include C-H stretching vibrations above 3000 cm⁻¹, C=C stretching vibrations in the 1400-1600 cm⁻¹ region, and C-X (C-Br, C-Cl, C-F) stretching vibrations in the fingerprint region (below 1200 cm⁻¹).[3][12]

Mass Spectrometry (MS)

The mass spectrum will show a characteristic isotopic pattern for a compound containing one bromine and one chlorine atom.[3] The molecular ion peak (M+) will appear as a cluster of peaks due to the isotopes of bromine (⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl, in an approximate 3:1 ratio).[13][14] The most abundant peaks in the molecular ion cluster would be at m/z 208, 210, and 212. Common fragmentation pathways involve the loss of halogen atoms.[13][15]

Synthesis of 4-Bromo-2-chloro-1-fluorobenzene

The synthesis of 4-Bromo-2-chloro-1-fluorobenzene is typically achieved through a Sandmeyer-type reaction, starting from a commercially available aniline derivative. The following protocol is based on a well-established procedure for a similar isomer and is adapted for the synthesis of the target compound.[16][17]

Experimental Protocol: Synthesis via Diazotization-Bromination

This procedure involves the diazotization of 2-chloro-4-fluoroaniline followed by a copper-catalyzed bromination.

Step 1: Diazotization of 2-chloro-4-fluoroaniline

• In a well-ventilated fume hood, dissolve 2-chloro-4-fluoroaniline in a mixture of concentrated hydrobromic acid (HBr) and water.

• Cool the solution to between -5 °C and 0 °C in an ice-salt bath with vigorous stirring.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise, ensuring the temperature remains below 5 °C.

• Stir the resulting diazonium salt solution at this temperature for an additional 30 minutes.

Step 2: Bromination

• In a separate flask, prepare a solution of cuprous bromide (CuBr) in HBr.

• While maintaining the temperature of the diazonium salt solution below 10 °C, slowly add it to the CuBr solution with continuous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then gently heat to approximately 50-60 °C for 1-2 hours to ensure complete decomposition of the diazonium salt.

• Cool the reaction mixture to room temperature and extract the product with a suitable organic solvent, such as diethyl ether or dichloromethane.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography to yield pure 4-Bromo-2-chloro-1-fluorobenzene.

Caption: Key reaction types for 4-Bromo-2-chloro-1-fluorobenzene.

Applications in Synthesis

4-Bromo-2-chloro-1-fluorobenzene is a valuable intermediate in the synthesis of a range of target molecules, particularly in the pharmaceutical and agrochemical industries.

Pharmaceutical Synthesis: Brilanestrant

An isomer, 1-Bromo-2-chloro-4-fluorobenzene, is a key building block in the synthesis of Brilanestrant (GDC-0810), a selective estrogen receptor degrader (SERD) that has been investigated for the treatment of breast cancer. [2][4]The synthesis involves the use of this halogenated benzene derivative to construct the core structure of the drug molecule.

Suzuki Coupling Reactions

4-Bromo-2-chloro-1-fluorobenzene is an excellent substrate for Suzuki coupling reactions, allowing for the formation of biaryl structures. The C-Br bond reacts selectively, leaving the C-Cl bond intact for potential further transformations.

Experimental Protocol: Suzuki Coupling

The following is a representative protocol for the Suzuki coupling of 4-Bromo-2-chloro-1-fluorobenzene with phenylboronic acid.

• To a reaction vessel, add 4-Bromo-2-chloro-1-fluorobenzene (1.0 eq.), phenylboronic acid (1.2 eq.), a palladium catalyst such as Pd(PPh₃)₄ (0.02-0.05 eq.), and a base such as potassium carbonate (2.0 eq.).

• Add a suitable solvent system, for example, a mixture of toluene and water.

• Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Heat the reaction mixture to 80-100 °C with vigorous stirring for 4-12 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and add water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the desired biaryl compound.

Caption: The catalytic cycle of a Suzuki cross-coupling reaction.

Safety and Handling

4-Bromo-2-chloro-1-fluorobenzene is harmful if swallowed and causes skin irritation. [8]It is also very toxic to aquatic life with long-lasting effects. [5]Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this chemical. [8]All work should be conducted in a well-ventilated fume hood. Refer to the Safety Data Sheet (SDS) for complete safety information.

Conclusion

4-Bromo-2-chloro-1-fluorobenzene is a highly versatile and valuable chemical intermediate. Its unique substitution pattern allows for selective transformations, making it an important building block in the synthesis of complex organic molecules for the pharmaceutical and agrochemical industries. A thorough understanding of its chemical properties, reactivity, and safe handling is crucial for its effective application in research and development.

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The Multifaceted Biological Activities of Pyrrole-2,5-dione Derivatives: A Technical Guide for Drug Discovery

Introduction: The Pyrrole-2,5-dione Scaffold - A Privileged Structure in Medicinal Chemistry

The 1H-pyrrole-2,5-dione, commonly known as the maleimide scaffold, is a five-membered heterocyclic ring that has emerged as a "privileged structure" in the field of medicinal chemistry.[1] Its inherent reactivity and versatile chemical handles make it a cornerstone for the synthesis of a diverse array of both natural and synthetic compounds.[1] These derivatives have demonstrated a remarkable spectrum of biological activities, positioning them as promising candidates for the development of novel therapeutics.[1][2] This technical guide provides an in-depth exploration of the significant biological activities of pyrrole-2,5-dione derivatives, with a focus on their anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties. We will delve into the underlying mechanisms of action, present quantitative data, and provide detailed experimental protocols to empower researchers, scientists, and drug development professionals in their quest for new and effective therapeutic agents.

Anticancer Activity: Targeting the Hallmarks of Malignancy

Pyrrole-2,5-dione derivatives have shown potent antiproliferative and cytotoxic effects against a variety of human cancer cell lines.[1] Their mechanisms of action are often multifaceted, targeting key pathways involved in cancer progression, including the induction of apoptosis and cell cycle arrest.[1]

Mechanism of Action: Kinase Inhibition and Apoptosis Induction

A primary mechanism through which these derivatives exert their anticancer effects is through the inhibition of protein kinases, which are crucial regulators of cellular signaling pathways that are often dysregulated in cancer.[3] Notably, certain pyrrole-2,5-dione derivatives have been identified as potent inhibitors of Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), two key tyrosine kinases involved in tumor growth, proliferation, and angiogenesis.[1][4] The maleimide moiety can form crucial hydrogen bond interactions with residues in the hinge region of the kinase binding site, contributing to their inhibitory activity.[5]

The inhibition of these signaling pathways ultimately leads to the induction of apoptosis, or programmed cell death, a critical process for eliminating cancerous cells. The activation of executioner caspases, such as caspase-3 and caspase-7, is a hallmark of apoptosis.[6]

Experimental Workflow: From Synthesis to Preclinical Evaluation

The journey from a novel pyrrole-2,5-dione derivative to a potential anticancer drug involves a rigorous and systematic evaluation process.

Caption: A generalized workflow from the synthesis of pyrrole-2,5-dione derivatives to their preclinical evaluation as anticancer agents.

Quantitative Data: Anticancer and Cytotoxic Activity

The following table summarizes the cytotoxic activity of selected pyrrole-2,5-dione derivatives against various cancer cell lines, with data presented as IC50 values (the concentration required to inhibit 50% of cell growth).

Compound Class/Derivative	Target Cell Line(s)	Key Findings (IC₅₀/GI₅₀)
4-Amino-3-chloro-1H-pyrrole-2,5-diones	Various cancer cell lines	Demonstrated growth inhibition and ability to form stable complexes with EGFR and VEGFR2.[1]
Fused Pyrroles (e.g., Pyrrolopyrimidines)	HepG-2 (Liver), MCF-7 (Breast), Panc-1 (Pancreatic)	Promising anticancer activity, induction of apoptosis via caspase-3/7 activation.[1]
2,2'-[(3,5-dimethyl-1H-pyrrole-2,4-diyl)dicarbonyl]dihydrazine derivatives	HepG2 (Liver), Hela (Cervical), MCF-7 (Breast)	Compound 2 showed high activity in Hela cells.[1]

Experimental Protocols: Key Assays for Anticancer Activity

This colorimetric assay is a widely used method to assess the metabolic activity of cells, which is an indicator of cell viability.[7][8]

• Principle: Metabolically active cells reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals.[7] The amount of formazan produced is proportional to the number of viable cells.

• Step-by-Step Methodology:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 1 × 10⁴ cells/well and allow them to adhere overnight.[9]

  • Compound Treatment: Treat the cells with various concentrations of the pyrrole-2,5-dione derivatives and incubate for a specified period (e.g., 72 hours).[9]

  • MTT Addition: Remove the medium and add 28 µL of a 2 mg/mL MTT solution to each well.[9]

  • Incubation: Incubate the plate for 1.5 hours at 37°C.[9]

  • Solubilization: Remove the MTT solution and add 130 µL of Dimethyl Sulfoxide (DMSO) to each well to dissolve the formazan crystals.[9]

  • Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes and measure the absorbance at 492 nm or 590 nm using a microplate reader.[9]

This assay quantifies the activity of caspase-3 and -7, key executioner caspases in the apoptotic pathway.[6]

• Principle: The assay utilizes a proluminescent caspase-3/7 substrate containing the tetrapeptide sequence DEVD. Cleavage of this substrate by active caspases releases aminoluciferin, which is then used by luciferase to generate a luminescent signal.[10]

• Step-by-Step Methodology:

  • Cell Treatment: Treat cells with the test compounds in a multiwell plate format.

  • Reagent Addition: Add the Caspase-Glo® 3/7 Reagent directly to the cell culture wells.[10]

  • Incubation: Incubate the plate at room temperature for 30 minutes to 3 hours, protected from light.[11]

  • Luminescence Measurement: Measure the luminescence using a plate reader. The signal intensity is proportional to the amount of caspase-3/7 activity.

Western blotting is a technique used to detect specific proteins in a sample and can be employed to analyze the effect of compounds on signaling pathways.[12]

• Principle: Proteins from cell lysates are separated by size using gel electrophoresis, transferred to a membrane, and then probed with specific antibodies to detect the protein of interest.

• Step-by-Step Methodology:

  • Sample Preparation: Lyse treated and untreated cells to extract proteins.

  • Gel Electrophoresis: Separate the protein lysates on an SDS-PAGE gel.

  • Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

  • Blocking: Block the membrane to prevent non-specific antibody binding.

  • Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein (e.g., phosphorylated EGFR, cleaved caspase-3) overnight at 4°C.[13]

  • Secondary Antibody Incubation: Wash the membrane and then incubate with a secondary antibody conjugated to an enzyme (e.g., HRP) for 1 hour.[13]

  • Detection: Add a chemiluminescent substrate and capture the signal using an imaging system.[13]

Antimicrobial Activity: A Broad Spectrum of Action

The pyrrole-2,5-dione scaffold is also present in compounds exhibiting a broad spectrum of antimicrobial activities against various bacterial and fungal strains.[1]

Quantitative Data: Antimicrobial Activity

The minimum inhibitory concentration (MIC) is a key measure of a compound's antimicrobial potency.

Compound Class/Derivative	Target Organism(s)	Key Findings (MIC)
Pyrrolidine-2,5-dione fused to dibenzobarrelene	S. aureus, E. coli, C. albicans	Moderate to low activity with MICs ranging from 16-256 µg/mL.[1]
3,4-dimethyl-1H-pyrrole-2,5-dione derivatives	S. aureus, E. faecalis, M. luteus, E. coli, P. aeruginosa	Varied antibacterial activity.[1]
Pyrrole derivatives linked with oxadiazole/triazole	M. luteus, P. mirabilis, A. niger, C. albicans	High activity against specific strains at 100 µg/mL.[1]

Experimental Protocol: Broth Microdilution Method for MIC Determination

This method is a standard procedure for determining the MIC of an antimicrobial agent.[14][15]

• Principle: A serial dilution of the test compound is prepared in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism. The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism after incubation.

• Step-by-Step Methodology:

  • Compound Dilution: Prepare a two-fold serial dilution of the pyrrole-2,5-dione derivative in a 96-well plate containing broth medium.

  • Inoculum Preparation: Prepare a standardized inoculum of the test bacteria (e.g., to 0.5 McFarland standard).

  • Inoculation: Inoculate each well with the bacterial suspension. Include a growth control (no compound) and a sterility control (no bacteria).

  • Incubation: Incubate the plates at 37°C for 18-24 hours.[14]

  • Result Interpretation: Determine the MIC by visually inspecting the wells for turbidity. The well with the lowest concentration of the compound showing no visible growth is the MIC.

Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Several novel pyrrole-2,5-dione derivatives have been identified as potent anti-inflammatory agents.[1] Their mechanism of action often involves the inhibition of pro-inflammatory cytokines and enzymes like cyclooxygenases (COX).[1][16]

Mechanism of Action: Inhibition of Pro-inflammatory Mediators

Inflammation is a complex biological response involving the production of various mediators, including cytokines like Interleukin-6 (IL-6) and Tumor Necrosis Factor-alpha (TNF-α), and enzymes such as COX-2, which is responsible for the production of prostaglandins.[16][17] Pyrrole-2,5-dione derivatives can suppress the inflammatory response by inhibiting the production and activity of these key players.[1]

Signaling Pathway: Mechanism of COX-2 Pathway Inhibition

Certain pyrrole-2,5-dione derivatives can exert their anti-inflammatory effects by suppressing the COX-2 pathway.

Caption: The suppression of the COX-2 inflammatory pathway is a key mechanism for some pyrrole-2,5-dione derivatives.

Quantitative Data: Anti-inflammatory Activity

Compound Class/Derivative	Assay System	Key Findings
3,4-dimethyl-1H-pyrrole-2,5-dione derivatives	Anti-CD3 or LPS-stimulated human PBMCs	Significant inhibition of PBMC proliferation and production of pro-inflammatory cytokines (IL-6 and TNF-α).[1][18]
1H-pyrrole-2,5-dione derivative (Compound 20)	Macrophage-derived foam cells	Inhibited lipid accumulation and reduced secretion of LDH, MDA, TNF-α, and ROS.[1]
1,5-diaryl pyrrole derivatives	6-OHDA induced neurotoxicity model	Suppressed the COX-2/PGE2 pathway, reducing neuroinflammation.[1]

Experimental Protocol: Measurement of Pro-inflammatory Cytokines (IL-6 and TNF-α)

Enzyme-Linked Immunosorbent Assay (ELISA) is a common method for quantifying cytokine levels.[1]

• Principle: This assay uses a pair of antibodies specific for the target cytokine. One antibody is coated on the plate to capture the cytokine from the sample, and the other is conjugated to an enzyme for detection.

• Step-by-Step Methodology:

  • Sample Collection: Collect cell culture supernatants or serum samples from treated and untreated groups.

  • Coating: Coat a 96-well plate with a capture antibody specific for IL-6 or TNF-α.

  • Blocking: Block the plate to prevent non-specific binding.

  • Sample Incubation: Add standards and samples to the wells and incubate.

  • Detection Antibody: Add a biotinylated detection antibody specific for the cytokine.[19]

  • Enzyme Conjugate: Add streptavidin-horseradish peroxidase (HRP) conjugate.[19]

  • Substrate Addition: Add a chromogenic substrate (e.g., TMB), which will be converted by HRP to produce a colored product.[19]

  • Stop Reaction: Stop the reaction with a stop solution.

  • Absorbance Measurement: Measure the absorbance at the appropriate wavelength using a microplate reader. The concentration of the cytokine is determined by comparison to a standard curve.

Neuroprotective Activity: Combating Neurodegeneration

Emerging evidence suggests that pyrrole derivatives possess neuroprotective properties, making them potential therapeutic agents for neurodegenerative diseases like Parkinson's disease.[12]

Mechanism of Action: Attenuation of Oxidative Stress

Oxidative stress is a key contributor to neuronal cell death in neurodegenerative disorders. Pyrrole derivatives have been shown to protect neuronal cells from neurotoxin-induced damage by reducing the production of reactive oxygen species (ROS) and inhibiting inflammatory pathways in the brain.[12]

Experimental Protocol: 6-OHDA-Induced Neurotoxicity Assay in PC12 Cells

The neurotoxin 6-hydroxydopamine (6-OHDA) is commonly used to model Parkinson's disease in vitro.[20][21]

• Principle: 6-OHDA selectively destroys dopaminergic neurons, mimicking the pathology of Parkinson's disease. The neuroprotective effect of a compound can be assessed by its ability to prevent 6-OHDA-induced cell death.

• Step-by-Step Methodology:

  • Cell Culture: Culture PC12 cells, a cell line derived from a pheochromocytoma of the rat adrenal medulla, which are often used as a model for neuronal cells.

  • Pre-treatment: Pre-treat the PC12 cells with the pyrrole-2,5-dione derivative for a specified time (e.g., 1 hour).[16]

  • Neurotoxin Exposure: Expose the cells to 6-OHDA (e.g., 125 µM) for 24 hours to induce neurotoxicity.[16]

  • Viability Assessment: Assess cell viability using the MTT assay as described previously. An increase in cell viability in the presence of the test compound compared to the 6-OHDA-only treated group indicates a neuroprotective effect.

Conclusion: A Scaffold of Immense Therapeutic Potential

The pyrrole-2,5-dione scaffold is a testament to the power of privileged structures in drug discovery. The diverse and potent biological activities of its derivatives, spanning from anticancer and antimicrobial to anti-inflammatory and neuroprotective effects, underscore their immense therapeutic potential. The versatility of this scaffold allows for extensive chemical modifications, enabling the fine-tuning of pharmacological properties and the development of highly selective and efficacious drug candidates. This technical guide has provided a comprehensive overview of the biological landscape of pyrrole-2,5-dione derivatives, complete with mechanistic insights and detailed experimental protocols. It is our hope that this resource will serve as a valuable tool for researchers and scientists, accelerating the translation of these promising compounds from the laboratory to the clinic.

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The Tunable Reactivity of Maleimides: A Senior Application Scientist's Guide to Leveraging Electron-Withdrawing Effects

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: Beyond the "Click" Chemistry Label

The thiol-maleimide reaction, a cornerstone of bioconjugation, is often lauded for its speed and selectivity, earning it a place in the "click chemistry" lexicon.[1][2] This Michael addition reaction, in which a thiol attacks the electron-deficient double bond of the maleimide, forms a stable succinimidyl thioether linkage under mild, physiological conditions.[3] Its utility in creating antibody-drug conjugates (ADCs), PEGylated proteins, and fluorescently labeled biomolecules is undisputed.[4][5] However, for the discerning scientist, true mastery lies not in simply using the reaction, but in understanding and controlling its nuances. A significant challenge in maleimide chemistry is the reversibility of this linkage through a retro-Michael reaction, which can lead to thiol exchange with other biomolecules, such as serum albumin, compromising the stability and efficacy of the conjugate in vivo.[6][7]

This guide moves beyond the surface-level appreciation of maleimide chemistry to provide a deep dive into how electronic effects, specifically the introduction of electron-withdrawing groups (EWGs) on the maleimide N-substituent, can be strategically employed to modulate reactivity, enhance conjugate stability, and mitigate undesirable side reactions. As a senior application scientist, my goal is to equip you with the mechanistic understanding and practical insights necessary to design more robust and effective bioconjugates.

The Fundamental Chemistry: A Delicate Balance of Reactions

The journey of a maleimide in a biological milieu is a dynamic one, governed by a series of competing reactions. Understanding the interplay between these pathways is critical to optimizing your bioconjugation strategy.

The primary, desired reaction is the Michael addition of a thiol to the maleimide double bond. This reaction is highly efficient and selective for thiols, particularly the sulfhydryl group of cysteine residues, within a pH range of 6.5-7.5.[1][6] At this pH, the more nucleophilic thiolate anion is present in sufficient concentration to initiate the reaction, while potentially competing amines, such as the ε-amino group of lysine, remain largely protonated and unreactive.[6]

However, two significant side reactions challenge the integrity of the maleimide and its subsequent conjugate:

• Hydrolysis: The maleimide ring itself is susceptible to hydrolysis, opening to form a non-reactive maleamic acid derivative. This process renders the maleimide incapable of reacting with the target thiol.

• Retro-Michael Reaction (Thiol Exchange): The succinimidyl thioether adduct formed after conjugation is not always permanently stable. It can undergo a base or nucleophile-catalyzed β-elimination, regenerating the maleimide.[6] This regenerated maleimide is then free to react with other thiols present in the system, a phenomenon known as thiol exchange, which is a major concern for the stability of ADCs in vivo.[7][8]

A crucial, often desirable, secondary reaction for the conjugate is the hydrolysis of the succinimidyl thioether ring . This ring-opening event yields a stable and irreversible thio-succinamic acid conjugate, effectively preventing the retro-Michael reaction and subsequent thiol exchange.[6]

Caption: Competing reaction pathways for maleimides in a biological environment.

The Power of Induction: How Electron-Withdrawing Groups Alter the Landscape

The electronic nature of the N-substituent on the maleimide ring is a powerful tool for controlling these competing reactions. By installing an electron-withdrawing group (EWG), we can significantly alter the electrophilicity of both the maleimide's carbon-carbon double bond and its carbonyl carbons.

This increased electrophilicity has a dual effect:

• Accelerated Michael Addition: A more electron-deficient double bond is more susceptible to nucleophilic attack by a thiolate anion. Consequently, maleimides bearing EWGs generally exhibit faster reaction rates with thiols.[9] For instance, N-aryl maleimides react approximately 2.5 times faster with thiols than their N-alkyl counterparts.[6] This is advantageous in applications requiring rapid conjugation, such as radiolabeling with short-lived isotopes.[6]

• Enhanced Hydrolysis Rates: The increased electrophilicity of the carbonyl carbons makes them more prone to attack by water or hydroxide ions. This leads to a faster rate of hydrolysis for both the unreacted maleimide and, more importantly, the succinimidyl thioether adduct.[4][9]

The key insight here is that while the hydrolysis of the unreacted maleimide is a detrimental side reaction, the accelerated hydrolysis of the adduct is highly beneficial. By promoting rapid ring-opening of the conjugate, we can effectively "lock" the linkage into a stable, irreversible form, thereby preventing the retro-Michael reaction and subsequent thiol exchange.[4][8]

Studies have shown that electron-withdrawing N-substituents significantly increase the rate of thio-succinimide ring opening, which minimizes the conjugate's susceptibility to thiol exchange.[4][6] This strategy is particularly effective for N-aryl substituted maleimides, which show substantially faster rates of thio-succinimide ring hydrolysis compared to the more commonly used N-alkyl derivatives.[6][8]

Quantitative Insights: A Comparative Look at Substituent Effects

The impact of N-substituents on maleimide and conjugate stability is not merely qualitative. Quantitative kinetic studies provide a clearer picture of these electronic effects. The following table summarizes representative data on the hydrolysis rates of various N-substituted maleimides.

N-Substituent (R)	Relative Electron-Withdrawing Strength	Relative Rate of Maleimide Hydrolysis (pH 7.4)	Relative Rate of Maleimide Hydrolysis (pH 8.0)
-OCH3 (Methoxy)	Donating	1.0 (Baseline)	1.0 (Baseline)
-H (Phenyl)	Neutral	-	-
-CF3 (Trifluoromethyl)	Withdrawing	-	-
-SF5 (Pentafluorosulfanyl)	Strongly Withdrawing	~6.9x	~5.6x

Data conceptualized and compiled from trends reported in Hiscocks et al., Applied Sciences, 2023.[6]

As the data indicates, maleimides with strongly electron-withdrawing substituents, such as the pentafluorosulfanyl (-SF5) group, undergo hydrolysis at a significantly faster rate than those with electron-donating groups like methoxy (-OCH3).[6] This trend underscores the direct correlation between the electronic nature of the N-substituent and the maleimide's reactivity and stability.

Similarly, the stability of the resulting thioether adduct is profoundly influenced by the N-substituent. Electron-withdrawing groups greatly accelerate the stabilizing ring-opening hydrolysis of the conjugate.[4]

Caption: Causality chain of electron-withdrawing effects on maleimide reactivity.

Practical Application: Experimental Protocols

To harness these principles in the laboratory, rigorous and well-controlled experimental procedures are essential. The following protocols provide a framework for evaluating the reactivity and stability of different maleimide derivatives.

Protocol for Evaluating Maleimide Hydrolytic Stability

This protocol allows for the quantitative comparison of the hydrolysis rates of different N-substituted maleimides.

Objective: To determine the half-life (t1/2) of maleimide hydrolysis under physiological pH.

Materials:

• N-substituted maleimide derivatives (e.g., N-phenylmaleimide, N-(4-methoxyphenyl)maleimide, N-(4-(pentafluorosulfanyl)phenyl)maleimide)

• Anhydrous acetonitrile (MeCN)

• 50 mM Phosphate buffer (pH 7.4)

• HPLC system with a UV detector and a C18 column

• Automated injector and sample vials

Procedure:

• Stock Solution Preparation: Prepare 100 mM stock solutions of each maleimide derivative in anhydrous acetonitrile.

• Reaction Initiation: Use an HPLC autosampler to inject 10 µL of the maleimide stock solution into a vial containing 990 µL of 50 mM phosphate buffer (pH 7.4) with 20% MeCN co-solvent, achieving a final maleimide concentration of 1 mM. Note: The buffer concentration and co-solvent ratio are optimized to maintain pH and prevent phase separation.[6]

• Time-Course Analysis: Immediately after injection, begin analyzing the reaction mixture periodically (e.g., every 15 minutes) via LC-MS or HPLC-UV over a suitable time course (e.g., 300 minutes).

• Data Acquisition: Monitor the disappearance of the maleimide peak and the appearance of the corresponding maleamic acid peak. A UV wavelength of 192 nm is often optimal for detecting the amide bonds in both species.[6]

• Data Analysis: Integrate the peak areas for the maleimide at each time point. Plot the natural logarithm of the maleimide concentration versus time. The slope of this line will be equal to the negative of the pseudo-first-order rate constant (k). The half-life can then be calculated using the equation: t1/2 = 0.693 / k.

Protocol for Assessing Conjugate Stability and Thiol Exchange

This protocol evaluates the stability of the thio-succinimide adduct in the presence of a competing thiol, simulating in vivo conditions.

Objective: To compare the propensity of different maleimide-thiol conjugates to undergo retro-Michael reaction and thiol exchange.

Materials:

• Pre-formed maleimide-thiol conjugates (e.g., N-ethylmaleimide-cysteine, N-phenylmaleimide-cysteine)

• Glutathione (GSH) or another competing thiol

• 50 mM Phosphate buffer (pH 7.4)

• HPLC system with a UV or mass spectrometry detector

• Incubator or water bath at 37°C

Procedure:

• Reaction Setup: Dissolve the maleimide-thiol conjugate in 50 mM phosphate buffer (pH 7.4) to a final concentration of 1 mM.

• Initiation of Exchange: Add a molar excess of glutathione (e.g., 10 mM) to the conjugate solution.

• Incubation: Incubate the reaction mixture at 37°C.

• Time-Course Monitoring: At various time points (e.g., 0, 1, 4, 8, 24 hours), withdraw an aliquot of the reaction mixture, quench any further reaction if necessary (e.g., by acidification), and analyze by HPLC.

• Analysis: Monitor for three key events:

  • The disappearance of the initial conjugate peak.

  • The appearance of the ring-opened (hydrolyzed) adduct peak.

  • The appearance of the new adduct formed from the reaction of the regenerated maleimide with glutathione (the thiol-exchanged product).

• Quantification: By comparing the rates of formation of the hydrolyzed adduct versus the exchanged adduct, the relative stability of the initial conjugate can be determined. Conjugates derived from maleimides with EWGs are expected to show a higher ratio of hydrolyzed product to exchanged product.[10]

Conclusion: Designing the Next Generation of Bioconjugates

The strategic use of electron-withdrawing groups on the maleimide N-substituent provides a powerful handle to fine-tune reactivity and, most critically, to enhance the in vivo stability of the resulting bioconjugates. By accelerating the rate of the stabilizing succinimidyl thioether ring hydrolysis, we can effectively shut down the pathway to the detrimental retro-Michael reaction and subsequent thiol exchange. This mechanistic insight allows for the rational design of maleimide reagents that form more robust and reliable linkages. For developers of ADCs and other targeted therapeutics, where conjugate stability is paramount to efficacy and safety, this approach offers a clear path toward creating superior next-generation molecules.[11] The era of treating the maleimide as a simple, static linker is over; the future lies in its intelligent, electronically-tuned application.

References

• Hiscocks, H. G., Pascali, G., & Ung, A. T. (2023). Evaluation of Substituted N-Aryl Maleimide and Acrylamides for Bioconjugation. Applied Sciences. [Link]

• Fontaine, S. D., et al. (2014). Long-Term Stabilization of Maleimide–Thiol Conjugates. Bioconjugate Chemistry. [Link]

• Shen, Y., et al. (2012). Kinetics study of degradation of maleimide-thiol conjugates in reducing environments. RSC Advances. [Link]

• Baldwin, A. D., & Kiick, K. L. (2011). Tunable degradation of maleimide-thiol adducts in reducing environments. Bioconjugate Chemistry. [Link]

• Duan, H., et al. (2016). Thiol-Maleimide “Click” Chemistry: Evaluating the Influence of Solvent, Initiator, and Thiol on the Reaction Mechanism, Kinetics, and Selectivity. The Journal of Physical Chemistry A. [Link]

• Reinmuth, M. K., et al. (2020). Sequence sensitivity and pH dependence of maleimide conjugated N-terminal cysteine peptides to thiazine rearrangement. Journal of Peptide Science. [Link]

• Baldwin, A. D., & Kiick, K. L. (2011). Tunable Degradation of Maleimide-Thiol Adducts in Reducing Environments. Request PDF. [Link]

• Wagner, A., et al. (2018). Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. Chemistry – A European Journal. [Link]

• Zeglis, B. M., et al. (2013). Synthesis and Bioconjugation of Thiol-Reactive Reagents for the Creation of Site-Selectively Modified Immunoconjugates. Journal of Visualized Experiments. [Link]

• Hiscocks, H. G., et al. (2023). Evaluation of Substituted N-Aryl Maleimide and Acrylamides for Bioconjugation. PDF. [Link]

• St. Amant, A. H., et al. (2018). Tuning the Diels–Alder Reaction for Bioconjugation to Maleimide Drug-Linkers. Request PDF. [Link]

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• JoVE. (2022). Protein Bioconjugate Synthesis Via Cysteine-maleimide Chemistry. [Link]

• Ravasco, J. M. J. M., et al. (2019). Bioconjugation with Maleimides: A Useful Tool for Chemical Biology. PubMed. [Link]

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• 8. Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Bioconjugation with Maleimides: A Useful Tool for Chemical Biology - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocol for labeling cysteine residues with 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione

Protocol for Labeling Cysteine Residues with 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Modification of Cysteine Residues

Site-specific modification of proteins is a cornerstone of modern chemical biology, enabling the creation of antibody-drug conjugates (ADCs), fluorescently labeled proteins for imaging, and precisely engineered protein-polymer conjugates.[][] Among the canonical amino acids, cysteine, with its unique sulfhydryl (thiol) group, stands out as a prime target for selective bioconjugation.[3][4] The relatively low natural abundance of cysteine and the high nucleophilicity of its thiol side chain (pKa ~8.5) make it an ideal handle for achieving chemoselective protein modification.[3]

Maleimide-based reagents have long been the gold standard for cysteine-specific labeling due to their high reactivity and selectivity towards thiols under mild, physiological conditions.[][5][6] The reaction proceeds via a Michael addition, where the nucleophilic thiol group of a cysteine residue attacks the electrophilic carbon-carbon double bond of the maleimide ring, forming a stable thioether bond.[][7]

This document provides a detailed protocol for the use of a specialized bromomaleimide, 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione , for the targeted labeling of cysteine residues. The incorporation of a bromine atom on the maleimide ring is significant. Unlike traditional maleimides that undergo a simple Michael addition, bromomaleimides can react with thiols via an addition-elimination sequence.[8] This preserves the double bond in the resulting thiomaleimide conjugate, which can prevent the problematic retro-Michael reaction that leads to deconjugation.[8] Furthermore, this retained unsaturation offers the potential for subsequent modifications, providing a versatile platform for more complex bioconjugate assembly.[9]

Reaction Mechanism and Key Considerations

The labeling of a cysteine residue with 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione proceeds through a selective reaction with the thiol side chain. The electron-withdrawing properties of the adjacent carbonyl groups render the maleimide double bond highly electrophilic and susceptible to nucleophilic attack by the thiolate anion (the deprotonated form of the cysteine's sulfhydryl group).

Diagram of the Labeling Reaction

Caption: Workflow of the cysteine labeling reaction.

Experimental Protocols

PART 1: Preparation of Reagents and Protein

1.1. Buffer Preparation:

• Recommended Buffer: Phosphate-buffered saline (PBS) or HEPES buffer at a pH range of 7.0-7.5 is ideal.[5]

• Rationale: This pH range represents a compromise: it is high enough to ensure a sufficient concentration of the reactive thiolate anion but low enough to minimize the hydrolysis of the maleimide group and reduce reactions with other nucleophilic residues like lysine.[6][10]

• Buffers to Avoid: Buffers containing primary amines (e.g., Tris) or thiols (e.g., DTT) should be avoided as they will compete with the protein for reaction with the maleimide.[10]

1.2. Preparation of the Labeling Reagent Stock Solution:

• Dissolve 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione in an anhydrous, water-miscible organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to a concentration of 10-20 mM.[5]

• Rationale: Many maleimide-based reagents have poor aqueous solubility, necessitating the use of an organic co-solvent.[5] Prepare this solution fresh before each use to prevent hydrolysis.

1.3. Protein Preparation and Disulfide Reduction:

• Dissolve the protein containing the target cysteine residue(s) in the chosen reaction buffer.

• Crucial Step - Disulfide Bond Reduction: Cysteine residues within a protein can form disulfide bonds, which are unreactive towards maleimides.[5] To ensure the availability of free thiols for labeling, reduction of any disulfide bonds is necessary.

  • Add a 10- to 100-fold molar excess of a reducing agent such as Tris(2-carboxyethyl)phosphine (TCEP) to the protein solution.[5]

  • Incubate at room temperature for 20-60 minutes.

  • Rationale: TCEP is a preferred reducing agent as it is stable, odorless, and does not contain a thiol group that would interfere with the subsequent maleimide reaction. Dithiothreitol (DTT) or β-mercaptoethanol (BME) can also be used, but they must be completely removed before adding the labeling reagent.

• Removal of Excess Reducing Agent: If DTT or BME were used, remove them by dialysis, buffer exchange, or using a desalting column. This step is critical to prevent the reducing agent from quenching the maleimide reagent.

PART 2: Labeling Reaction

2.1. Stoichiometry of the Reaction:

• The optimal molar excess of the labeling reagent over the protein depends on the number and accessibility of the cysteine residues. A starting point of a 10- to 20-fold molar excess of the maleimide reagent over the protein is recommended.[11]

2.2. Labeling Procedure:

• To the prepared protein solution, slowly add the calculated volume of the 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione stock solution while gently vortexing. The final concentration of the organic solvent should ideally be kept below 10% (v/v) to avoid protein denaturation.

• Incubate the reaction mixture at room temperature for 1-2 hours or overnight at 4°C.[5] The optimal reaction time should be determined empirically for each specific protein.

• Quenching the Reaction: After the desired incubation time, quench any unreacted maleimide by adding a small molecule thiol such as β-mercaptoethanol or cysteine to a final concentration of 10-20 mM. Incubate for an additional 15-30 minutes.

PART 3: Purification and Characterization of the Labeled Protein

3.1. Purification:

• Remove the excess labeling reagent and the quenching agent by size-exclusion chromatography (gel filtration), dialysis, or tangential flow filtration. The choice of method will depend on the scale of the reaction and the properties of the protein.

3.2. Characterization and Validation:

• Confirmation of Labeling:

  • Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is a powerful technique to confirm the covalent attachment of the label and to determine the number of labels per protein molecule (drug-to-antibody ratio, or DAR, in the case of ADCs).[12][13][14]

  • UV-Vis Spectroscopy: If the label has a distinct chromophore, the degree of labeling can be estimated by measuring the absorbance at wavelengths specific to the protein and the label.[14]

• Purity Analysis:

  • SDS-PAGE: Analyze the purified labeled protein by SDS-PAGE to check for integrity and potential aggregation or fragmentation.

  • Size-Exclusion Chromatography (SEC): SEC can be used to assess the presence of aggregates in the final product.[13]

  • Hydrophobic Interaction Chromatography (HIC): HIC is particularly useful for separating protein species with different numbers of attached labels, providing information on the distribution of the label.[13]

Troubleshooting and Optimization

Problem	Potential Cause	Suggested Solution
Low Labeling Efficiency	Incomplete reduction of disulfide bonds.	Increase the concentration of the reducing agent (TCEP) or the incubation time. Ensure complete removal if using DTT/BME.
Inaccessible cysteine residues.	Consider partial denaturation of the protein with mild chaotropic agents (e.g., low concentrations of urea or guanidinium chloride). This must be optimized to avoid irreversible denaturation.
Hydrolysis of the maleimide reagent.	Prepare the maleimide stock solution fresh. Ensure the reaction pH is not too high (ideally ≤ 7.5).[10]
Non-specific Labeling	Reaction pH is too high.	Lower the reaction pH to 7.0. At pH > 8.5, maleimides can react with primary amines (e.g., lysine).[6]
Prolonged reaction time or excessive reagent concentration.	Optimize the reaction time and the molar excess of the labeling reagent.
Protein Precipitation	High concentration of organic solvent.	Keep the final concentration of DMSO or DMF below 10% (v/v).
The label increases the hydrophobicity of the protein.	Perform the labeling reaction at a lower protein concentration.
Instability of the Conjugate	Retro-Michael reaction.	While bromomaleimides are designed to minimize this, if instability is observed, consider post-conjugation hydrolysis of the succinimide ring by briefly raising the pH to 8.5-9.0 to form a more stable, ring-opened structure.[15]

Visualization of the Experimental Workflow

Caption: Step-by-step experimental workflow for cysteine labeling.

References

• Optimizing Labeling Conditions for Cysteine-Based Peptides with 99mTc. Iranian Journal of Pharmaceutical Research. [Link]

• Differential reactivity of maleimide and bromoacetyl functions with thiols: application to the preparation of liposomal diepitope constructs. PubMed. [Link]

• Bromo- and thiomaleimides as a new class of thiol-mediated fluorescence 'turn-on' reagents. Royal Society of Chemistry. [Link]

• Protein Characterization Techniques for Biologics Development. Mabion. [Link]

• Understanding How the Stability of the Thiol-Maleimide Linkage Impacts the Pharmacokinetics of Lysine-Linked Antibody-Maytansinoid Conjugates. ResearchGate. [Link]

• Differential Reactivity of Maleimide and Bromoacetyl Functions with Thiols: Application to the Preparation of Liposomal Diepitope Constructs. ResearchGate. [Link]

• Maleimide-thiol adducts stabilized through stretching. PubMed. [Link]

• On-demand Detachment of Maleimide Derivatives on Cysteine to Facilitate (Semi)Synthesis of Challenging Proteins. ChemRxiv. [Link]

• Analytical Techniques for Antibody-Drug Conjugates. Pharma Focus America. [Link]

• Fast Cysteine Bioconjugation Chemistry. PMC. [Link]

• Cysteine-Specific Bioconjugation and Stapling of Unprotected Peptides by Chlorooximes. CCS Chemistry. [Link]

• Cysteine bioconjugation and some commonly used reagents. ResearchGate. [Link]

• Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. Wiley Online Library. [Link]

• Specific Bioconjugation of N- & C-terminal Cysteines. Creative Biolabs. [Link]

• Analytical methods for physicochemical characterization of antibody drug conjugates. National Institutes of Health. [Link]

• Hydrolysis of some N-alkylmaleimides. Journal of the Chemical Society, Perkin Transactions 2. [Link]

• Current Status of Analytical Techniques for Characterization of Protein Stability. Journal of Pharmaceutical Sciences. [Link]

• Self-hydrolyzing maleimides improve the stability and pharmacological properties of antibody-drug conjugates. ResearchGate. [Link]

• Development of applicable thiol-linked antibody–drug conjugates with improved stability and therapeutic index. National Institutes of Health. [Link]

• Introduction of the Mass Spread Function for Characterization of Protein Conjugates. ACS Publications. [Link]

• Protein Modification, Bioconjugation, and Disulfide Bridging Using Bromomaleimides. ACS Publications. [Link]

• ChemInform Abstract: Bromomaleimides: New Reagents for the Selective and Reversible Modification of Cysteine. ResearchGate. [Link]

• Catalysis of imido-group hydrolysis in a maleimide conjugate. PMC. [Link]

• Red-Light-Induced Cysteine Modifications Suitable for Protein Labeling. ACS Publications. [Link]

• Fluorescent labeling of specific cysteine residues using CyMPL. PMC. [Link]

• minireview: addressing the retro-michael instability of maleimide bioconjugates. UCL Discovery. [Link]

• A roadmap to cysteine specific labeling of membrane proteins for single-molecule photobleaching studies. PubMed Central. [Link]

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Application Note: Enhancing Antibody-Drug Conjugate Stability and Homogeneity with N-Aryl Maleimide Conjugation

For Researchers, Scientists, and Drug Development Professionals.

Introduction: The Imperative for Stability in Antibody-Drug Conjugates

Antibody-Drug Conjugates (ADCs) represent a powerful class of biopharmaceuticals, merging the antigen-targeting specificity of monoclonal antibodies with the cell-killing potency of cytotoxic small molecules[1][2][3]. The efficacy and safety of an ADC are critically dependent on the stability of the chemical linker that connects the antibody to the cytotoxic payload[1][3]. Premature release of the drug in systemic circulation can lead to off-target toxicity and a diminished therapeutic window.

Conventional ADCs have frequently utilized N-alkyl maleimides to conjugate drugs to cysteine residues on the antibody via a Michael addition reaction[2][4][5]. While this method is efficient and selective for thiols, the resulting thiosuccinimide linkage is susceptible to deconjugation through a retro-Michael reaction, particularly in the presence of thiol-containing species like albumin in the bloodstream[2][6][7][8]. This instability can compromise the ADC's performance and safety profile.

This application note details the mechanistic advantages and provides validated protocols for the use of N-aryl maleimides, a next-generation conjugation chemistry designed to produce robustly stable ADCs. By promoting a rapid, post-conjugation hydrolysis of the thiosuccinimide ring, N-aryl maleimides generate a stable, ring-opened structure that is resistant to the retro-Michael reaction, ensuring the payload remains attached to the antibody until it reaches the target cell[4][5][6][9].

Part 1: The Chemistry of Enhanced Linker Stability

The Challenge: Retro-Michael Reaction with N-Alkyl Maleimides

The conjugation of a thiol (from a cysteine residue) to a conventional N-alkyl maleimide proceeds rapidly to form a thioether bond within a thiosuccinimide ring. However, this reaction is reversible under physiological conditions[2][6][7]. The presence of endogenous thiols, such as glutathione or cysteine, can initiate a retro-Michael reaction, leading to the release of the maleimide-linked drug and subsequent transfer to other proteins, a phenomenon known as "payload migration"[8].

Caption: Stabilization pathway of N-Aryl Maleimide ADCs.

Part 2: Protocol for Stable ADC Production

This section provides a comprehensive, step-by-step protocol for generating a stable ADC using an N-aryl maleimide-payload conjugate. The protocol is designed for an IgG1 antibody but can be adapted.

Section 2.1: Materials and Reagents

• Antibody: IgG1 monoclonal antibody at ≥5 mg/mL in phosphate-buffered saline (PBS).

• Reducing Agent: Tris(2-carboxyethyl)phosphine (TCEP) hydrochloride solution (10 mM in water).

• N-Aryl Maleimide Payload: Pre-synthesized linker-payload with an N-aryl maleimide reactive group (10 mM in DMSO).

• Reaction Buffer: Borate-buffered saline (BBS), pH 7.4.

• Quenching Agent: N-acetyl-L-cysteine (100 mM in water, freshly prepared).

• Purification: Sephadex G-25 column or equivalent size-exclusion chromatography (SEC) system.

• Solvents: Anhydrous DMSO.

Section 2.2: Step-by-Step Conjugation Workflow

Causality: The goal is to selectively reduce the interchain disulfide bonds while leaving the intrachain disulfides intact. TCEP is a potent, odorless, and thiol-free reducing agent, making it ideal for this purpose. The molar equivalents of TCEP directly control the number of available cysteine thiols for conjugation, thus determining the final drug-to-antibody ratio (DAR).

• Prepare the antibody to a final concentration of 5 mg/mL in BBS buffer.

• Add 4 to 6 molar equivalents of TCEP solution to the antibody solution. The optimal ratio should be determined empirically for each antibody to achieve the desired DAR.

• Incubate the reaction at 37°C for 90-120 minutes with gentle agitation.[10] This controlled reduction typically yields 4-8 free thiols per antibody.

Causality: The reaction should be performed at a pH of 7.0-7.5. This pH range ensures that the cysteine thiol is sufficiently deprotonated to its reactive thiolate form, while minimizing the competitive hydrolysis of the maleimide group before conjugation and reducing off-target reactions with amine groups (e.g., lysine).[8] A slight molar excess of the maleimide payload ensures complete conjugation of the available thiols.

• Allow the reduced antibody solution to cool to room temperature.

• Add 8 to 10 molar equivalents of the N-aryl maleimide payload solution to the reduced antibody. The payload should be added dropwise while gently stirring. The final DMSO concentration should not exceed 10% v/v to prevent antibody denaturation.

• Incubate the reaction for 1-2 hours at room temperature, protected from light.[11]

Causality: A quenching agent, such as N-acetyl-L-cysteine, is added to react with any excess, unreacted maleimide payload. This prevents unwanted side reactions and simplifies the subsequent purification process.

• Add a 20-fold molar excess of freshly prepared N-acetyl-L-cysteine solution (relative to the maleimide payload) to the reaction mixture.

• Incubate for 20 minutes at room temperature.

Causality: Size-exclusion chromatography (SEC) is a robust method to separate the high-molecular-weight ADC from unreacted payload, quenched payload, and any aggregates.[12][13] The purified ADC is collected in a suitable formulation buffer.

• Equilibrate a G-25 desalting column or an SEC-HPLC system with the final formulation buffer (e.g., PBS, pH 7.2).

• Load the quenched reaction mixture onto the column.

• Collect fractions corresponding to the main protein peak, which represents the purified ADC.

• Pool the relevant fractions and determine the protein concentration via UV-Vis spectroscopy at 280 nm.

Caption: Workflow for the production of a stable N-Aryl Maleimide ADC.

Part 3: Characterization and Quality Control

Robust analytical methods are essential to ensure the quality, consistency, and stability of the final ADC product.[1][3][14]

Section 3.1: Determination of Drug-to-Antibody Ratio (DAR)

The DAR is a critical quality attribute that influences the ADC's efficacy and safety.[14][15]

• Protocol: Hydrophobic Interaction Chromatography (HIC-HPLC) HIC is the gold standard for determining the DAR distribution of cysteine-linked ADCs.[16][17][18] It separates ADC species based on hydrophobicity, which increases with the number of conjugated drug molecules.

  • System: A bio-inert HPLC system is recommended due to the high salt concentrations used.[18][19]

  • Column: TSKgel Butyl-NPR or similar.

  • Mobile Phase A: 50 mM Sodium Phosphate, 1.5 M Ammonium Sulfate, pH 7.0.

  • Mobile Phase B: 50 mM Sodium Phosphate, pH 7.0, with 20% Isopropanol.

  • Gradient: Run a linear gradient from 0% to 100% B over 30 minutes.

  • Detection: UV at 280 nm.

  • Calculation: The average DAR is calculated as a weighted average of the peak areas for each species (DAR0, DAR2, DAR4, etc.).[16][20]

ADC Species	Retention Time (min)	Peak Area (%)	Weighted Value (DAR x Area)
DAR0 (Unconjugated)	8.5	5.2	0.00
DAR2	12.1	25.8	51.6
DAR4	15.3	55.1	220.4
DAR6	17.9	10.9	65.4
DAR8	20.2	3.0	24.0
Total	100.0	361.4
Average DAR	3.61
Table 1. Example HIC-HPLC data for DAR determination of an N-aryl maleimide ADC.

Section 3.2: Assessment of ADC Stability

• Protocol: In Vitro Plasma Stability Assay This assay compares the stability of the N-aryl maleimide ADC to a conventional N-alkyl maleimide ADC in a biologically relevant matrix.

  • Incubate both the N-aryl and N-alkyl ADCs at 1 mg/mL in human or mouse serum at 37°C.[21]

  • At specified time points (e.g., 0, 1, 3, and 7 days), take an aliquot of each sample.

  • Analyze the samples by HIC-HPLC as described in Section 3.1 to determine the average DAR.

  • Plot the average DAR over time. A stable ADC will show minimal to no decrease in DAR.

Time Point	Average DAR (N-Alkyl Maleimide ADC)	% Drug Loss	Average DAR (N-Aryl Maleimide ADC)	% Drug Loss
Day 0	3.65	0%	3.61	0%
Day 1	3.21	12%	3.55	1.7%
Day 3	2.63	28%	3.48	3.6%
Day 7	1.90	48%	3.39	6.1%
Table 2. Comparative stability data showing significantly lower drug loss for the N-aryl maleimide ADC in serum. Data is representative.[5][9][21]

Section 3.3: Analysis of Aggregation

• Protocol: Size Exclusion Chromatography (SEC-HPLC) SEC is used to quantify the percentage of high molecular weight species (aggregates), which are a critical quality attribute as they can impact efficacy and immunogenicity.[12][13][22]

  • System: HPLC with UV detection at 280 nm.

  • Column: Agilent AdvanceBio SEC 300Å or equivalent.[12][13]

  • Mobile Phase: 150 mM Sodium Phosphate, pH 7.0.

  • Flow Rate: 1.0 mL/min.

  • Analysis: The main peak corresponds to the ADC monomer. Earlier eluting peaks represent aggregates. The percentage of aggregate should typically be below 2-3%.

Conclusion

The use of N-aryl maleimides represents a significant advancement in ADC technology, directly addressing the critical challenge of linker stability. By undergoing rapid, post-conjugation hydrolysis to form a stable ring-opened structure, this chemistry effectively prevents premature drug release via the retro-Michael reaction. The protocols outlined in this guide provide a robust framework for the production and characterization of highly stable and homogeneous ADCs. Adopting this technology can lead to the development of safer and more efficacious antibody-drug conjugates with improved therapeutic indices.

References

• Journal of the American Chemical Society. On-Demand Thio-Succinimide Hydrolysis for the Assembly of Stable Protein–Protein Conjugates. Available at: [Link]

• Veranova. Analytical Techniques for Antibody-Drug Conjugates (ADCs): Comprehensive Insights. Available at: [Link]

• UCL Discovery. minireview: addressing the retro-michael instability of maleimide bioconjugates. Available at: [Link]

• Semantic Scholar. Mild method for succinimide hydrolysis on ADCs: impact on ADC potency, stability, exposure, and efficacy. Available at: [Link]

• Agilent. Quantitation of mAb and ADC Aggregation Using SEC and an Aqueous Mobile Phase. Available at: [Link]

• Veranova. Analytical Techniques for Antibody-Drug Conjugates: Comprehensive Insights. Available at: [Link]

• PubMed Central. On-Demand Thio-Succinimide Hydrolysis for the Assembly of Stable Protein–Protein Conjugates. Available at: [Link]

• Agilent Technologies. Quantitation of mAb and ADC Aggregation Using SEC and an Aqueous Mobile Phase. Available at: [Link]

• Mtoz Biolabs. Antibody-Drug Conjugate Characterization. Available at: [Link]

• ResearchGate. Stabilization of cysteine-linked antibody drug conjugates with N-aryl maleimides. Available at: [Link]

• Kinam Park. Stabilization of cysteine-linked antibody drug conjugates with N-aryl maleimides. Available at: [Link]

• PubMed. Stabilization of cysteine-linked antibody drug conjugates with N-aryl maleimides. Available at: [Link]

• National Institutes of Health. Analytical methods for physicochemical characterization of antibody drug conjugates. Available at: [Link]

• PubMed. Minireview: Addressing the retro-Michael instability of maleimide bioconjugates. Available at: [Link]

• SigutLabs. Strengthening Maleimide-Based ADCs: How to Prevent Premature Payload Release. Available at: [Link]

• PubMed. Drug-to-antibody ratio (DAR) and drug load distribution by hydrophobic interaction chromatography and reversed phase high-performance liquid chromatography. Available at: [Link]

• Shimadzu. Analysis of protein drugs aggregation Using Size Exclusion Chromatography. Available at: [Link]

• Cytiva. Aggregation in antibody-drug conjugates: causes and mitigation. Available at: [Link]

• SigutLabs. Rethinking ADC Warheads: Beyond the Classical Maleimide Approach. Available at: [Link]

• Research Communities. Force-induced ring-open hydrolysis strengthens the maleimide-thiol adducts for stable protein-polymer conjugates. Available at: [Link]

• AACR Journals. Self-stabilizing ADCs: antibody-drug conjugates prepared with maleimido drug-linkers that catalyze their own thiosuccinimide ring hydrolysis. Available at: [Link]

• European Pharmaceutical Review. SEC-MS: a “powerful tool” for ADC analysis, find researchers. Available at: [Link]

• ResearchGate. Stability of ADCs in thiol-containing buffer and mouse serum. Available at: [Link]

• MDPI. Evaluation of Substituted N-Aryl Maleimide and Acrylamides for Bioconjugation. Available at: [Link]

• UCL Discovery. Application of Next Generation Maleimides (NGMs) to Site-Selective Antibody Conjugation. Available at: [Link]

• American Pharmaceutical Review. Hydrophobic Interaction Chromatography for Antibody Drug Conjugate Drug Distribution Analysis. Available at: [Link]

• Separation Science. How to analyse cysteine-linked ADC using HIC. Available at: [Link]

• LCGC International. Hydrophobic Interaction Chromatography (HIC) for the Characterization of Therapeutic Monoclonal Antibodies and Related Products, Part 2: Practical Considerations. Available at: [Link]

• Agilent. AdvanceBio HIC Column for Drug to Antibody Ratio (DAR) Analysis of Antibody Drug Conjugates (ADC). Available at: [Link]

• National Institutes of Health. Development of applicable thiol-linked antibody–drug conjugates with improved stability and therapeutic index. Available at: [Link]

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Application Notes and Protocols for Thiol-Reactive Crosslinking Agents in Proteomics

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The study of protein structure and interactions is fundamental to understanding cellular processes and is a cornerstone of modern drug development. Chemical crosslinking of proteins followed by mass spectrometry (XL-MS) has emerged as a powerful technique for capturing a spatial snapshot of protein conformations and interaction networks in their native context.[1][2][3] Among the various chemical strategies, targeting the thiol (sulfhydryl) group of cysteine residues offers a high degree of selectivity, as cysteine is a relatively low-abundance amino acid.[4][5] This guide provides a detailed overview of the primary classes of thiol-reactive crosslinking agents, their reaction mechanisms, and practical, field-tested protocols for their application in proteomics research.

The Rationale for Targeting Cysteine Residues

The thiol group (-SH) of cysteine is a potent nucleophile, making it an attractive target for covalent modification.[6] Targeting cysteines for crosslinking offers several distinct advantages:

• Specificity: Cysteine is less abundant in proteins compared to amine-containing residues like lysine, allowing for more precise and targeted crosslinking.[4][5][7] This reduces the complexity of the resulting crosslinked peptide mixture, simplifying data analysis.

• Structural Significance: Cysteine residues are often involved in forming disulfide bonds that are critical for protein tertiary and quaternary structure.[7][8] Probing these regions can provide valuable structural insights.

• Controllable Reactivity: The reactivity of the thiol group is highly dependent on its protonation state, which can be controlled by adjusting the pH of the reaction buffer. This provides an additional layer of experimental control.[][10]

However, it is crucial to consider that native disulfide bonds must often be reduced to free thiols to make them available for reaction, a step that could potentially perturb the protein's native structure.[2] Careful experimental design is necessary to mitigate this.

Major Classes of Thiol-Reactive Crosslinking Agents

The choice of crosslinker is dictated by the specific research question, the nature of the protein or protein complex being studied, and the desired outcome of the experiment. The most common thiol-reactive functionalities are maleimides, haloacetyls, and pyridyl disulfides.[10][11][12]

Maleimides

Maleimide-based reagents are highly popular due to their high specificity for thiol groups under physiological pH conditions (pH 6.5-7.5).[][10] The reaction proceeds via a Michael addition, where the thiol attacks the electron-deficient double bond of the maleimide ring, forming a stable, irreversible thioether bond.[13][14]

• Mechanism: Michael Addition

• Optimal pH: 6.5 - 7.5

• Bond Type: Stable Thioether

• Key Considerations: At pH values above 8.5, reactivity with primary amines can increase, and the maleimide group itself is susceptible to hydrolysis.[10] Buffers should be free of extraneous thiol-containing compounds like DTT or β-mercaptoethanol, which would compete with the target cysteines.[10] TCEP (tris(2-carboxyethyl)phosphine) is a suitable alternative for disulfide reduction as it does not contain a thiol group.[10]

Haloacetyls (Iodoacetyls and Bromoacetyls)

Haloacetyl groups react with thiols via nucleophilic substitution, displacing the halide (iodine or bromine) to form a stable thioether linkage.[10]

• Mechanism: Nucleophilic Substitution

• Optimal pH: ~8.3

• Bond Type: Stable Thioether

• Key Considerations: To ensure specificity for sulfhydryls, it is recommended to use only a slight molar excess of the haloacetyl reagent.[10] A large excess can lead to off-target reactions with other amino acid residues.[10]

Pyridyl Disulfides

Pyridyl disulfide reagents react with thiols through a thiol-disulfide exchange mechanism. This reaction forms a new disulfide bond between the target cysteine and the crosslinker, releasing pyridine-2-thione.[15][16]

• Mechanism: Thiol-Disulfide Exchange

• Optimal pH: Neutral

• Bond Type: Reversible Disulfide

• Key Considerations: The key advantage of this chemistry is that the resulting disulfide bond is cleavable by reducing agents. This feature is particularly valuable in proteomics workflows, as it allows for the separation of crosslinked peptides for easier identification by mass spectrometry.[16][17][18] The release of pyridine-2-thione can be monitored spectrophotometrically at ~343 nm to quantify the reaction progress.[16]

Visualizing Reaction Chemistries

The following diagrams illustrate the reaction mechanisms of the primary thiol-reactive groups.

Caption: Reaction mechanisms for common thiol-reactive crosslinkers.

Comparative Analysis of Thiol-Reactive Crosslinkers

The selection of a crosslinker extends beyond its reactive group. Spacer arm length, cleavability, and solubility are critical parameters that influence experimental outcomes.

Crosslinker Type	Reactive Group	Spacer Arm Length	Cleavable?	Key Features & Applications
Homobifunctional	e.g., Bismaleimidoethane (BMOE)	Short to Long	No	Probing protein structure and subunit composition. Can lead to polymerization.[10]
Heterobifunctional	e.g., SMCC (Amine- & Thiol-reactive)	Medium	No	Controlled, two-step conjugation of different proteins, minimizing self-conjugation.[3][7][10]
Thiol-Cleavable	e.g., DTSSP (Amine-reactive ends with internal disulfide)	Medium	Yes (Thiol)	Simplifies MS analysis by allowing separation of crosslinked peptides.[17][18] Used for identifying interaction interfaces.[17][18]
MS-Cleavable	e.g., DSSO (Amine-reactive ends with CID-cleavable linker)	Medium	Yes (MS)	Enables fragmentation of the crosslinker in the mass spectrometer, simplifying peptide identification.[2][19][20]
Affinity-Tagged	e.g., Crosslinkers with Biotin or Azide tags	Variable	Variable	Allows for the specific enrichment of crosslinked peptides from complex mixtures, increasing identification rates.[21][22]

Experimental Workflows & Protocols

General Experimental Workflow for XL-MS

A typical XL-MS experiment involves several key stages, from sample preparation to data analysis.[2][22] The goal is to covalently link interacting residues, digest the crosslinked complex, and identify the linked peptides by mass spectrometry.

Caption: General workflow for a crosslinking mass spectrometry (XL-MS) experiment.

Protocol: Crosslinking a Purified Protein for Structural Analysis using a Homobifunctional Maleimide Crosslinker

This protocol is designed to introduce intramolecular crosslinks to stabilize a protein's tertiary structure, providing distance constraints for structural modeling.

Materials:

• Purified protein of interest (1-10 mg/mL)

• Bismaleimidoethane (BMOE) or similar homobifunctional maleimide crosslinker

• Reaction Buffer: 20 mM HEPES or PBS, 150 mM NaCl, pH 7.2. Ensure the buffer is free of thiols.[8]

• Reducing Agent: TCEP (tris(2-carboxyethyl)phosphine)

• Quenching Solution: 1 M Cysteine or β-mercaptoethanol

• Desalting column

Procedure:

• Protein Preparation:

  • Dissolve the protein in the Reaction Buffer to a final concentration of 1-5 mg/mL.[8]

  • If the protein contains native disulfide bonds that need to be reduced to expose free thiols, add TCEP to a 10-fold molar excess over the protein. Incubate for 30 minutes at room temperature.[23]

  • Note: If using a reducing agent like DTT, it must be removed via a desalting column before adding the maleimide crosslinker.[8][10] TCEP does not require removal.[10]

• Crosslinker Preparation:

  • Immediately before use, prepare a 10 mM stock solution of the maleimide crosslinker in anhydrous DMSO or DMF.[8]

• Crosslinking Reaction:

  • Add the maleimide stock solution to the protein solution to achieve a final molar ratio of 10:1 to 20:1 (crosslinker:protein).[8] This ratio should be optimized for each specific protein.

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from light.[8]

• Quenching the Reaction:

  • Add the Quenching Solution to a final concentration of 20-50 mM to consume any unreacted maleimide groups. Incubate for 15-30 minutes at room temperature.[23]

• Sample Analysis:

  • Analyze the crosslinked protein by SDS-PAGE. Intramolecularly crosslinked proteins may show a slight increase in mobility compared to the unmodified protein.

  • For mass spectrometry analysis, proceed with proteolytic digestion (e.g., with trypsin) followed by LC-MS/MS to identify the crosslinked peptide pairs.

Protocol: Identifying Protein-Protein Interactions using a Heterobifunctional, Thiol-Cleavable Crosslinker

This protocol uses a two-step strategy to capture the interaction between a purified "bait" protein and its "prey" partner(s) from a cell lysate. DTSSP is used here as an example of an amine-reactive, thiol-cleavable crosslinker, but the principle can be adapted for heterobifunctional thiol-reactive agents.

Materials:

• Purified "bait" protein

• Cell lysate containing "prey" protein(s)

• Crosslinker: 3,3'-Dithiobis(sulfosuccinimidyl propionate) (DTSSP)

• Reaction Buffer A (Amine-reactive): PBS, pH 7.5

• Reaction Buffer B (Interaction): PBS, pH 7.5

• Quenching Solution: 1 M Tris-HCl, pH 8.0

• Reducing Agent for Cleavage: 20 mM DTT

Procedure:

• Step 1: Modification of the Bait Protein:

  • Dissolve the purified bait protein in Reaction Buffer A.

  • Add DTSSP to a 20-fold molar excess over the bait protein.

  • Incubate for 30-60 minutes at room temperature. This step attaches the crosslinker to the bait protein via its amine-reactive NHS-ester groups.[17]

  • Quench the reaction by adding Tris-HCl to a final concentration of 50 mM.[1]

  • Remove excess, unreacted crosslinker using a desalting column, exchanging the protein into Reaction Buffer B.

• Step 2: Crosslinking to Prey Proteins:

  • Add the modified bait protein to the cell lysate.

  • Allow the bait and prey proteins to interact for 1-2 hours at 4°C.

  • The second NHS-ester group of DTSSP will now react with primary amines on the interacting prey protein, forming a covalent, thiol-cleavable link.[17]

• Isolation and Analysis:

  • Isolate the crosslinked complex (e.g., via immunoprecipitation of the bait protein).

  • Elute the complex and digest with trypsin.

  • Analyze the peptide mixture by MALDI-MS or LC-MS/MS.[17][18]

  • To identify the crosslinked peptides, split the sample in two. Treat one aliquot with a reducing agent (e.g., DTT) to cleave the disulfide bond in the crosslinker.[17][18]

  • Compare the mass spectra of the reduced and non-reduced samples. Peptides present in the non-reduced sample that disappear upon reduction are identified as crosslinked peptides. The individual peptides that appear in the reduced sample confirm the identity of the crosslink.[17]

Trustworthiness and Self-Validation

Every protocol must incorporate self-validating steps to ensure confidence in the results.

• SDS-PAGE Analysis: Always run crosslinked samples on an SDS-PAGE gel. For intermolecular crosslinking, the appearance of a new, higher molecular weight band corresponding to the complex is a primary validation. For intramolecular crosslinks, a shift in mobility may be observed.

• Negative Controls: Perform a control reaction without the crosslinking agent to ensure that any observed complexes are not due to non-specific aggregation.

• Differential Mass Spectrometry: For cleavable crosslinkers, the comparison of mass spectra before and after cleavage is an essential validation step.[17][18] The disappearance of the crosslinked peptide signal and the appearance of the constituent peptide signals provide strong evidence for a correct identification.

• Software Validation: Utilize specialized software (e.g., XlinkX, MeroX, pLink) for analyzing XL-MS data. These programs use sophisticated algorithms to score and validate crosslinked peptide identifications.[20][24]

Conclusion

Thiol-reactive crosslinking agents are indispensable tools in the proteomics toolbox, offering a specific and versatile approach to studying protein structure and function. By carefully selecting the appropriate reagent based on its chemistry, cleavability, and spacer arm length, researchers can design robust experiments to capture dynamic protein conformations and interaction networks. The protocols and principles outlined in this guide provide a solid foundation for the successful application of these powerful reagents in both basic research and therapeutic development.

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Application Note: A Step-by-Step Guide to Protein Conjugation with Maleimide Compounds

Introduction

The site-specific covalent modification of proteins is a cornerstone of modern biotechnology, enabling the development of antibody-drug conjugates (ADCs), PEGylated therapeutics, and fluorescently labeled proteins for imaging and diagnostic assays. Among the various bioconjugation strategies, the reaction between a maleimide and a thiol is one of the most widely used methods due to its high selectivity and rapid reaction kinetics under mild, physiological conditions.[1][2] This application note provides a comprehensive, step-by-step guide for researchers, scientists, and drug development professionals on performing protein conjugation using maleimide-based reagents. We will delve into the underlying chemistry, detail critical experimental parameters, provide robust protocols, and discuss methods for the characterization of the final conjugate, ensuring a reliable and reproducible workflow.

Principle of Thiol-Maleimide Conjugation

The conjugation chemistry relies on a Michael addition reaction. The sulfhydryl (or thiol) group (-SH) of a cysteine residue, acting as a nucleophile, attacks one of the carbon atoms of the maleimide's double bond.[] This reaction is highly specific for thiols within a pH range of 6.5-7.5, where the reaction rate with amines is approximately 1,000 times slower.[4] This chemoselectivity allows for the precise targeting of cysteine residues, which are often less abundant on a protein's surface than amine-containing lysine residues. The result is a stable thioether bond, covalently linking the maleimide-containing molecule to the protein.[1][]

Caption: Thiol-Maleimide Michael Addition Reaction.

Critical Parameters and Pre-Conjugation Considerations

Successful conjugation depends on careful control of several key parameters. Understanding these factors is crucial for optimizing the reaction and ensuring the integrity of the final product.

• pH: The reaction is most efficient and selective in the pH range of 6.5-7.5.[4] Above pH 7.5, the reactivity of primary amines (e.g., from lysine residues) with the maleimide group increases, leading to a loss of selectivity.[4] Below pH 6.5, the rate of the desired thiol-maleimide reaction decreases. Furthermore, maleimide reagents are susceptible to hydrolysis, a side reaction that opens the maleimide ring and renders it unreactive towards thiols. This hydrolysis is accelerated at alkaline pH (≥8).[2]

• Stoichiometry (Molar Ratio): The molar ratio of the maleimide reagent to the protein is a critical parameter that must be optimized. A starting point is often a 10-20 fold molar excess of the maleimide reagent over the protein. However, the optimal ratio depends on the number of available cysteine residues and the desired degree of labeling. It is recommended to test a range of ratios (e.g., 5:1, 10:1, 20:1) to determine the ideal condition for a specific protein.[2]

• Protein Thiol Availability: The target for maleimide conjugation is the free sulfhydryl group of cysteine residues. In many proteins, particularly antibodies, cysteines exist as disulfide bonds (-S-S-), which stabilize the protein's structure but are unreactive with maleimides. Therefore, a reduction step is often necessary to break these bonds and generate free, reactive thiols.[5]

• Maleimide Reagent Stability: Maleimide compounds should be stored dessicated at -20°C.[4] Stock solutions should be prepared fresh in an anhydrous, water-miscible solvent like DMSO or DMF and used immediately, as the maleimide group can hydrolyze in aqueous solutions over time.[4]

Step-by-Step Experimental Protocol

This protocol provides a general framework for conjugating a maleimide-containing compound to a protein.

Phase 1: Protein Preparation & Disulfide Bond Reduction

The goal of this phase is to prepare a "conjugation-ready" protein with accessible, free thiol groups.

Caption: Workflow for Protein Reduction.

Materials:

• Protein of interest

• Phosphate-Buffered Saline (PBS), pH 7.2-7.4

• Reducing Agent: TCEP (Tris(2-carboxyethyl)phosphine) or DTT (Dithiothreitol)

• Degassed, thiol-free conjugation buffer (e.g., 100 mM phosphate buffer with 150 mM NaCl, 5 mM EDTA, pH 7.2)

• Desalting columns (e.g., Sephadex G-25) or dialysis cassettes[6]

Protocol:

• Prepare Protein Solution: Dissolve or dilute the protein to a concentration of 1-10 mg/mL in a suitable buffer like PBS.

• Reduce Disulfide Bonds (If Necessary):

  • Expert Insight: TCEP is often preferred over DTT because it is more stable, odorless, and does not need to be removed prior to conjugation with maleimides.[7][8] DTT, being a thiol-containing compound, will compete with the protein for reaction with the maleimide and must be thoroughly removed.[7]

  • Add a 10- to 100-fold molar excess of TCEP to the protein solution.[7]

  • Incubate the reaction at room temperature for 20-30 minutes.

• Remove Reducing Agent:

  • Immediately after reduction, it is critical to remove the reducing agent to prevent it from interfering with the subsequent conjugation step.

  • Equilibrate a desalting column or dialysis cassette with degassed, thiol-free conjugation buffer.

  • Apply the protein solution to the column or place it in the dialysis cassette and perform buffer exchange according to the manufacturer's instructions.[6] This step also transfers the protein into the optimal buffer for conjugation.

Phase 2: The Conjugation Reaction

Materials:

• Reduced, purified protein in conjugation buffer

• Maleimide-containing reagent

• Anhydrous DMSO or DMF

Protocol:

• Prepare Maleimide Stock Solution: Immediately before use, dissolve the maleimide reagent in anhydrous DMSO or DMF to create a concentrated stock solution (e.g., 10 mM).

• Initiate Conjugation: Add the calculated volume of the maleimide stock solution to the protein solution while gently vortexing. A typical starting point is a 10-20 fold molar excess of maleimide over protein.

• Incubate: Allow the reaction to proceed for 1-2 hours at room temperature or overnight at 4°C, protected from light.

• Quench Reaction (Optional): The reaction can be stopped by adding a small molecule thiol, such as cysteine or β-mercaptoethanol, to quench any unreacted maleimide.

Parameter	Recommended Range	Rationale / Expert Insight
pH	6.5 - 7.5	Balances reaction rate and selectivity. Minimizes maleimide hydrolysis.[2][4]
Molar Ratio	5:1 to 20:1 (Maleimide:Protein)	Must be optimized. Higher ratios drive the reaction but can lead to non-specific labeling or aggregation.
Temperature	4°C to 25°C (Room Temp)	Room temperature for faster kinetics (1-2 hrs); 4°C for longer incubations (overnight) to maintain protein stability.
Reaction Time	1 - 16 hours	Typically complete within 2 hours at room temperature. Longer times may be needed for less reactive thiols.

Table 1: Recommended Reaction Conditions for Thiol-Maleimide Conjugation.

Phase 3: Purification of the Conjugate

Purification is essential to remove unreacted maleimide reagent and any quenching agents, which could interfere with downstream applications.

Caption: Common Purification Workflows.

Protocol:

• Size Exclusion Chromatography (SEC): This is the most common method.[9] The crude reaction mixture is passed through a column (e.g., Sephadex G-25) that separates molecules based on size. The larger protein conjugate will elute first, while the smaller, unreacted maleimide reagent is retained and elutes later.[9]

• Dialysis/Ultrafiltration: The reaction mixture is placed in a dialysis bag with a specific molecular weight cutoff (MWCO) and dialyzed against a large volume of buffer.[6] The small unreacted maleimide molecules will pass through the membrane, leaving the purified conjugate behind.[6]

Phase 4: Characterization and Validation

After purification, it is crucial to confirm that the conjugation was successful and to characterize the product.

Technique	Principle	Expected Result for Successful Conjugation
SDS-PAGE	Separates proteins by molecular weight.[10][11]	A band shift to a higher molecular weight for the conjugate compared to the unconjugated protein.[10]
Mass Spectrometry (MS)	Measures the precise mass of molecules.	An increase in the mass of the protein corresponding to the mass of the attached molecule(s).[12]
UV-Vis Spectroscopy	Measures absorbance of light.	If the conjugated molecule has a unique absorbance peak (e.g., a dye), the spectrum of the conjugate will show peaks for both the protein (~280 nm) and the attached molecule.

Table 2: Methods for Characterizing Protein Conjugates.

Storage of Conjugate: Store the final conjugate at 4°C, protected from light. For long-term storage, add glycerol to a final concentration of 50% and store at -20°C or -80°C.[13]

Troubleshooting Common Issues

• Low Conjugation Efficiency:

  • Cause: Inefficient reduction of disulfide bonds or re-oxidation of thiols.

  • Solution: Increase the concentration of the reducing agent or the incubation time. Ensure all buffers are degassed to minimize oxidation.

• Protein Precipitation:

  • Cause: High molar excess of a hydrophobic maleimide reagent or protein instability.

  • Solution: Decrease the molar ratio of the maleimide reagent. Perform the conjugation at 4°C. Ensure the protein concentration is within its solubility limits.

• Instability of the Conjugate:

  • Cause: The thioether bond can undergo a retro-Michael reaction, especially in the presence of other thiols.[4][14]

  • Expert Insight: The stability of the conjugate can be enhanced by hydrolyzing the thiosuccinimide ring to the succinamic acid form by incubating the conjugate at a slightly basic pH (e.g., pH 8.5-9.0) after the initial conjugation is complete.[4][14] However, this must be balanced against potential protein instability at higher pH. Another side reaction, particularly for N-terminal cysteines, is thiazine rearrangement, which is also promoted by basic pH.[1][15][16] Performing the initial conjugation at a pH closer to 6.5-7.0 can help mitigate some of these side reactions.[16]

Conclusion

Thiol-maleimide chemistry is a powerful and reliable method for site-specific protein conjugation. By understanding the reaction mechanism and carefully controlling key parameters such as pH, stoichiometry, and thiol availability, researchers can achieve high yields of well-defined protein conjugates. The robust protocols for reaction, purification, and characterization outlined in this guide provide a solid foundation for professionals in research and drug development to successfully implement this essential bioconjugation technique.

References

• A Practical Protocol for the Reduction of Disulfide Bonds in Proteins Prior to Analysis by Mass Spectrometry. ResearchGate. [Link]

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• Insights into maleimide-thiol conjugation chemistry. DSpace. [Link]

• Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement. National Institutes of Health (NIH). [Link]

• Hydrolytically Stable Maleimide-end Functionalized Polymers for Site-Specific Protein Conjugation. PubMed Central. [Link]

• Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. ResearchGate. [Link]

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• Simple and Efficient Method to Purify DNA–Protein Conjugates and Its Sensing Applications. ACS Publications. [Link]

• Methods for making conjugates from disulfide-containing proteins.

• Characterization of SDS--PAGE-separated proteins by matrix-assisted laser desorption/ionization mass spectrometry. PubMed. [Link]

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Application of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione in Targeted Drug Delivery

Introduction: Engineering Stability in Targeted Therapeutics

The paradigm of targeted drug delivery, particularly through antibody-drug conjugates (ADCs), hinges on the precise and stable linkage of a potent cytotoxic payload to a targeting moiety, such as a monoclonal antibody. The stability of this linkage in systemic circulation is paramount to ensure efficacy and minimize off-target toxicity.[1][2][3] Maleimide-based linkers have been a cornerstone in bioconjugation, primarily due to their high reactivity and specificity towards thiol groups present in cysteine residues of proteins.[] However, the resulting thiosuccinimide bond from conventional N-alkyl maleimides can be susceptible to a retro-Michael reaction in the presence of endogenous thiols like glutathione, leading to premature drug release.[3][5]

This guide focuses on the strategic application of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione , an N-aryl maleimide derivative, in overcoming this stability challenge. The presence of the N-aryl substituent, particularly with an electron-withdrawing bromo group, is designed to enhance the stability of the conjugate post-thiol addition.[5][6][7] This document provides a comprehensive overview of the underlying chemistry, detailed protocols for conjugation and characterization, and expert insights into the advantages of this specific reagent in the development of robust targeted drug delivery systems.

Scientific Rationale: The Advantage of the N-Aryl Substitution

The key to the enhanced stability of conjugates derived from 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione lies in the electronic properties of the N-aryl substituent. Following the initial Michael addition of a thiol to the maleimide, the resulting thiosuccinimide ring is prone to hydrolysis. In the case of N-aryl maleimides, the rate of this hydrolysis is significantly accelerated.[1][3]

The aromatic ring participates in resonance with the nitrogen lone pair, which in turn reduces the electron density on the carbonyl carbons of the succinimide ring, making them more susceptible to nucleophilic attack by water.[3] The electron-withdrawing nature of the bromine atom at the ortho position of the phenyl ring further potentiates this effect. This rapid, post-conjugation hydrolysis opens the succinimide ring to form a stable maleamic acid derivative, which is no longer susceptible to the retro-Michael reaction.[6][7][8] This mechanism effectively "locks" the payload onto the targeting protein, ensuring its delivery to the target site.

Experimental Workflows and Protocols

I. Synthesis of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione

While commercially available, understanding the synthesis of this key reagent provides valuable context. A common route involves the condensation of 2-bromo-4-methylaniline with maleic anhydride.

Protocol 1: Synthesis of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2-bromo-4-methylaniline (1 equivalent) in glacial acetic acid.

• Addition of Maleic Anhydride: Add maleic anhydride (1.1 equivalents) to the solution.

• Reflux: Heat the reaction mixture to reflux and maintain for 2-3 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into crushed ice.

• Purification: Filter the resulting precipitate, wash with cold water, and dry under vacuum. Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) to yield pure 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione.

II. Conjugation to a Targeting Antibody

This protocol outlines the conjugation of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione, functionalized as a payload-linker entity, to a monoclonal antibody (mAb).

Protocol 2: Antibody-Drug Conjugation

• Antibody Preparation:

  • Dissolve the antibody in a suitable buffer, such as phosphate-buffered saline (PBS) at pH 7.0-7.5, to a concentration of 1-10 mg/mL.[]

  • If targeting native disulfide bonds, partially reduce the antibody using a mild reducing agent like tris(2-carboxyethyl)phosphine (TCEP). The molar excess of TCEP will determine the number of available thiol groups and should be optimized. Incubate for 30-60 minutes at room temperature.

  • Remove excess TCEP using a desalting column or tangential flow filtration.

• Payload-Linker Preparation:

  • Dissolve the 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione-containing payload-linker in an organic co-solvent such as dimethyl sulfoxide (DMSO) to prepare a concentrated stock solution.

• Conjugation Reaction:

  • Add the payload-linker stock solution to the prepared antibody solution with gentle mixing. A typical molar excess of the payload-linker to the antibody is between 5 and 20-fold.

  • Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C.

• Purification of the ADC:

  • Remove unconjugated payload-linker and organic solvent using a desalting column, tangential flow filtration, or size-exclusion chromatography.

Characterization of the Antibody-Drug Conjugate

Thorough characterization is critical to ensure the quality, consistency, and efficacy of the ADC.

I. Determination of Drug-to-Antibody Ratio (DAR)

The DAR is a critical quality attribute that defines the average number of drug molecules conjugated to each antibody.[9][][11]

Table 1: Methods for DAR Determination

Method	Principle	Advantages	Disadvantages
UV-Vis Spectroscopy	Measurement of absorbance at two wavelengths (e.g., 280 nm for protein and a specific wavelength for the drug) and calculation of DAR based on their respective extinction coefficients.	Simple, rapid, and non-destructive.	Requires a unique absorbance wavelength for the drug and can be prone to interference.
Hydrophobic Interaction Chromatography (HIC)	Separation of ADC species based on hydrophobicity. Species with higher drug loading are more hydrophobic and have longer retention times.	Provides information on the distribution of different drug-loaded species.	Does not directly measure mass; requires calibration and can be influenced by conjugation site.
Mass Spectrometry (MS)	Direct measurement of the mass of the intact ADC or its subunits (light and heavy chains). The mass difference between the unconjugated and conjugated species allows for precise DAR calculation.	Highly accurate and provides detailed information on drug load distribution.	Requires specialized equipment and sample preparation.

Protocol 3: DAR Determination by Mass Spectrometry

• Sample Preparation: The ADC sample may require deglycosylation and/or reduction of interchain disulfide bonds prior to analysis to simplify the mass spectrum.

• LC-MS Analysis: Inject the prepared ADC sample onto a reverse-phase liquid chromatography (RPLC) system coupled to a high-resolution mass spectrometer (e.g., Q-TOF).

• Data Analysis: Deconvolute the resulting mass spectrum to obtain the masses of the different ADC species. The DAR is calculated based on the relative abundance and mass of each species.

II. Analysis of Conjugation Site

Peptide mapping is employed to identify the specific cysteine residues that have been conjugated.

Protocol 4: Peptide Mapping

• Digestion: Denature, reduce, and alkylate the ADC, followed by enzymatic digestion (e.g., with trypsin).

• LC-MS/MS Analysis: Separate the resulting peptides by RPLC and analyze by tandem mass spectrometry (MS/MS).

• Data Analysis: Identify the peptides containing the conjugated drug-linker by their unique mass and fragmentation pattern.

III. Stability Assessment

The stability of the ADC is evaluated in vitro to predict its in vivo performance.

Protocol 5: In Vitro Stability Assay

• Incubation: Incubate the ADC in human plasma or a solution containing a high concentration of a competing thiol (e.g., glutathione) at 37°C.

• Time-Point Sampling: Collect aliquots at various time points (e.g., 0, 24, 48, 72 hours).

• Analysis: Analyze the samples by HIC or MS to quantify the amount of intact ADC remaining and to detect any released drug-linker.

Visualization of Key Processes

Logical Workflow for ADC Development

Caption: Workflow for ADC development.

Mechanism of Enhanced Stability

Caption: Enhanced stability mechanism.

Conclusion and Future Perspectives

The use of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione represents a sophisticated approach to overcoming a critical hurdle in the development of targeted therapies. The inherent chemical properties of this N-aryl maleimide derivative facilitate the formation of highly stable bioconjugates, thereby enhancing the therapeutic window of ADCs. The protocols and methodologies detailed in this guide provide a robust framework for researchers and drug development professionals to leverage this technology for the creation of next-generation targeted therapeutics. Future advancements may focus on further tuning the electronic properties of the N-aryl substituent to achieve even greater control over conjugation efficiency and in vivo stability.

References

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Application Notes and Protocols for Thiol-Selective Bioconjugation

Introduction: The Strategic Advantage of Cysteine in Bioconjugation

Bioconjugation, the science of covalently linking molecules, is a foundational technology in modern therapeutics, diagnostics, and life science research.[1][2][3] The goal is to create novel constructs that combine the properties of each component, such as attaching a potent cytotoxic drug to a tumor-targeting antibody to create an Antibody-Drug Conjugate (ADC).[3][4][5] The success of such conjugates hinges on the ability to form stable, well-defined linkages under mild conditions that preserve the biomolecule's function.

Among the amino acids available for modification, cysteine stands out due to the unique properties of its thiol (sulfhydryl, -SH) group. Cysteine's relatively low natural abundance in proteins and the distinct nucleophilicity of its thiol group make it an ideal target for site-selective modification.[6][7] This allows for a level of control and homogeneity in the final conjugate that is difficult to achieve when targeting more abundant residues like lysine.

This guide provides an in-depth exploration of the most prominent thiol-selective reagents, detailing their reaction mechanisms, critical experimental parameters, and step-by-step protocols to empower researchers to make informed decisions and achieve robust, reproducible results.

PART 1: Core Reagents and Mechanisms

The choice of a thiol-selective reagent is dictated by the desired stability of the final conjugate, the pH sensitivity of the biomolecule, and the overall experimental goals. Here, we dissect the three most widely used classes of thiol-reactive reagents.

Maleimides: The Workhorse of Thiol Conjugation

Maleimides are arguably the most popular class of reagents for thiol-selective modification.[6][8] They react with thiols via a Michael-type addition to form a stable thioether bond (specifically, a thiosuccinimide linkage).[3][9][10][11] This reaction is highly efficient and chemoselective for thiols within a specific pH range.[3][12]

Mechanism of Action

The reaction proceeds through a nucleophilic attack of the deprotonated thiol (thiolate anion, R-S⁻) on one of the carbons of the maleimide's electron-deficient double bond.[9][11]

Caption: Mechanism of Maleimide-Thiol Conjugation.

Critical Parameters & Optimization

• pH is Paramount: The optimal pH range for the thiol-maleimide reaction is 6.5 to 7.5 .[3][12][13] Within this window, the reaction is highly selective for thiols. At pH 7.0, the reaction with thiols is about 1,000 times faster than with amines (e.g., lysine).[12][13][14] Above pH 7.5, the rate of reaction with amines increases, leading to a loss of chemoselectivity.[12][13]

• Maleimide Instability (Hydrolysis): Maleimides are susceptible to hydrolysis, where the ring opens to form a non-reactive maleamic acid.[12][15] This susceptibility increases with higher pH.[12][14] Therefore, aqueous solutions of maleimide reagents should always be prepared immediately before use.[12][13] If storage is necessary, use a dry, water-miscible solvent like DMSO or DMF.[12][13]

• Conjugate Stability and Side Reactions:

  • Retro-Michael Reaction: The resulting thiosuccinimide bond can undergo a retro-Michael reaction, particularly in the presence of other thiols, leading to payload migration to other proteins (e.g., serum albumin).[3][13][16]

  • Thiazine Rearrangement: When conjugating to a peptide or protein with an unprotected N-terminal cysteine, the initial adduct can rearrange to form a more stable six-membered thiazine structure.[9][16][17] This rearrangement is more pronounced at or above physiological pH.[16] While initially viewed as an undesirable side reaction, the resulting thiazine linker has been shown to be more stable and less prone to thiol exchange.[17]

Iodoacetamides: For Irreversible Thioether Bonds

Iodoacetamides are another class of thiol-reactive reagents that form highly stable, irreversible thioether bonds. They are an excellent choice when conjugate stability is the highest priority.

Mechanism of Action

Iodoacetamides react with thiols via a nucleophilic substitution (SN2) reaction. The thiolate anion attacks the carbon atom adjacent to the iodine, displacing the iodide as a leaving group.[10]

Caption: Mechanism of Pyridyl Disulfide-Thiol Exchange.

Critical Parameters & Optimization

• pH Dependence: The reaction rate is pH-dependent, with optimal rates typically observed between pH 7 and 8. * Reaction Monitoring: The release of pyridine-2-thione, which has a strong absorbance at 343 nm, provides a convenient real-time method to monitor the reaction's progress spectrophotometrically. * Reversibility and Stability: The resulting disulfide bond is stable under normal physiological conditions but can be cleaved by reducing agents like dithiothreitol (DTT), TCEP, or intracellular glutathione. [18][19][20]This makes it an ideal "traceless" linker for drug delivery systems.

Comparative Summary of Thiol-Selective Reagents

Feature	Maleimides	Iodoacetamides	Pyridyl Disulfides
Reaction Type	Michael Addition [9][10]	SN2 Substitution [10]	Thiol-Disulfide Exchange
Resulting Bond	Thioether (Thiosuccinimide) [12]	Thioether [10][]	Disulfide [18]
Bond Stability	Stable, but prone to retro-Michael reaction [3][16]	Highly Stable, Irreversible []	Stable, but cleavable by reducing agents [18]
Optimal pH	6.5 - 7.5 [3][12][13]	7.5 - 8.5 [10]	7.0 - 8.0
Reaction Speed	Fast [9]	Moderate [12]	Fast [18]
Key Advantage	High selectivity at neutral pH	Forms a highly stable, irreversible bond	Creates a cleavable linkage
Key Disadvantage	Potential for conjugate instability (hydrolysis, retro-Michael) [12][13]	Slower reaction, potential for off-target reactions at higher pH	Bond is not permanently stable in reducing environments

PART 2: Application Protocols

This section provides detailed, step-by-step protocols for a common application: labeling an antibody with a maleimide-functionalized payload (e.g., a fluorescent dye).

Protocol: Antibody Labeling via Thiol-Maleimide Conjugation

This protocol describes the partial reduction of an IgG antibody's interchain disulfide bonds, followed by conjugation to a maleimide-activated molecule.

Caption: General workflow for antibody labeling using thiol-maleimide chemistry.

A. Materials and Reagents

• Antibody: IgG to be labeled (e.g., at 1-10 mg/mL).

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.4. Ensure it is free of primary amines (like Tris) and thiols. Degas the buffer before use. [22]* Reducing Agent: TCEP (Tris(2-carboxyethyl)phosphine) hydrochloride solution (10 mM in water). TCEP is preferred over DTT as it is thiol-free and does not need to be removed before conjugation, although removal is still best practice for stoichiometry control. [23][24][25]* Maleimide Reagent: Maleimide-activated payload (e.g., fluorescent dye) dissolved in anhydrous DMSO to a stock concentration of 10 mM. [22][26]* Purification: Desalting column (e.g., Sephadex G-25), size-exclusion chromatography (SEC), or dialysis cassette appropriate for the antibody size. []* Quenching Reagent (Optional): L-cysteine or β-mercaptoethanol to quench unreacted maleimide groups.

B. Experimental Procedure

• Antibody Preparation:

  • Prepare the antibody in the reaction buffer at a concentration of 1-10 mg/mL. [22]A higher concentration (2 mg/mL or more) generally improves labeling efficiency. [14]

• Partial Reduction of Disulfide Bonds:

  • Causality: To generate free thiol groups for conjugation, the interchain disulfide bonds of the antibody must be selectively reduced. TCEP is an effective reducing agent that is stable and works well over a broad pH range. [28][29] * Add a 10-fold molar excess of TCEP solution to the antibody solution. [14][26][] * Incubate for 30-60 minutes at room temperature. It is advisable to perform this step under an inert gas (nitrogen or argon) to prevent re-oxidation of the thiols. [14][26]

• Removal of Reducing Agent:

  • Causality: Excess TCEP must be removed to prevent it from reacting with and quenching the maleimide reagent, which would lower the conjugation efficiency.

  • Immediately purify the reduced antibody using a pre-equilibrated desalting column or through buffer exchange via ultrafiltration. []Collect the protein fraction.

• Conjugation Reaction:

  • Causality: The maleimide reagent will now selectively react with the newly generated free thiols on the antibody. A molar excess of the maleimide reagent drives the reaction to completion.

  • Immediately add the maleimide-payload stock solution to the reduced antibody. A starting point is a 10- to 20-fold molar excess of the maleimide reagent over the antibody. [22] * Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from light. [22]

• Purification of the Conjugate:

  • Causality: It is critical to remove all unconjugated payload and reaction byproducts, as these can interfere with downstream applications and characterization.

  • Purify the antibody conjugate using a desalting column, SEC, or dialysis to separate the large conjugate from the small, unreacted payload molecules. []

C. Characterization and Quality Control

• Degree of Labeling (DOL): The average number of payload molecules conjugated to each antibody is a critical quality attribute. [5] * UV-Vis Spectrophotometry: Measure the absorbance of the conjugate at 280 nm (for the protein) and at the absorbance maximum (λmax) of the payload. The DOL can be calculated using the Beer-Lambert law, correcting for the payload's absorbance at 280 nm. [22] * Corrected A280 = A280 - (Amax × Correction Factor)

  • Mass Spectrometry: For a more precise determination, mass spectrometry (MS) is the gold standard. Techniques like intact mass analysis under native or denaturing conditions can reveal the distribution of species (e.g., DAR 0, 2, 4, 6, 8), providing a detailed profile of the conjugate mixture. [4][5][30][31][32]

D. Troubleshooting

Problem	Possible Cause	Solution
Low Conjugation Efficiency / Low DOL	Maleimide Hydrolysis: Maleimide reagent was stored improperly or dissolved in aqueous buffer too long before use.	Always prepare maleimide solutions fresh in anhydrous DMSO or DMF. [13]
Inefficient Reduction: Insufficient TCEP or re-oxidation of thiols to disulfides.	Ensure correct TCEP concentration and incubate under an inert gas. [13]
Premature Quenching: Residual reducing agent (TCEP) was not fully removed before adding the maleimide.	Ensure thorough buffer exchange after the reduction step.
High Aggregation	Over-reduction: Reduction conditions were too harsh (too much TCEP, too long), leading to unfolding.	Optimize reduction time and TCEP stoichiometry.
Hydrophobicity: The payload is highly hydrophobic, causing the conjugate to aggregate.	Perform conjugation at a lower protein concentration or include solubility-enhancing excipients.
Inconsistent Results	Variable pH: Buffer pH was not maintained in the optimal 6.5-7.5 range.	Verify buffer pH before starting the reaction. [13]
Inaccurate Stoichiometry: Inaccurate measurement of protein or reagent concentrations.	Accurately determine the concentration of all starting materials.

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Application Notes and Protocols: A-Z Guide to Maleimide Conjugation to Peptides

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Power and Precision of Maleimide Chemistry

In the landscape of bioconjugation, the reaction between a maleimide and a thiol stands out for its remarkable efficiency, specificity, and ability to proceed under mild, physiological conditions.[1][2] This Michael addition reaction forms the basis of a robust strategy for covalently linking peptides to a wide array of molecules, including fluorescent dyes, cytotoxic drugs for antibody-drug conjugates (ADCs), and polyethylene glycol (PEG) to enhance therapeutic half-life.[1][3][4] The high chemoselectivity for the thiol group of cysteine residues within a pH range of 6.5 to 7.5 makes it an invaluable tool for site-specific modification of peptides and proteins.[1][5][6] At a neutral pH of 7.0, the reaction with thiols is approximately 1,000 times faster than with amines, ensuring precise conjugation.[5][7][8]

This guide provides a comprehensive overview of the principles, protocols, and critical considerations for performing successful maleimide conjugation to peptides. As senior application scientists, we aim to equip you not only with the "how" but also the "why," empowering you to optimize your conjugation strategies and troubleshoot potential challenges.

The Chemistry of Maleimide-Thiol Conjugation

The core of this technique is the nucleophilic attack of a deprotonated thiol (thiolate) on one of the carbon atoms of the electron-deficient double bond in the maleimide ring.[2] This Michael addition results in the formation of a stable thioether bond.[1][3][6]

Caption: Mechanism of the Thiol-Maleimide Reaction.

Essential Materials and Reagents

Reagent/Material	Specifications & Key Considerations
Thiol-Containing Peptide	Ensure high purity (>95%). The peptide should contain at least one cysteine residue. If the peptide has existing disulfide bonds, they must be reduced prior to conjugation.
Maleimide-Functionalized Molecule	This can be a fluorescent dye, PEG, drug molecule, etc. The maleimide group is susceptible to hydrolysis, so it's crucial to use a fresh, high-quality reagent.[5][8] Store stock solutions in an anhydrous organic solvent like DMSO or DMF at -20°C.[7][9]
Reaction Buffer	A thiol-free buffer with a pH between 6.5 and 7.5 is critical for selectivity.[5][6][7] Commonly used buffers include Phosphate-Buffered Saline (PBS), Tris, and HEPES.[10][11][12] Degas the buffer to minimize oxygen, which can cause re-oxidation of thiols.[7][10]
Reducing Agent (Optional)	Tris(2-carboxyethyl)phosphine (TCEP) is highly recommended for reducing disulfide bonds as it does not contain a thiol group and won't compete in the conjugation reaction.[7] If Dithiothreitol (DTT) is used, it must be completely removed before adding the maleimide.[7]
Quenching Reagent (Optional)	A small molecule thiol like cysteine or β-mercaptoethanol can be added to consume any excess maleimide and stop the reaction.[8]
Purification System	Reversed-phase high-performance liquid chromatography (RP-HPLC) is the standard method for purifying peptide conjugates.[13] Size-exclusion chromatography (SEC) or dialysis can also be used.[4][11]
Analytical Instruments	Mass spectrometry (MS) to confirm the molecular weight of the conjugate and HPLC to assess purity are essential.

Detailed Experimental Protocol

This protocol provides a general framework for maleimide conjugation. Optimization may be required based on the specific peptide and maleimide-functionalized molecule.

Caption: Experimental Workflow for Maleimide-Peptide Conjugation.

Step-by-Step Methodology:

• Peptide Preparation: Dissolve the thiol-containing peptide in a degassed, thiol-free buffer (e.g., PBS, Tris, HEPES) at a pH of 7.0-7.5 to a concentration of 1-10 mg/mL.[10][11][12]

• Disulfide Bond Reduction (if necessary): If your peptide contains disulfide bonds, they must be reduced to free thiols.[10][11] Add a 10-100 fold molar excess of TCEP to the peptide solution.[7][14] Incubate for 20-60 minutes at room temperature.[7][11] It is recommended to perform this and the subsequent steps under an inert gas (e.g., nitrogen or argon) to prevent re-oxidation of the thiols.[10][12]

• Maleimide Reagent Preparation: Immediately before use, dissolve the maleimide-functionalized molecule in a minimal amount of anhydrous organic solvent such as DMSO or DMF.[7][10][11]

• Conjugation Reaction: Add the desired molar excess (typically 10-20 fold) of the maleimide solution to the peptide solution while gently mixing.[4][9][14]

• Incubation: Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C.[4][9] If using a light-sensitive maleimide reagent (e.g., a fluorescent dye), protect the reaction from light.[9]

• Quenching (Optional): To stop the reaction and consume any unreacted maleimide, add a small molecule thiol such as cysteine or β-mercaptoethanol in excess.[8]

• Purification: Purify the peptide conjugate from excess reagents and byproducts. RP-HPLC is the most common and effective method for peptide purification.[13]

• Characterization and Storage: Confirm the identity and purity of the final conjugate using mass spectrometry and analytical HPLC. For long-term storage, it is recommended to add a cryoprotectant like glycerol (to 50%) and store at -20°C or -80°C, protected from light.[7][9] Adding 0.01-0.03% sodium azide can prevent microbial growth.[7][12]

Critical Parameters and Optimization

Parameter	Optimal Range/Condition	Rationale & Impact on Conjugation
pH	6.5 - 7.5	This pH range ensures the chemoselective reaction of maleimides with thiols.[5][6][7] Above pH 7.5, competitive reaction with primary amines (e.g., lysine) increases.[5][6][7] Below pH 6.5, the reaction rate slows down.[7]
Temperature	4°C to Room Temperature (20-25°C)	Room temperature reactions are typically faster (e.g., 2 hours), while incubation at 4°C overnight can also be effective.[4][9]
Stoichiometry	10-20 fold molar excess of maleimide	A molar excess of the maleimide reagent helps to drive the reaction to completion.[7] The optimal ratio may need to be determined empirically.
Reaction Time	2 hours to overnight	Reaction times can vary depending on the reactivity of the specific thiol and maleimide.[9][12] Monitoring the reaction progress by HPLC is recommended.
Solvent	Aqueous buffer with minimal organic co-solvent	The reaction proceeds well in aqueous buffers.[10] If the maleimide reagent has poor aqueous solubility, a minimal amount of an organic co-solvent like DMSO or DMF can be used (ideally not exceeding 10%).[8][10]

Potential Side Reactions and Troubleshooting

A thorough understanding of potential side reactions is crucial for ensuring the homogeneity and stability of the final conjugate.

Sources

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• 14. lifetein.com [lifetein.com]

Application Notes & Protocols: Site-Specific Protein Modification Using Cysteine-Reactive Probes

Introduction: The Unique Utility of Cysteine in Protein Bioconjugation

Site-specific modification of proteins is a cornerstone of modern biochemical and pharmaceutical research, enabling the precise attachment of functional moieties such as fluorophores, affinity tags, and therapeutic agents. Among the twenty proteinogenic amino acids, cysteine stands out as a prime target for such modifications.[1][2] Its relatively low natural abundance within the proteome allows for the introduction of a single, uniquely reactive cysteine residue at a desired location via site-directed mutagenesis, often without perturbing the protein's overall structure or function.[3][4] The nucleophilic thiol (-SH) group of the cysteine side chain exhibits exquisite reactivity towards a variety of electrophilic chemical probes under mild, biocompatible conditions, making it an ideal handle for covalent labeling.[1][2]

This guide provides a comprehensive overview of the principles and practices of site-specific protein modification using cysteine-reactive probes. We will delve into the chemistry of commonly used probes, present detailed experimental protocols, and discuss critical considerations for successful bioconjugation, tailored for researchers, scientists, and drug development professionals.

The Chemistry of Cysteine-Reactive Probes: A Mechanistic Overview

The success of cysteine-based bioconjugation hinges on the chemoselective reaction between the cysteine thiol and an electrophilic warhead on the probe molecule.[2] Several classes of reagents have been developed, each with distinct reactivity profiles and applications.

Michael Acceptors: The Workhorse of Cysteine Labeling

Maleimides are arguably the most widely used class of cysteine-reactive probes.[5][6] They react with thiols via a Michael addition mechanism, forming a stable thioether bond.[6] This reaction is highly specific for thiols at near-neutral pH (6.5-7.5), minimizing off-target reactions with other nucleophilic residues like lysine.[6][7]

Figure 1: Reaction of a maleimide probe with a protein cysteine residue.

While highly effective, traditional maleimide linkages can be susceptible to a retro-Michael reaction, particularly in the presence of other thiols, which can lead to the detachment of the label. "Next-generation maleimides," such as aryloxymaleimides, have been developed to form more stable adducts.[5]

Haloacetamides: A Classic Approach

Iodoacetamides and bromoacetamides are another common class of thiol-reactive probes.[7] They react with cysteine via an SN2 nucleophilic substitution reaction, forming a stable thioether bond. While highly reactive, haloacetamides can exhibit some cross-reactivity with other nucleophilic residues like histidine and methionine, particularly at higher pH.[7]

Figure 2: Reaction of an iodoacetamide probe with a protein cysteine residue.

Thiol-Ene Reaction: A Bioorthogonal Click Chemistry Approach

The thiol-ene reaction is a radical-mediated addition of a thiol to an alkene ("ene").[8] This reaction can be initiated by light (photo-thiol-ene) and proceeds rapidly and with high specificity, making it a powerful tool for bioconjugation.[9][10] The use of visible light and water-soluble photoinitiators enhances the biocompatibility of this method.[9][11]

Comparative Overview of Cysteine-Reactive Probes

Probe Class	Reaction Mechanism	Optimal pH	Bond Stability	Key Advantages	Key Disadvantages
Maleimides	Michael Addition	6.5 - 7.5	Generally stable, but can undergo retro-Michael reaction	High thiol specificity, rapid reaction kinetics.[6]	Potential for reversibility, can react with reducing agents like DTT.[12][13]
Haloacetamides	SN2 Nucleophilic Substitution	7.0 - 8.5	Very stable thioether bond	High reactivity, stable linkage.[7]	Can exhibit off-target reactivity with other residues (e.g., histidine, methionine).[7]
Thiol-Ene Probes	Radical-mediated Addition	Broad range	Stable thioether bond	High specificity, bioorthogonal, can be spatiotemporally controlled with light.[9][10]	Requires a radical initiator (e.g., photoinitiator).[9]
Next-Gen Maleimides	Addition-Elimination	6.5 - 7.5	Enhanced stability compared to traditional maleimides	Forms more stable adducts, enables novel applications like disulfide bridging.[5]	May have different reactivity profiles that require optimization.

Experimental Protocols: A Step-by-Step Guide

Protocol 1: General Protein Preparation for Cysteine Labeling

Rationale: The success of any cysteine modification protocol is critically dependent on the availability of a free, reduced thiol group. Cysteine residues can readily oxidize to form disulfide bonds, rendering them unreactive to the labeling probe. Therefore, a reduction and subsequent removal of the reducing agent are paramount.

Materials:

• Protein of interest with an accessible cysteine residue

• Phosphate-buffered saline (PBS), pH 7.2

• Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT)

• Desalting column (e.g., spin column)

Procedure:

• Protein Solubilization: Dissolve the protein in PBS to a final concentration of 1-10 mg/mL.

• Reduction of Cysteines:

  • Using TCEP (Recommended): Add TCEP to a final concentration of 1-5 mM. TCEP is advantageous as it does not contain a thiol group and therefore does not need to be removed before adding a maleimide-based probe.[12] Incubate for 1 hour at room temperature.

  • Using DTT: Add DTT to a final concentration of 10-20 mM. Incubate for 1 hour at room temperature. Crucially, DTT must be completely removed before adding the labeling probe, as it will compete for the reagent. [3][14]

• Removal of Reducing Agent (if DTT was used): Immediately before labeling, remove DTT using a desalting column equilibrated with reaction buffer (e.g., PBS, pH 7.2). This step should be performed rapidly to minimize re-oxidation of the cysteine.[3]

Protocol 2: Labeling with a Maleimide-Functionalized Probe

Rationale: This protocol outlines the conjugation of a maleimide-containing probe (e.g., a fluorescent dye) to a reduced protein. The stoichiometry of the reaction is a critical parameter to control for achieving optimal labeling efficiency while minimizing non-specific modifications.

Materials:

• Reduced protein in reaction buffer (from Protocol 1)

• Maleimide-functionalized probe (e.g., Maleimide-PEG-Biotin, Fluorescein-5-Maleimide)

• Reaction buffer (e.g., PBS, pH 7.2)

• Quenching reagent (e.g., free cysteine, β-mercaptoethanol)

• Purification system (e.g., size-exclusion chromatography, dialysis)

Procedure:

• Probe Preparation: Dissolve the maleimide probe in a compatible solvent (e.g., DMSO, DMF) to create a concentrated stock solution (typically 10-20 mM).

• Labeling Reaction:

  • Add a 5- to 20-fold molar excess of the maleimide probe to the reduced protein solution. The optimal ratio should be determined empirically for each protein-probe pair.

  • Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C, protected from light if using a fluorescent probe.

• Quenching the Reaction: Add a quenching reagent (e.g., free cysteine or β-mercaptoethanol) to a final concentration of 10-20 mM to react with any excess maleimide probe. Incubate for 15-30 minutes.

• Purification of the Labeled Protein: Remove unreacted probe and quenching reagent by size-exclusion chromatography, dialysis, or other suitable purification methods.[3]

• Characterization:

  • SDS-PAGE: Analyze the labeled protein by SDS-PAGE. A successful conjugation can sometimes be observed as a slight shift in the molecular weight. If a fluorescent probe was used, the gel can be imaged to confirm labeling.

  • Mass Spectrometry: Use mass spectrometry (e.g., MALDI-TOF, ESI-MS) to confirm the covalent modification and determine the labeling efficiency.

  • UV-Vis Spectroscopy: Determine the degree of labeling by measuring the absorbance of the protein (at 280 nm) and the attached probe at its specific absorbance maximum.

Figure 3: A generalized workflow for site-specific protein labeling via cysteine modification.

Troubleshooting and Key Considerations

• Low Labeling Efficiency:

  • Incomplete Reduction: Ensure complete reduction of disulfide bonds. Consider increasing the concentration of the reducing agent or the incubation time.

  • Re-oxidation: Minimize the time between the removal of the reducing agent and the addition of the probe.[3]

  • Probe Instability: Some probes may be susceptible to hydrolysis. Prepare fresh stock solutions and use them promptly.

  • Inaccessible Cysteine: The target cysteine may be buried within the protein structure and inaccessible to the probe.[15] Consider introducing a cysteine at a more solvent-exposed site.

• Non-Specific Labeling:

  • Incorrect pH: Ensure the reaction is performed at the optimal pH for the chosen probe to maximize thiol specificity.[7]

  • Excess Probe: Use the lowest possible molar excess of the probe that still provides adequate labeling efficiency.

• Protein Precipitation:

  • Solvent Incompatibility: The solvent used to dissolve the probe (e.g., DMSO) may cause the protein to precipitate. Minimize the volume of organic solvent added to the protein solution.

  • Modification-Induced Aggregation: The attached probe may alter the protein's solubility. Screen different buffer conditions (e.g., varying pH, ionic strength, or including additives).

Applications in Research and Drug Development

Site-specific modification of proteins via cysteine-reactive probes has a wide array of applications:

• Fluorescent Labeling: Attaching fluorescent dyes to proteins allows for their visualization and tracking in living cells, as well as for biophysical studies such as Fluorescence Resonance Energy Transfer (FRET).[4]

• Antibody-Drug Conjugates (ADCs): Cysteine residues are frequently used to link potent cytotoxic drugs to antibodies, creating highly targeted cancer therapies.[16]

• PEGylation: Covalent attachment of polyethylene glycol (PEG) to proteins can improve their pharmacokinetic properties, such as increasing their half-life in circulation.

• Activity-Based Protein Profiling (ABPP): Cysteine-reactive probes are used to identify and characterize the activity of enzymes in complex biological samples.[17][18]

• Probing Protein Structure and Function: Cysteine modification can be used to introduce probes that report on local environmental changes or to investigate the role of specific residues in protein function.[19]

Conclusion

Site-specific protein modification using cysteine-reactive probes is a robust and versatile strategy that has become an indispensable tool in the life sciences. By understanding the underlying chemistry, carefully optimizing reaction conditions, and employing appropriate controls, researchers can successfully conjugate a wide variety of molecules to proteins with high precision. This capability continues to drive innovation in fields ranging from basic biological research to the development of next-generation therapeutics.

References

• Shafer, D. E. et al. (2011). Efficient Site-Specific Labeling of Proteins via Cysteines. Bioconjugate Chemistry, 22(5), 843-849. [Link]

• Kim, J. H., & Kim, Y. (2010). Efficient Site-Specific Labeling of Proteins via Cysteines. Request PDF. [Link]

• Zhou, Y. F., et al. (2025). Targeting the Reactive Proteome: Recent Advances in Activity-Based Protein Profiling and Probe Design. MDPI. [Link]

• Zhang, C., et al. (2025). Site-Specific Chemoselective Cyclization and Fluorogenic Modification of Protein Cysteine Residues: From Side-Chain to Backbone. Journal of the American Chemical Society. [Link]

• Götze, S., et al. (2022). Reimagining high-throughput profiling of reactive cysteines for cell-based screening of large electrophile libraries. PubMed Central. [Link]

• Rain-pre-g, C. (2015). Site-selective modification of cysteine residues. DSpace@MIT. [Link]

• Murray, C. I., et al. (2015). Site-Specific Proteomic Mapping Identifies Selectively Modified Regulatory Cysteine Residues in Functionally Distinct Protein Networks. Request PDF. [Link]

• Li, J., et al. (2021). Chemoselective cysteine or disulfide modification via single atom substitution in chloromethyl acryl reagents. ResearchGate. [Link]

• Murray, C. I., et al. (2015). Site-specific proteomic mapping identifies selectively modified regulatory cysteine residues in functionally distinct protein networks. NIH. [Link]

• JoVE. (2022). Protein Bioconjugate Synthesis Via Cysteine-maleimide Chemistry. YouTube. [Link]

• Hoch, D. G., et al. (2025). A perspective on cysteine-reactive activity-based probes. RSC Publishing. [Link]

• Ward, J. A., et al. (2024). Robust proteome profiling of cysteine-reactive fragments using label-free chemoproteomics. bioRxiv. [Link]

• Liao, Y., & Jiang, X. (2024). Chemo-selective modification of cysteine residue: synthesis and application in the discovery of potential drug candidates. Open Exploration Publishing. [Link]

• Ward, J. A., et al. (2024). Robust proteome profiling of cysteine-reactive fragments using label-free chemoproteomics. bioRxiv. [Link]

• Hoch, D. G., et al. (2018). Cysteine-reactive probes and their use in chemical proteomics. RSC Publishing. [Link]

• Eaton, P. (2014). Cysteine Oxidative Post-translational Modifications: Emerging Regulation in the Cardiovascular System. PubMed Central. [Link]

• Liao, Y., & Jiang, X. (2024). Chemo-selective modification of cysteine residue: synthesis and application in the discovery of potential drug candidates. Open Exploration Publishing. [Link]

• Semantic Scholar. (n.d.). Cysteine-reactive probes and their use in chemical proteomics. Semantic Scholar. [Link]

• González, I. R., et al. (2024). A thiol–ene mediated approach for peptide bioconjugation using 'green' solvents under continuous flow. Organic & Biomolecular Chemistry. [Link]

• Marculescu, C., et al. (2014). Aryloxymaleimides for cysteine modification, disulfide bridging and the dual functionalization of disulfide bonds. Chemical Communications. [Link]

• Arbour, C. A., et al. (2017). Targeting Non-Catalytic Cysteine Residues Through Structure-Guided Drug Discovery. PubMed Central. [Link]

• Thordarson, P., et al. (2016). Synthesis of Protein Bioconjugates via Cysteine-maleimide Chemistry. PubMed. [Link]

• Aimetti, A. A., et al. (2017). A Reversible and Repeatable Thiol–Ene Bioconjugation for Dynamic Patterning of Signaling Proteins in Hydrogels. ACS Central Science. [Link]

• Goldkorn, T., & Filosto, S. (2014). Protein redox chemistry: post-translational cysteine modifications that regulate signal transduction and drug pharmacology. Frontiers. [Link]

• Zhang, Y., et al. (2022). A cysteine-specific solubilizing tag strategy enables efficient chemical protein synthesis of difficult targets. RSC Publishing. [Link]

• LUMICKS Store. (n.d.). Protein labeling and tethering kit (cysteine) Protocol. [Link]

• Davaa, E., et al. (2016). Thiol–ene click chemistry: a biocompatible way for orthogonal bioconjugation of colloidal nanoparticles. PubMed Central. [Link]

• Gualdagnini, F., et al. (2025). Red-Light-Induced Cysteine Modifications Suitable for Protein Labeling. ACS Publications. [Link]

• Scanlan, E. M. (2018). Visible light thiol-ene bioconjugation. Use of an organic photosensitizing fluorophore to facilitate bioconjugation under illumination with blue LEDS. ResearchGate. [Link]

• Martin, S. F., et al. (2012). Fluorescent labeling of specific cysteine residues using CyMPL. PubMed Central. [Link]

• Marculescu, C. (2015). Development of Novel Maleimide Reagents for Protein Modification. UCL Discovery. [Link]

• Scanlan, E. M., & Kruger, P. E. (2020). Applications of Thiol-Ene Chemistry for Peptide Science. Frontiers. [Link]

• Kumar, S., et al. (2021). On-demand Detachment of Maleimide Derivatives on Cysteine to Facilitate (Semi)Synthesis of Challenging Proteins. ChemRxiv. [Link]

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Technical Notes & Optimization

Technical Support Center: Enhancing Aqueous Solubility of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione

Welcome to the technical support center for 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for improving the solubility of this compound in aqueous buffers.

Understanding the Challenge: Why is 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione Poorly Soluble?

The molecule's structure, featuring a brominated phenyl ring and a pyrrole-2,5-dione moiety, lacks easily ionizable groups. This means that altering the pH of the buffer is unlikely to significantly improve its solubility, a common strategy for acidic or basic compounds.[3][4] Therefore, other formulation strategies are necessary to achieve desired concentrations for in vitro assays and other experimental work.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered when working with 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione.

Q1: I've added my compound to a phosphate-buffered saline (PBS) solution, but it won't dissolve. What's happening?

A1: This is expected behavior due to the compound's hydrophobic nature. The presence of a precipitate or cloudy suspension indicates that you have exceeded the compound's equilibrium solubility in the aqueous buffer. It is crucial to first determine the baseline solubility before attempting to make stock solutions at higher concentrations.

Q2: Can I just heat the solution to dissolve the compound?

A2: While gentle heating can sometimes aid dissolution, it is generally not recommended as a primary solubilization method without further investigation. Aggressive heating can lead to compound degradation. A more controlled and reproducible approach is to employ formulation strategies like co-solvents, surfactants, or cyclodextrins.

Q3: I'm seeing precipitation when I dilute my DMSO stock solution into my aqueous assay buffer. How can I prevent this?

A3: This is a common issue known as "crashing out." It occurs because the compound is highly soluble in the organic solvent (DMSO) but not in the final aqueous buffer concentration. To mitigate this, you can:

• Decrease the final concentration: Your target concentration may be above the compound's solubility limit in the final buffer.

• Use an intermediate dilution step: A stepwise dilution may help.

• Employ a solubilizing agent in your final buffer: The presence of a co-solvent, surfactant, or cyclodextrin in the aqueous buffer can increase its capacity to dissolve the compound.

Q4: Which solubilization strategy is best for my experiment?

A4: The optimal strategy depends on the requirements of your specific assay.

• Co-solvents are effective but may impact cellular assays at higher concentrations.[5][6]

• Surfactants are excellent solubilizers but can interfere with assays involving proteins or membranes.[7][8]

• Cyclodextrins are generally well-tolerated in many biological systems and are very effective at encapsulating and solubilizing hydrophobic compounds.[9][10]

We recommend performing initial solubility screening with a few different excipients to determine the best approach for your system.

Solubility Enhancement Strategies & Protocols

Based on the physicochemical properties of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione, the following strategies are recommended.

Co-Solvency Approach

Co-solvents are water-miscible organic solvents that, when added to an aqueous solution, reduce the polarity of the solvent system, thereby increasing the solubility of non-polar compounds.[11]

Recommended Co-solvents:

• Ethanol

• Propylene glycol (PG)

• Polyethylene glycol 400 (PEG 400)

Experimental Protocol: Determining Solubility Enhancement with Co-solvents

• Prepare Stock Solutions: Prepare a 10 mg/mL stock solution of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione in 100% DMSO.

• Prepare Co-solvent Buffers: Prepare a series of aqueous buffers (e.g., PBS, pH 7.4) containing increasing concentrations of your chosen co-solvent (e.g., 1%, 5%, 10%, 20% v/v).

• Kinetic Solubility Assay:

  • Add a small volume of the DMSO stock solution to each co-solvent buffer to reach a target concentration (e.g., 100 µM).

  • Shake the solutions for 2 hours at room temperature.[12]

  • Visually inspect for precipitation or measure turbidity using a nephelometer.

• Data Analysis: Determine the lowest percentage of co-solvent that maintains the compound in solution at the target concentration.

Table 1: Example Co-Solvent Screening Data

Co-solvent	Concentration (% v/v)	Visual Observation (at 100 µM)
None	0%	Precipitate
Ethanol	5%	Clear Solution
Propylene Glycol	10%	Clear Solution
PEG 400	5%	Clear Solution

Surfactant-Mediated Solubilization

Surfactants are amphiphilic molecules that, above a certain concentration (the critical micelle concentration or CMC), form micelles that can encapsulate hydrophobic drug molecules, increasing their apparent solubility in water.[13][14]

Recommended Surfactants:

• Tween® 80 (Polysorbate 80)

• Sodium Lauryl Sulfate (SDS) - Note: SDS is a harsh surfactant and may not be suitable for all applications.

Experimental Protocol: Using Surfactants for Solubilization

• Prepare Surfactant Buffers: Prepare aqueous buffers containing the surfactant at concentrations above its CMC (e.g., 0.1%, 0.5%, 1% w/v).

• Kinetic Solubility Assay: Follow the same procedure as the co-solvent protocol, adding the DMSO stock to the surfactant-containing buffers.

• Considerations: Be mindful that surfactants can interfere with certain biological assays. Always run a vehicle control (buffer with surfactant but no compound) to assess any background effects.

Cyclodextrin Complexation

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[15] They can form inclusion complexes with poorly soluble drugs, effectively shielding the hydrophobic molecule from the aqueous environment and increasing its solubility.[9][10]

Recommended Cyclodextrins:

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Sulfobutylether-β-cyclodextrin (SBE-β-CD)

Experimental Protocol: Cyclodextrin-Enhanced Solubility

• Prepare Cyclodextrin Solutions: Prepare aqueous solutions of HP-β-CD or SBE-β-CD at various concentrations (e.g., 1%, 5%, 10% w/v).

• Thermodynamic Solubility Assay (Shake-Flask Method):

  • Add an excess amount of solid 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione to each cyclodextrin solution.

  • Shake the vials at a constant temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.[16][17]

  • Filter the samples to remove undissolved solid.

  • Quantify the concentration of the dissolved compound in the filtrate using a suitable analytical method like HPLC-UV.

• Data Analysis: Plot the concentration of the dissolved compound against the cyclodextrin concentration to determine the extent of solubility enhancement.

Table 2: Example Cyclodextrin Solubility Enhancement

Cyclodextrin	Concentration (% w/v)	Measured Solubility (µg/mL)
None	0%	< 1
HP-β-CD	1%	50
HP-β-CD	5%	250
SBE-β-CD	1%	75
SBE-β-CD	5%	350

Visualizing the Workflow

The following diagrams illustrate the decision-making process and experimental workflows for enhancing the solubility of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione.

Caption: Decision workflow for troubleshooting solubility issues.

Caption: Comparison of kinetic and thermodynamic solubility assay workflows.

References

• Vertexa, I. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed Central.
• Wikipedia. (n.d.). Cosolvent.
• Jwalapuram, R., Ahad, H. A., Haranath, C., Thadipatri, R., Varshitha, C. V. H., & Kumar, Y. B. (2020). Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades. Pharma Excipients.
• ScienceDirect. (2025). Solubilization by surfactants: Significance and symbolism.
• ResearchGate. (2020). Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades.
• IntechOpen. (2024). Co-solvency and anti-solvent method for the solubility enhancement.
• International Journal of Pharmaceutical Sciences Review and Research. (2011). STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS.
• PubMed. (2023). Improving solubility of poorly water-soluble drugs by protein-based strategy: A review.
• Pharma Excipients. (n.d.). Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability.
• Elsevier. (n.d.). Use of cyclodextrins as excipients in pharmaceutical products: why not in extemporaneous preparations?. Farmacia Hospitalaria.
• International Journal of Pharmaceutical, Chemical, and Biological Sciences. (n.d.). CYCLODEXTRINS: VERSATILE CARRIER IN DRUG FORMULATIONS AND DELIVERY SYSTEMS.
• PubMed Central. (n.d.). Cyclodextrins: Only Pharmaceutical Excipients or Full-Fledged Drug Candidates?.
• Taylor & Francis. (n.d.). Cosolvent – Knowledge and References.
• WuXi AppTec. (2024). How to Improve the Bioavailability of Poorly Water-Soluble Compounds?.
• JoVE. (2025). Video: Bioavailability Enhancement: Drug Solubility Enhancement.
• BioDuro. (n.d.). ADME Solubility Assay.
• AxisPharm. (n.d.). Kinetic Solubility Assays Protocol.
• PubMed Central. (n.d.). Improvement in solubility of poor water-soluble drugs by solid dispersion.
• Journal of Chemical and Pharmaceutical Research. (2024). The Role of Surfactants in Solubilization of Poorly Soluble.
• Pharma Excipients. (2015). Cyclodextrins in pharmaceutical formulations II: solubilization, binding constant, and complexation efficiency.
• Springer. (2025). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility.
• protocols.io. (2025). In-vitro Thermodynamic Solubility.
• International Journal of Medical Science and Dental Research. (n.d.). Techniques for Improving Solubility.
• protocols.io. (2024). Shake-Flask Aqueous Solubility assay (Kinetic solubility).
• SlideShare. (n.d.). solubility enhancement and cosolvency by madhavi.
• Domainex. (n.d.). Thermodynamic Solubility Assay.
• BOC Sciences. (n.d.). pH Adjustment and Co-Solvent Optimization.
• WJBPHS. (2023). Solubility enhancement techniques: A comprehensive review.
• International Journal of Pharmaceutical Research and Applications. (2022). Solubility Enhancement of Drugs.
• IJRAR.org. (2018). SOLUBILITY ENHANCEMENT TECHNIQUE.
• Enamine. (n.d.). Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions).
• Warren Center for Neuroscience Drug Discovery. (2025). Kinetic Solubility 96 –Well Protocol.
• Evotec. (n.d.). Thermodynamic Solubility Assay.
• Smolecule. (n.d.). 1H-Pyrrole-2,5-dione, 1-(4-bromo-3-methylphenyl)-.
• BOC Sciences. (n.d.). CAS 40011-62-9 1-(2-BROMO-4-METHYL-PHENYL)-PYRROLE-2,5-DIONE.

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Technical Support Center: Preventing Maleimide Hydrolysis During Conjugation Reactions

Welcome to the technical support center for maleimide-based bioconjugation. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of maleimide-thiol chemistry. Here, we will delve into the common challenges associated with maleimide hydrolysis and provide expert, field-proven insights to ensure the success and reproducibility of your conjugation experiments.

Frequently Asked Questions (FAQs)

Q1: What is maleimide hydrolysis, and why is it a critical issue in my conjugation reaction?

A1: Maleimide hydrolysis is a chemical reaction where the maleimide ring is opened by reacting with water, forming a non-reactive maleamic acid.[1][2][3] This is a significant concern because the resulting maleamic acid is unable to react with thiol groups (from cysteine residues on your protein or peptide), which is the intended goal of the conjugation.[1] If your maleimide reagent hydrolyzes before it has a chance to react with your target molecule, it will lead to low or no conjugation yield, wasting valuable reagents and time.[4][5]

The rate of this undesirable hydrolysis is highly dependent on the pH of the reaction buffer.[1][2][6] In alkaline conditions (pH > 8.5), the rate of hydrolysis increases significantly.[2][3] Therefore, controlling the reaction pH is paramount to minimizing premature hydrolysis of your maleimide reagent.

Q2: What is the optimal pH for a maleimide-thiol conjugation reaction, and why is it so crucial?

A2: The optimal pH for maleimide-thiol conjugation is a delicate balance between maximizing the reaction with thiols while minimizing hydrolysis and side reactions with other amino acid residues. The recommended pH range is 6.5 to 7.5 .[1][2][4]

Here's the scientific reasoning behind this specific range:

• Below pH 6.5: The concentration of the reactive thiolate anion (-S⁻) is reduced, which slows down the desired Michael addition reaction with the maleimide.[4]

• Within pH 6.5 - 7.5: This range provides a high degree of chemoselectivity for thiol groups.[1][7] At a neutral pH of 7.0, the reaction of maleimides with thiols is approximately 1,000 times faster than with amines (like the side chain of lysine).[1][4]

• Above pH 7.5: The reaction starts to lose its selectivity. The concentration of deprotonated primary amines (e.g., from lysine residues) increases, leading to competitive and undesirable side reactions.[1][2][4] Furthermore, the rate of maleimide hydrolysis significantly increases at a more alkaline pH.[2][3][6]

Therefore, maintaining the pH strictly within the 6.5-7.5 window is a critical parameter for a successful and specific conjugation.

Q3: I'm observing very low conjugation efficiency. Could hydrolysis of my maleimide reagent be the culprit?

A3: Yes, premature hydrolysis of the maleimide reagent is a very common reason for low or failed conjugation.[4] Maleimides are susceptible to hydrolysis in aqueous solutions, and this susceptibility increases with higher pH and temperature.[1][8]

To troubleshoot this, consider the following:

• Freshness of Reagents: Always prepare aqueous solutions of maleimide-containing reagents immediately before use.[1][3] Avoid storing maleimides in aqueous buffers for extended periods.[1][9] If you need to prepare a stock solution, dissolve the maleimide in a dry, water-miscible organic solvent like DMSO or DMF and store it under appropriate conditions (e.g., at -20°C, protected from moisture).[1][7]

• pH Control: Double-check the pH of your reaction buffer to ensure it is within the optimal 6.5-7.5 range.[4]

• Reaction Temperature: While many conjugations proceed well at room temperature (20-25°C) for 1-2 hours, consider performing the reaction at 4°C overnight, especially for sensitive proteins.[4][10] Lower temperatures will slow down the rate of hydrolysis.

Q4: My maleimide reagent seems fine, but my final conjugate is unstable. What is happening?

A4: The instability of the final conjugate is another known challenge in maleimide chemistry, and it's not due to the initial hydrolysis of the maleimide reagent. Instead, the thiosuccinimide linkage formed between the maleimide and the thiol can undergo a retro-Michael reaction , especially in the presence of other thiols (like glutathione in vivo).[11][12][13] This reaction is essentially a reversal of the conjugation, leading to the release of your payload and potential off-target effects.[12]

To address this, a common strategy is to intentionally induce the hydrolysis of the thiosuccinimide ring after the conjugation is complete .[12][14] The resulting ring-opened succinamic acid thioether is much more stable and resistant to the retro-Michael reaction.[1][13][14]

Troubleshooting Guide

This guide provides a structured approach to diagnosing and solving common issues related to maleimide hydrolysis and conjugation instability.

Problem: Low or No Conjugate Yield

Possible Cause	Recommended Solution	Scientific Rationale
Maleimide reagent has hydrolyzed	Prepare a fresh stock solution of the maleimide reagent in anhydrous DMSO or DMF immediately before use.[1][4]	Maleimides are moisture-sensitive and will hydrolyze in aqueous solutions over time, rendering them inactive.[1][3]
Incorrect reaction buffer pH	Ensure the reaction buffer pH is strictly between 6.5 and 7.5.[4]	This pH range maximizes thiol reactivity and selectivity while minimizing hydrolysis and side reactions with amines.[1][2]
Presence of competing thiols in the buffer	Use thiol-free buffers such as PBS, HEPES, or Tris.[4][15] If a reducing agent like DTT was used, it must be completely removed prior to adding the maleimide.[2][4]	Competing thiols will react with the maleimide, reducing the amount available to conjugate to your target protein.
Re-oxidation of free thiols on the protein	Degas all buffers and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[16] Consider adding a chelating agent like EDTA to the buffer.[2]	Free thiols can re-oxidize to form disulfide bonds, which are unreactive with maleimides.[4] EDTA chelates metal ions that can catalyze this oxidation.[2]

Problem: Conjugate is Unstable and Degrades Over Time

Possible Cause	Recommended Solution	Scientific Rationale
Retro-Michael reaction (deconjugation)	After the initial conjugation and purification, intentionally hydrolyze the thiosuccinimide ring by adjusting the pH to 8.5-9.0 and incubating for a few hours.[3]	The hydrolyzed, ring-opened conjugate is significantly more stable and resistant to thiol exchange reactions.[1][12][13][14]
Use of "self-hydrolyzing" maleimides	For applications requiring high in vivo stability (e.g., ADCs), consider using next-generation maleimides designed to undergo rapid hydrolysis after conjugation.[12][13][17]	These reagents have modifications that accelerate the stabilizing ring-opening hydrolysis, improving the conjugate's pharmacological properties.[12][13]

Visualizing the Chemistry: Reaction and Hydrolysis Pathways

To better understand the chemical transformations at play, the following diagrams illustrate the key reactions.

Caption: Competing pathways for the maleimide reagent.

Caption: Fates of the thiosuccinimide conjugate.

Experimental Protocols

Protocol 1: General Protein-Maleimide Conjugation

• Protein Preparation: Dissolve the protein to be labeled at 1-10 mg/mL in a degassed, thiol-free buffer at pH 7.0-7.5 (e.g., PBS, HEPES, or Tris).[15] If the protein contains disulfide bonds that need to be reduced, treat it with a 10-100 fold molar excess of a thiol-free reducing agent like TCEP.[2][4]

• Maleimide Reagent Preparation: Immediately before use, prepare a 1-10 mM stock solution of the maleimide reagent in anhydrous DMSO or DMF.[16]

• Conjugation Reaction: Add a 10-20 fold molar excess of the maleimide reagent to the protein solution.[4][16]

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C.[4]

• Quenching (Optional): To stop the reaction, a small molecule thiol like cysteine or β-mercaptoethanol can be added to quench any unreacted maleimide.

• Purification: Remove excess maleimide reagent and other byproducts by size-exclusion chromatography (e.g., gel filtration) or dialysis.[3]

Protocol 2: Post-Conjugation Hydrolysis for Increased Stability

• Perform Conjugation: Follow steps 1-6 of the General Protein-Maleimide Conjugation protocol.

• Induce Hydrolysis: Adjust the pH of the purified conjugate solution to 8.5-9.0 using a suitable buffer (e.g., borate buffer).[3][17]

• Incubation: Incubate the solution at room temperature or 37°C for 2-4 hours. The optimal time may need to be determined empirically.[18]

• Re-equilibration: Once hydrolysis is complete, exchange the buffer back to a neutral pH (e.g., PBS pH 7.4) for storage.[3]

Advanced Strategies & Alternatives

For applications demanding superior stability, several next-generation maleimides and alternative thiol-reactive chemistries have been developed.

Strategy/Reagent	Advantage	Reference
N-Aryl Maleimides	Electron-withdrawing N-aryl substitutions accelerate post-conjugation hydrolysis, enhancing conjugate stability.	[12][17]
Self-Hydrolyzing Maleimides	Incorporate functionalities like basic amino groups that act as intramolecular catalysts for rapid ring hydrolysis at physiological pH.	[12][13]
5-Hydroxy-1,5-dihydro-2H-pyrrol-2-ones (5HP2Os)	These maleimide alternatives form highly stable thiol conjugates and offer opportunities for single-site multi-functionalization.	[11][19]
Methylsulfonyl Phenyloxadiazoles	React specifically with cysteine to form conjugates with significantly greater stability in human plasma compared to maleimides.	[11][20]

References

• De Geyter, E., et al. (2021). 5-Hydroxy-pyrrolone based building blocks as maleimide alternatives for protein bioconjugation and single-site multi-functionalization. Chemical Science, 12(10), 3647-3654. Retrieved from [Link]

• Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide. (2024). Papo's Notes. Retrieved from [Link]

• Fontaine, S. D., et al. (2015). Long-Term Stabilization of Maleimide–Thiol Conjugates. Bioconjugate Chemistry, 26(1), 145-152. Retrieved from [Link]

• Barradas, R. G., & Sedlak, J. M. (1971). The hydrolysis of maleimide in alkaline solution. Canadian Journal of Chemistry, 49(10), 1783-1788. Retrieved from [Link]

• Strengthening Maleimide-Based ADCs: How to Prevent Premature Payload Release. (2025). SigutLabs. Retrieved from [Link]

• Lyon, R. P., et al. (2014). Self-hydrolyzing maleimides improve the stability and pharmacological properties of antibody-drug conjugates. Nature Biotechnology, 32(10), 1059-1062. Retrieved from [Link]

• Bernardim, B., et al. (2016). Rapid, Stable, Chemoselective Labeling of Thiols with Julia-Kocienski Like Reagents: A Serum-Stable Alternative to Maleimide-Based Protein Conjugation. Angewandte Chemie International Edition, 55(37), 1164-1168. Retrieved from [Link]

• Zhang, Q., et al. (2014). Kinetics study of degradation of maleimide-thiol conjugates in reducing environments. Polymer Chemistry, 5(20), 5983-5992. Retrieved from [Link]

• Jones, M. W., et al. (2016). minireview: addressing the retro-michael instability of maleimide bioconjugates. UCL Discovery. Retrieved from [Link]

• Zhang, Y., et al. (2018). Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement. Journal of Peptide Science, 24(12), e3123. Retrieved from [Link]

• The hydrolysis of maleimide in alkaline solution. (n.d.). ResearchGate. Retrieved from [Link]

• Matsui, S., & Aida, H. (1978). Hydrolysis of some N-alkylmaleimides. Journal of the Chemical Society, Perkin Transactions 2, (12), 1421-1424. Retrieved from [Link]

• Limiting the Hydrolysis and Oxidation of Maleimide-Peptide Adducts Improves Detection of Protein Thiol Oxidation. (2017). Journal of Proteome Research, 16(5), 2059-2067. Retrieved from [Link]

• Detection and quantification of free sulfhydryls in monoclonal antibodies using maleimide labeling and mass spectrometry. (2016). Analytical Biochemistry, 510, 53-61. Retrieved from [Link]

• Bioconjugation with Maleimides: A Useful Tool for Chemical Biology. (n.d.). ResearchGate. Retrieved from [Link]

• Baldwin, A. D., & Kiick, K. L. (2011). Tunable degradation of maleimide-thiol adducts in reducing environments. Bioconjugate Chemistry, 22(10), 1946-1953. Retrieved from [Link]

• Stephan, J. P., et al. (2016). Tuning the Hydrolytic Stability of Next Generation Maleimide Cross-Linkers Enables Access to Albumin-Antibody Fragment Conjugates and tri-scFvs. Bioconjugate Chemistry, 27(6), 1644-1653. Retrieved from [Link]

• Thermal Stability of Novel Maleimide Polymers Based on Dapsone. (2020). Systematic Reviews in Pharmacy, 11(11), 1642-1649. Retrieved from [Link]

• Hydrolytically Stable Maleimide-end Functionalized Polymers for Site-Specific Protein Conjugation. (2022). Biomacromolecules, 23(12), 5286-5296. Retrieved from [Link]

• Insights into maleimide-thiol conjugation chemistry. (2018). DSpace@UTulsa. Retrieved from [Link]

• Method for the determination of maleimide groups. (1992). Google Patents.

• Lahnsteiner, M., et al. (2020). Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. Chemistry – A European Journal, 26(46), 10471-10475. Retrieved from [Link]

• Is Maleimide-Thiol coupling temperature-sensitive?. (2018). ResearchGate. Retrieved from [Link]

• Limiting the Hydrolysis and Oxidation of Maleimide–Peptide Adducts Improves Detection of Protein Thiol Oxidation. (2017). Journal of Proteome Research, 16(5), 2059-2067. Retrieved from [Link]

• I am having a hard time conjugating a maleimide-NHS ester crosslinker onto thiol actived surface. Could someone help me on this?. (2023). ResearchGate. Retrieved from [Link]

• Park, K. (2016). Instability of thiol/maleimide conjugation and strategies for mitigation. Purdue University. Retrieved from [Link]

• Stability of ADCs in thiol-containing buffer and mouse serum. (n.d.). ResearchGate. Retrieved from [Link]

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Technical Support Center: Troubleshooting Low Labeling Efficiency with Maleimide Reagents

Welcome to the technical support center for maleimide-based bioconjugation. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges encountered during the labeling of thiol-containing molecules. Here, we delve into the causality behind experimental choices, providing you with the expertise to optimize your conjugation strategies.

Troubleshooting Guide: A Deeper Dive

Low labeling efficiency is a frequent hurdle in maleimide chemistry. The root cause often lies in a few key areas: the integrity of the maleimide reagent, the availability of reactive thiols on the target molecule, and the reaction conditions. Let's explore these issues in a question-and-answer format.

Issue 1: My Labeling Efficiency is Low or Non-Existent.

This is the most common complaint, and the troubleshooting process involves a systematic evaluation of each component of the reaction.

Q1: Could my maleimide reagent be the problem?

A1: Absolutely. The maleimide group is highly susceptible to hydrolysis, especially in aqueous solutions. This reaction opens the maleimide ring, forming an unreactive maleamic acid, which can no longer participate in the desired thiol-Michael addition reaction.[1][2][3]

Causality & Solution:

• Hydrolysis: The rate of maleimide hydrolysis is pH-dependent, increasing significantly at pH values above 7.5.[1][3][4] To mitigate this, always prepare aqueous solutions of maleimide reagents immediately before use. [5][6]

• Storage: For long-term storage, dissolve maleimide reagents in a dry, water-miscible organic solvent like anhydrous dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) and store at -20°C, protected from light.[1][5][7] When you take the reagent out of the freezer, allow the vial to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture onto the reagent.[1]

Q2: Are the thiol groups on my protein/peptide available for reaction?

A2: The presence of free, accessible thiol groups (sulfhydryl groups) from cysteine residues is paramount for a successful conjugation.

Causality & Solution:

• Disulfide Bonds: Cysteine residues often exist as oxidized disulfide bonds, which are unreactive towards maleimides.[2][8] These bonds must be reduced to free thiols.

  • Reduction Step: A pre-reduction step using a reducing agent is crucial. Tris(2-carboxyethyl)phosphine (TCEP) is often preferred as it is effective and does not contain a thiol group itself, meaning it doesn't need to be removed before adding the maleimide reagent.[7][9] Dithiothreitol (DTT) is also effective, but being a thiol-containing compound, it must be completely removed before introducing the maleimide reagent to prevent it from competing with your target molecule.[10]

• Reoxidation of Thiols: Once reduced, free thiols are susceptible to re-oxidation back to disulfide bonds, especially in the presence of oxygen.

  • Degassing Buffers: To minimize re-oxidation, it is best practice to degas your buffers before use.[5][8] This can be achieved by bubbling an inert gas like nitrogen or argon through the solution or by placing it under a vacuum for a period.[8] Perform the labeling reaction promptly after the reduction and removal of any thiol-containing reducing agents.[2]

Q3: Are my reaction conditions optimal?

A3: The reaction environment plays a critical role in the efficiency and specificity of maleimide conjugation.

Causality & Solution:

• pH: The thiol-maleimide reaction is highly chemoselective for thiols within a pH range of 6.5 to 7.5.[1][3][5][11] At pH 7.0, the reaction with thiols is about 1,000 times faster than with amines.[1][5]

  • Below pH 6.5, the reaction rate slows considerably as the thiol group is predominantly protonated and less nucleophilic.[3]

  • Above pH 7.5, the maleimide group becomes more susceptible to hydrolysis, and the competitive reaction with primary amines (like the side chain of lysine) increases, leading to a loss of selectivity.[1][3][12]

• Buffer Composition: The choice of buffer is important. Avoid buffers containing primary or secondary amines (e.g., Tris at higher concentrations if pH is above 7.5) or any extraneous thiol-containing compounds.[1][5] Good choices include phosphate-buffered saline (PBS), HEPES, and MOPS.[7][8][13]

• Molar Ratio: An insufficient amount of the maleimide reagent can lead to incomplete labeling. A 10- to 20-fold molar excess of the maleimide reagent over the thiol-containing molecule is a common starting point.[5][6][7][9] This ratio may need to be optimized for your specific application.

• Reaction Time and Temperature: The reaction is typically carried out for 1-2 hours at room temperature or overnight at 4°C.[6][7][9] Longer incubation times may be necessary in some cases, but be mindful of the potential for maleimide hydrolysis.

Issue 2: I'm observing off-target labeling or unexpected products.

Even with a seemingly successful reaction, side reactions can complicate your results.

Q4: Why am I seeing labeling on residues other than cysteine?

A4: As mentioned, at a pH above 7.5, maleimides can start to react with primary amines, such as the ε-amino group of lysine residues.[1][3] While significantly slower than the thiol reaction at neutral pH, this side reaction becomes more prominent as the pH increases.

Solution:

• Strictly maintain the reaction pH between 6.5 and 7.5 to ensure high chemoselectivity for thiols.[1][5]

Q5: My conjugate seems to be unstable. What could be happening?

A5: The thioether bond formed between a thiol and a maleimide can, under certain conditions, be reversible. This is known as a retro-Michael reaction.[11][14] This can lead to the transfer of the maleimide-linked payload to other thiol-containing molecules, such as serum albumin in biological systems, which can cause off-target effects.[1]

Solution:

• Some strategies to improve conjugate stability include post-conjugation hydrolysis of the thiosuccinimide ring to the more stable succinamic acid thioether.[5] This can sometimes be promoted by a slight increase in pH after the initial conjugation is complete.

Q6: I'm working with an N-terminal cysteine and getting a product with an unexpected mass. Why?

A6: When labeling a peptide or protein with an unprotected N-terminal cysteine, the initial conjugate can undergo an intramolecular rearrangement to form a six-membered thiazine ring.[3][14] This side reaction is influenced by pH, with the rate of rearrangement increasing at neutral to basic pH.

Solution:

• If this is a concern, performing the conjugation at a more acidic pH (around 6.5) can help to minimize thiazine formation by keeping the N-terminal amine protonated and less nucleophilic.[14]

Frequently Asked Questions (FAQs)

Q: How should I prepare my maleimide stock solution? A: Maleimide reagents should be dissolved in an anhydrous organic solvent like DMSO or DMF to a concentration of around 10 mM.[6][7] Prepare this solution immediately before you plan to use it for the best results.[1]

Q: How can I quantify the number of free thiols on my protein before labeling? A: Ellman's reagent (DTNB) is a common method for quantifying free thiol groups.[15] This allows you to determine the number of available sites for conjugation and adjust your maleimide-to-protein molar ratio accordingly.

Q: How do I remove unreacted maleimide after the conjugation reaction? A: Unreacted maleimide can be removed by size-exclusion chromatography (desalting columns), dialysis, or by quenching the reaction with a small molecule thiol like L-cysteine or β-mercaptoethanol, followed by purification.[6][9][16]

Q: How can I determine the efficiency of my labeling reaction? A: The degree of labeling (DOL), often expressed as the dye-to-protein ratio, can be determined using UV-Vis spectroscopy by measuring the absorbance of the protein (typically at 280 nm) and the maleimide-conjugated molecule at its maximum absorbance wavelength.[7][17] Other methods include mass spectrometry and various forms of chromatography like HIC-HPLC.[17][][]

Data Summary & Protocols

Key Reaction Parameters

Parameter	Recommended Range/Condition	Rationale
pH	6.5 - 7.5	Balances thiol reactivity and maleimide stability; ensures chemoselectivity for thiols.[1][3][5]
Temperature	Room Temperature (20-25°C) or 4°C	Room temperature for faster kinetics (e.g., 1-2 hours); 4°C for overnight reactions or with sensitive proteins.[7][9]
Molar Excess of Maleimide	10-20 fold	Drives the reaction to completion. May require optimization.[5][6][7][9]
Solvent for Stock	Anhydrous DMSO or DMF	Prevents premature hydrolysis of the maleimide reagent.[1][5][7]
Buffer	Phosphate, HEPES, MOPS (Thiol-free)	Inert buffer systems that do not interfere with the reaction.[7][8][13]

Standard Experimental Protocol: Maleimide Labeling of a Protein

This protocol provides a general workflow. Optimization may be required for your specific protein and maleimide reagent.

Materials:

• Thiol-containing protein

• Maleimide-activated reagent

• Anhydrous DMSO or DMF

• Degassed conjugation buffer (e.g., PBS, pH 7.2)

• TCEP (optional, for reduction)

• Quenching reagent (e.g., L-cysteine)

• Size-exclusion chromatography column for purification

Procedure:

• Protein Preparation: Dissolve the protein in the degassed conjugation buffer to a concentration of 1-10 mg/mL.[8]

• (Optional) Reduction of Disulfide Bonds: If necessary, add a 10-100 fold molar excess of TCEP to the protein solution. Incubate for 20-30 minutes at room temperature.[6][9]

• Maleimide Reagent Preparation: Immediately before use, prepare a 10 mM stock solution of the maleimide reagent in anhydrous DMSO or DMF.[6][7]

• Conjugation Reaction: Add a 10-20 fold molar excess of the maleimide stock solution to the protein solution.[6][7] Incubate for 2 hours at room temperature or overnight at 4°C, with gentle mixing.[6][9] If using a fluorescent maleimide, protect the reaction from light.

• (Optional) Quenching: To stop the reaction, add a small molecule thiol like L-cysteine to a final concentration of 1-10 mM to consume any unreacted maleimide.[6][16][20]

• Purification: Remove excess, unreacted maleimide reagent and other small molecules using a size-exclusion chromatography column.[6][9]

Visualizing the Process

The Thiol-Maleimide Reaction and Its Pitfalls

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• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. lumiprobe.com [lumiprobe.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Efficient Site-Specific Labeling of Proteins via Cysteines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide | AxisPharm [axispharm.com]
• 12. vectorlabs.com [vectorlabs.com]
• 13. researchgate.net [researchgate.net]
• 14. Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Free Thiol Groups Quantification Service - Creative Proteomics [creative-proteomics.com]
• 16. researchgate.net [researchgate.net]
• 17. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 20. kinampark.com [kinampark.com]

Technical Support Center: Troubleshooting Side Reactions of Maleimides with Proteins and Peptides

Welcome to the technical support center for maleimide bioconjugation. This guide is designed for researchers, scientists, and drug development professionals who utilize the robust chemistry of maleimides to create protein and peptide conjugates. While the thiol-maleimide reaction is a cornerstone of bioconjugation for its speed and selectivity, success hinges on understanding and mitigating potential side reactions.[1][2][3] This resource provides in-depth, field-proven insights in a direct question-and-answer format to help you navigate common challenges and ensure the integrity and stability of your conjugates.

Section 1: FAQs - Core Concepts in Maleimide Chemistry

This section covers fundamental questions about the stability and reactivity of maleimide reagents, which are critical for designing successful conjugation experiments.

Q1: What is the optimal pH for a thiol-maleimide conjugation reaction, and why is it so critical?

A1: The optimal pH range for the thiol-maleimide reaction is 6.5 to 7.5 .[4][5][6][7] This range represents a crucial balance between two competing factors:

• Thiol Reactivity: The reaction proceeds via a Michael addition, where the nucleophilic thiolate anion (-S⁻) attacks the maleimide double bond.[] For significant thiolate concentration, the pH should be near or above the pKa of the cysteine sulfhydryl group (~8.3-8.6). However, working at such a high pH is not ideal.

• Maleimide Selectivity & Stability: As the pH increases above 7.5, two significant side reactions become more prominent:

  • Reaction with Amines: The reactivity of primary amines, such as the ε-amino group of lysine, increases, leading to off-target labeling.[4][5][7] At pH 7.0, the reaction with thiols is approximately 1,000 times faster than with amines, ensuring high chemoselectivity.[2][4][5][6]

  • Hydrolysis: The maleimide ring itself becomes susceptible to hydrolysis, opening to form an unreactive maleamic acid.[4][5] This inactivates the reagent before it can conjugate to the target thiol.

Therefore, the 6.5-7.5 pH window is the "sweet spot" that maximizes the rate of the desired thiol-specific reaction while minimizing off-target reactions and reagent degradation.

Q2: My maleimide reagent is stored as a powder. How should I prepare and store stock solutions?

A2: Maleimide reagents are highly susceptible to hydrolysis in aqueous environments.[5] Therefore, proper handling is essential to maintain their reactivity.

• Solvent Choice: Always prepare stock solutions in a dry, water-miscible (anhydrous) organic solvent, such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).[6][9][10][11]

• Preparation: Allow the reagent vial to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture onto the powder. Briefly vortex the solution to ensure it is fully dissolved before use.[9][12]

• Usage: Prepare maleimide solutions immediately before use for best results.[5][6]

• Storage: If short-term storage is necessary, unused stock solution can be stored at -20°C for up to one month, protected from light and moisture.[9][12] Avoid repeated freeze-thaw cycles. Do not store maleimides in aqueous buffers.[5]

Q3: Do I need to reduce disulfide bonds in my protein before conjugation?

A3: Yes, absolutely. Maleimides react specifically with free sulfhydryl (-SH) groups.[6][7] Cysteine residues that are part of a disulfide bond (-S-S-) are unreactive.[10][11][13] Therefore, you must reduce these bonds to expose the free thiols for conjugation.

Tris(2-carboxyethyl)phosphine (TCEP) is the recommended reducing agent because it is highly effective and, unlike DTT or β-mercaptoethanol, it does not contain a thiol group itself.[4][7] This means it does not need to be removed from the reaction mixture before adding the maleimide reagent, streamlining the workflow.[4][7] A 10- to 100-fold molar excess of TCEP is typically sufficient.[4][11]

Section 2: Troubleshooting Guide - Common Side Reactions & Mitigation

This section addresses specific experimental problems, their underlying causes, and actionable solutions.

Issue 1: Low or No Conjugation Efficiency

You've performed your conjugation reaction, but analysis (e.g., SDS-PAGE, mass spectrometry) shows a low yield of the desired product.

Q: I'm getting poor conjugation yield. What are the likely causes and how can I fix it?

A: Low conjugation yield is a common issue that can almost always be traced back to one of four areas: inactive maleimide, unavailable thiols, incorrect buffer conditions, or suboptimal reaction parameters.

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// Edges start -> q1; q1 -> sol1 [label="No"]; q1 -> q2 [label="Yes"]; sol1 -> end_node; q2 -> sol2 [label="No"]; q2 -> q3 [label="Yes"]; sol2 -> end_node; q3 -> sol3 [label="No"]; q3 -> q4 [label="Yes"]; sol3 -> end_node; q4 -> sol4 [label="No"]; q4 -> end_node [label="Yes"]; sol4 -> end_node; } }

Troubleshooting workflow for low maleimide conjugation efficiency.

Troubleshooting Table: Low Conjugation Yield

Potential Cause	Explanation & Causality	Recommended Solution & Validation
Maleimide Hydrolysis	The maleimide ring is unstable in aqueous solution and can hydrolyze to an unreactive maleamic acid, especially at neutral to high pH.[4][5] An old or improperly stored stock solution is the most common culprit.	Solution: Always prepare a fresh stock solution of the maleimide reagent in anhydrous DMSO or DMF immediately before your experiment.[6] Validation: Test the maleimide stock on a small molecule thiol like N-acetylcysteine and verify the reaction by LC-MS.
Oxidized Thiols	Cysteine thiols on the protein can readily oxidize to form disulfide bonds, which do not react with maleimides.[10][11] This can happen during protein purification or storage if buffers are not properly degassed.	Solution: Prior to conjugation, incubate the protein with a 10-100 fold molar excess of a non-thiol reducing agent like TCEP for 30-60 minutes at room temperature.[4][6][11] Degas all reaction buffers by vacuum or by bubbling with an inert gas (e.g., argon) to prevent re-oxidation.[10][11]
Competing Thiols in Buffer	If a thiol-containing reducing agent like DTT was used to reduce disulfide bonds, any remaining DTT will compete with the protein's thiols for reaction with the maleimide, drastically reducing yield.[7]	Solution: If DTT must be used, it must be completely removed via a desalting column or dialysis before adding the maleimide reagent.[7] It is strongly recommended to use TCEP instead to avoid this step.[6]
Suboptimal pH	If the pH is below 6.5, the concentration of the reactive thiolate anion is too low, slowing the reaction rate significantly.[6] If the pH is above 7.5, maleimide hydrolysis and reaction with amines are accelerated.[6][7]	Solution: Verify the pH of your reaction buffer and ensure it is firmly within the 6.5-7.5 range.[6] Use stable, non-nucleophilic buffers like PBS, HEPES, or Tris.[9][10]

| Insufficient Molar Ratio | An insufficient molar excess of the maleimide reagent may lead to an incomplete reaction, especially if some of the reagent hydrolyzes during the reaction time. | Solution: Increase the molar ratio of maleimide to protein. A starting point of 10:1 to 20:1 is common for labeling antibodies or other proteins.[9][12][14] This may require optimization for your specific system. |

Issue 2: Off-Target Labeling (Loss of Specificity)

You observe modification at sites other than cysteine, most commonly lysine or histidine, leading to a heterogeneous product.

Q: My mass spec data shows labeling on lysine and/or histidine residues. How can I prevent this?

A: While the thiol-maleimide reaction is highly chemoselective, this selectivity is pH-dependent. Off-target labeling is a clear indicator that your reaction conditions are favoring side reactions with other nucleophilic amino acid residues.

• Lysine Reactivity: At pH values above 7.5, the primary amine of lysine becomes significantly deprotonated and nucleophilic, allowing it to react with the maleimide.[4][5][7]

• Histidine Reactivity: The imidazole ring of histidine can also act as a nucleophile and react with maleimides, although this is generally less common than reaction with lysine.[4] Intramolecular reactions, where a histidine is near a maleimide introduced elsewhere on the peptide, can occur at a significant rate.[15]

// Nodes Maleimide [label="Maleimide Reagent", fillcolor="#F1F3F4", fontcolor="#202124"]; Cys [label="Cysteine Thiolate\n(-S⁻)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Lys [label="Lysine Amine\n(-NH₂)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; H2O [label="Water\n(Hydrolysis)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Desired [label="Stable Thioether\n(Desired Product)", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=ellipse]; Side1 [label="Amine Adduct\n(Side Product)", fillcolor="#FBBC05", fontcolor="#202124", shape=ellipse]; Side2 [label="Maleamic Acid\n(Inactive Reagent)", fillcolor="#FBBC05", fontcolor="#202124", shape=ellipse];

// Edges Maleimide -> Cys [label="pH 6.5-7.5\n(Fast, Selective)"]; Cys -> Desired; Maleimide -> Lys [label="pH > 7.5\n(Slower, Competing)"]; Lys -> Side1; Maleimide -> H2O [label="pH > 7.5\n(Competing)"]; H2O -> Side2; } }

Competition between desired thiol reaction and side reactions at different pH.

Mitigation Strategies for Off-Target Labeling:

• Strict pH Control: The most critical factor is to maintain the reaction pH at or slightly below 7.0. At this pH, the reaction with thiols is ~1,000 times faster than with amines, effectively eliminating lysine modification.[4][5][6]

• Lower Molar Excess: If off-target labeling persists even at neutral pH, it may be due to a very large excess of the maleimide reagent. Try reducing the molar ratio of maleimide-to-protein.

• Reaction Time: Limit the reaction time. The desired thiol reaction is typically very fast (often complete within 1-2 hours at room temperature).[6][12] Prolonged reaction times (e.g., overnight) may allow the slower, off-target reactions to proceed to a greater extent.

Issue 3: Instability of the Conjugate (Deconjugation)

Your purified conjugate appears stable initially, but over time or upon introduction to a biological milieu (like plasma), the payload is lost.

Q: My antibody-drug conjugate (ADC) is losing its drug payload in storage or in vivo. What is happening?

A: This is a well-documented instability caused by the reversibility of the thiol-maleimide Michael addition, known as a retro-Michael reaction .[4][16][17] The resulting thioether bond is not perfectly stable and can undergo elimination, reforming the maleimide and the free thiol.[16][17]

This becomes a significant problem in environments rich in other thiols, such as plasma, which contains abundant glutathione and human serum albumin.[4][16][17] The reformed maleimide on your protein can be "captured" by these competing thiols, leading to payload migration and off-target effects.[5][16]

Strategies to Enhance Conjugate Stability:

• Hydrolysis of the Thiosuccinimide Ring: The instability lies in the intact thiosuccinimide ring. After conjugation, this ring can be intentionally hydrolyzed to form a stable succinamic acid thioether, which is no longer susceptible to the retro-Michael reaction.[5] This can be achieved by:

  • Raising the pH: Incubating the purified conjugate at a higher pH (e.g., pH 9) for a short period can promote hydrolysis.[18]

  • Using Self-Hydrolyzing Maleimides: Advanced maleimide reagents have been designed with neighboring groups that catalyze intramolecular hydrolysis at neutral pH after conjugation is complete.[18]

• Thiazine Rearrangement / Transcyclization: For peptides with an N-terminal cysteine, the conjugate can undergo an intramolecular rearrangement where the N-terminal amine attacks the succinimide ring, forming a more stable six-membered thiazine ring.[1][4] This can be promoted by extended incubation in a buffered solution.[16][19]

Mechanism of retro-Michael reaction and stabilization by hydrolysis.

Section 3: Experimental Protocols

Protocol 1: General Protein Conjugation to a Maleimide Dye

This protocol provides a standard workflow for labeling a protein containing cysteine residues.

• Protein Preparation and Reduction: a. Dissolve the protein to a concentration of 1-10 mg/mL in a degassed, thiol-free buffer (e.g., PBS, HEPES) at pH 7.0-7.5.[6][10][11] b. If the protein contains disulfide bonds, add a 10-100 fold molar excess of TCEP.[10][11] c. Incubate for 30-60 minutes at room temperature to ensure complete reduction.[6]

• Maleimide Reagent Preparation: a. Immediately before use, dissolve the maleimide dye in anhydrous DMSO to a stock concentration of 10 mM.[9][12] b. Vortex the solution to ensure the dye is fully dissolved.[9][12]

• Conjugation Reaction: a. Add the desired molar excess (e.g., 10-20 fold) of the maleimide stock solution to the stirring protein solution.[9][12] b. Protect the reaction from light. Incubate at room temperature for 2 hours or at 4°C overnight.[6][12]

• Purification: a. Remove unreacted maleimide dye and other small molecules from the labeled protein conjugate using a desalting column (e.g., Sephadex G-25), dialysis, or tangential flow filtration.[9][10]

• Characterization and Storage: a. Determine the degree of labeling (DOL) using UV-Vis spectrophotometry. b. For long-term storage, add a stabilizer like BSA (5-10 mg/mL) or 50% glycerol and store at -20°C or -80°C.[9]

References

• Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. National Institutes of Health (NIH). [Link]

• Maleimide labeling of thiolated biomolecules. Bio-Synthesis Inc. [Link]

• Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. Wiley Online Library. [Link]

• Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting (PDF). ResearchGate. [Link]

• The hydrolysis of maleimide in alkaline solution. Canadian Journal of Chemistry. [Link]

• The hydrolysis of maleimide in alkaline solution. Canadian Science Publishing. [Link]

• Protocol: Maleimide labeling of proteins and other thiolated biomolecules. Click Chemistry Tools. [Link]

• The hydrolysis of maleimide in alkaline solution | Request PDF. ResearchGate. [Link]

• Tunable degradation of maleimide-thiol adducts in reducing environments. National Institutes of Health (NIH). [Link]

• Maleimide–thiol adducts stabilized through stretching. Ask this paper. [Link]

• minireview: addressing the retro-michael instability of maleimide bioconjugates. UCL Discovery. [Link]

• Alkylation of histidine with maleimido-compounds. PubMed. [Link]

• Understanding How the Stability of the Thiol-Maleimide Linkage Impacts the Pharmacokinetics of Lysine-Linked Antibody-Maytansinoid Conjugates | Request PDF. ResearchGate. [Link]

• Conjugation Protocol for Thiol Reactive (Maleimide) Dyes. Bio-Techne. [Link]

• Dinitroimidazoles as bifunctional bioconjugation reagents for protein functionalization and peptide macrocyclization. National Institutes of Health (NIH). [Link]

• Mastering Bioconjugation: A Guide to Thiol-Reactive Maleimides. NINGBO INNO PHARMCHEM CO.,LTD.. [Link]

• The Reactions of Amines and Amino Acids with Maleimides. Structure of the Reaction Products Deduced from Infrared and Nuclear Magnetic Resonance Spectroscopy. ACS Publications. [Link]

• One‐Step Maleimide‐Based Dual Functionalization of Protein N‐Termini. National Institutes of Health (NIH). [Link]

Sources

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• 2. Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide | AxisPharm [axispharm.com]
• 3. nbinno.com [nbinno.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. vectorlabs.com [vectorlabs.com]
• 6. benchchem.com [benchchem.com]
• 7. スルフヒドリル反応性架橋剤の化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. lumiprobe.com [lumiprobe.com]
• 11. Maleimide labeling of thiolated biomolecules [biosyn.com]
• 12. biotium.com [biotium.com]
• 13. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 14. Conjugation Protocol for Thiol Reactive (Maleimide) Dyes [bio-techne.com]
• 15. Alkylation of histidine with maleimido-compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 17. d-nb.info [d-nb.info]
• 18. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Optimizing pH for Thiol-Maleimide Conjugation

Welcome to the technical support center for thiol-maleimide conjugation. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this powerful bioconjugation technique. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring your conjugations are both successful and reproducible.

Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the critical role of pH in thiol-maleimide reactions.

Q1: What is the optimal pH for thiol-maleimide conjugation and why is it so critical?

The optimal pH range for maleimide-thiol conjugation is between 6.5 and 7.5.[1][2][3][4][5] This range is a crucial balance between reaction efficiency and selectivity.[1] The reaction relies on the nucleophilic attack of a deprotonated thiol (thiolate anion) on the maleimide's carbon-carbon double bond.[6]

• Below pH 6.5: The thiol group is predominantly in its protonated form (-SH), which is less nucleophilic. This significantly slows down the reaction rate.[1][6][7]

• Above pH 7.5: While the concentration of the reactive thiolate anion increases, two significant side reactions become more prominent:

  • Maleimide Hydrolysis: The maleimide ring becomes increasingly susceptible to hydrolysis, opening to form an unreactive maleamic acid derivative.[1][2][7][8]

  • Reaction with Amines: Primary amines, such as the ε-amino group of lysine residues, become deprotonated and can react competitively with the maleimide.[1][2][7]

At a pH of 7.0, the reaction with thiols is approximately 1,000 times faster than with amines, ensuring high chemoselectivity.[1][2][3][4][7]

Q2: What are the primary side reactions to consider, and how are they affected by pH?

Understanding and mitigating side reactions is key to a successful conjugation. The main side reactions are:

• Maleimide Hydrolysis: This is the ring-opening of the maleimide by water, which is accelerated at higher pH.[1][2][9][10] It's crucial to use freshly prepared maleimide solutions and avoid storing them in aqueous buffers, especially at neutral or alkaline pH.[1][2]

• Reaction with Amines: At pH values above 7.5, maleimides can react with primary amines. This loss of selectivity can lead to a heterogeneous mixture of products.[1][2][3]

• Thiazine Rearrangement: When conjugating to a peptide or protein with an N-terminal cysteine, the initial thiosuccinimide adduct can undergo an intramolecular rearrangement to form a stable six-membered thiazine ring.[1][11][12] This rearrangement is promoted under basic conditions.[11][12]

Q3: Which buffers are recommended for thiol-maleimide conjugation?

Phosphate-buffered saline (PBS), HEPES, and Tris buffers at a pH between 7.0 and 7.5 are commonly used.[4][13][14] The key is to use a buffer that does not contain any free thiols, which would compete with your target molecule.[4][13] It is also advisable to degas buffers to minimize the oxidation of thiols to disulfides.[15][14]

Q4: How does temperature affect the reaction?

The thiol-maleimide reaction is temperature-dependent.[7][16]

• Room Temperature (20-25°C): This generally allows for faster reaction times, typically ranging from 30 minutes to 2 hours.[7]

• 4°C: The reaction is slower and may require overnight incubation to achieve high conjugation efficiency.[7][16] This lower temperature can be beneficial for sensitive biomolecules to minimize degradation.[7]

Troubleshooting Guide

Encountering issues with your conjugation? This guide provides a systematic approach to identifying and resolving common problems.

Problem 1: Low or No Conjugation Yield

This is one of the most frequent issues. The underlying causes can be systematically investigated.

Visualizing the Core Problem & Solution

Caption: Troubleshooting workflow for low conjugation yield.

Detailed Troubleshooting Steps

Potential Cause	Explanation	Recommended Action
Maleimide Hydrolysis	The maleimide reagent has degraded due to exposure to water, especially at neutral or high pH.[1][2]	Prepare a fresh stock solution of the maleimide reagent in an anhydrous solvent like DMSO or DMF immediately before use.[4][13]
Thiol Oxidation	Free thiols on your protein or peptide have oxidized to form disulfide bonds (-S-S-), which are unreactive with maleimides.[15][14][17]	Reduce disulfide bonds prior to conjugation. TCEP (tris(2-carboxyethyl)phosphine) is highly recommended as it does not contain a thiol group and won't compete in the reaction.[4][13] If using DTT, it must be completely removed before adding the maleimide.[4]
Incorrect Reaction pH	The pH of your reaction buffer is outside the optimal 6.5-7.5 range.[1][4]	Verify the pH of your buffer. If it's too low (<6.5), the reaction will be very slow. If it's too high (>7.5), maleimide hydrolysis and reaction with amines will compete.[7]
Presence of Competing Thiols	Your buffer or a previous purification step contains thiol-containing reagents (e.g., DTT, β-mercaptoethanol).	Use thiol-free buffers.[4][13] If a thiol-containing reducing agent was used, ensure its complete removal via dialysis or a desalting column.[4]

Problem 2: Non-Specific Labeling

You observe labeling at sites other than your target cysteine residue, often on lysine residues.

Visualizing the Core Problem & Solution

Caption: Root cause and solution for non-specific labeling.

Detailed Troubleshooting Steps

Potential Cause	Explanation	Recommended Action
High Reaction pH	At pH values above 7.5, primary amines on lysine residues become deprotonated and can compete with thiols for reaction with the maleimide.[1][2][7]	Lower the pH of the reaction buffer to be within the optimal range of 6.5-7.5. This will protonate most primary amines, significantly reducing their reactivity while maintaining sufficient thiolate concentration for the desired reaction.[2][3]
Excessive Molar Ratio of Maleimide	A very high molar excess of the maleimide reagent can sometimes lead to reactions with less reactive nucleophiles.	Optimize the molar ratio of maleimide to your target molecule. A 10:1 to 20:1 molar excess is a common starting point, but this can be adjusted based on your specific reactants.[7][15]

Experimental Protocols

Protocol 1: General Protein-Maleimide Conjugation

This protocol provides a standard workflow for labeling a protein with a maleimide-functionalized molecule.

• Protein Preparation and Reduction:

  • Dissolve the protein in a degassed buffer (e.g., PBS, HEPES) at a pH of 7.0-7.5 to a concentration of 1-10 mg/mL.[4][15][14]

  • If the protein contains disulfide bonds, add a 10-100 fold molar excess of TCEP.[4][15][13]

  • Incubate the mixture for 20-60 minutes at room temperature to ensure complete reduction of disulfide bonds.[4][15]

• Maleimide Reagent Preparation:

  • Immediately before use, dissolve the maleimide reagent in an anhydrous organic solvent such as DMSO or DMF to a stock concentration of 1-10 mM.[4][15][13]

  • Vortex the solution to ensure it is fully dissolved.[4]

• Conjugation Reaction:

  • Add the desired molar excess (e.g., 10-20 fold) of the maleimide stock solution to the reduced protein solution.[17]

  • Gently mix the reaction and protect it from light, especially if using a fluorescent maleimide.[4]

  • Incubate at room temperature for 2 hours or at 4°C overnight.[7][15][14]

• Purification:

  • Remove excess, unreacted maleimide reagent using a desalting column, dialysis, or HPLC.[13][14]

• Storage:

  • For short-term storage, keep the conjugate at 2-8°C in the dark for up to one week.[4][15][13]

  • For long-term storage, add a cryoprotectant like glycerol (up to 50%) and store at -20°C or -80°C.[4][15][13]

Protocol 2: pH Optimization Study

To determine the optimal pH for your specific molecules, a small-scale optimization experiment is recommended.

• Buffer Preparation: Prepare a series of reaction buffers (e.g., phosphate buffer) at different pH values (e.g., 6.0, 6.5, 7.0, 7.5, 8.0).

• Parallel Reactions: Set up small-scale conjugation reactions in parallel, each with a different pH buffer, keeping all other parameters (concentrations, temperature, time) constant.

• Analysis: After the incubation period, quench the reactions (optional, with a small molecule thiol) and analyze the conjugation efficiency for each pH point using an appropriate method (e.g., SDS-PAGE, mass spectrometry, HPLC).

• Evaluation: Compare the results to identify the pH that provides the highest yield of the desired conjugate with the least amount of side products.

References

• Canadian Science Publishing. (n.d.). The hydrolysis of maleimide in alkaline solution. Retrieved from [Link]

• ResearchGate. (2018, February 22). Is Maleimide-Thiol coupling temperature-sensitive?. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). The hydrolysis of maleimide in alkaline solution. Retrieved from [Link]

• National Institutes of Health. (n.d.). Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement. Retrieved from [Link]

• ACS Publications. (n.d.). Reactivity and pH dependence of thiol conjugation to N-ethylmaleimide: detection of a conformational change in chalcone isomerase. Retrieved from [Link]

• ResearchGate. (n.d.). Hydrolytic stability of 8armPEG10k-maleimide at 37 C and different pH values. Retrieved from [Link]

• Wiley Online Library. (n.d.). Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. Retrieved from [Link]

• Bio-Synthesis Inc. (2022, May 3). Maleimide labeling of thiolated biomolecules. Retrieved from [Link]

• DSpace. (2018, March 9). Insights into maleimide-thiol conjugation chemistry. Retrieved from [Link]

• YouTube. (2021, October 5). Thiazine Formation: The Elucidation of a Thiol-Maleimide Side-Reaction. Retrieved from [Link]

• ResearchGate. (2025, October 17). (PDF) Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. Retrieved from [Link]

• ResearchGate. (2025, August 10). Differential Reactivity of Maleimide and Bromoacetyl Functions with Thiols: Application to the Preparation of Liposomal Diepitope Constructs | Request PDF. Retrieved from [Link]

• Angewandte Chemie International Edition. (n.d.). Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. Retrieved from [Link]

• ResearchGate. (2021, September 21). A protocol for conjugation between Maleimide-Beads and Oligo-thiol?. Retrieved from [Link]

• National Institutes of Health. (n.d.). Tunable degradation of maleimide-thiol adducts in reducing environments. Retrieved from [Link]

• ResearchGate. (n.d.). Thiol-Maleimide “Click” Chemistry: Evaluating the Influence of Solvent, Initiator, and Thiol on the Reaction Mechanism, Kinetics, and Selectivity.. Retrieved from [Link]

• Kinam Park. (2016, October 10). Instability of thiol/maleimide conjugation and strategies for mitigation. Retrieved from [Link]

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• 3. Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide | AxisPharm [axispharm.com]
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• 9. cdnsciencepub.com [cdnsciencepub.com]
• 10. researchgate.net [researchgate.net]
• 11. bachem.com [bachem.com]
• 12. Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 13. alfa-chemistry.com [alfa-chemistry.com]
• 14. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 15. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]
• 16. researchgate.net [researchgate.net]
• 17. Maleimide labeling of thiolated biomolecules [biosyn.com]

Technical Support Center: Purification of Maleimide-Labeled Conjugates

Welcome to the technical support center for post-labeling purification. This guide is designed for researchers, scientists, and drug development professionals who are utilizing maleimide chemistry for bioconjugation. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when removing unreacted maleimide dyes from your protein, antibody, or peptide samples.

Introduction to Maleimide Labeling and the Importance of Purification

Maleimide-based labeling is a widely adopted strategy for covalently attaching probes, such as fluorescent dyes, to biomolecules.[1][2] This method leverages the high reactivity and selectivity of the maleimide group toward free sulfhydryl (thiol) groups, commonly found on cysteine residues.[1][2] The reaction is most efficient and specific within a pH range of 7.0-7.5.[3][4]

Following the conjugation reaction, the mixture contains the desired labeled biomolecule, unreacted maleimide dye, and potentially some reaction byproducts. It is crucial to remove the excess, unconjugated dye to ensure the accuracy and reliability of downstream applications, as unbound dye can lead to high background signals and inaccurate quantification.[3][5]

This guide will explore the most common and effective methods for purifying your labeled conjugate: Size Exclusion Chromatography (SEC), Dialysis, and Precipitation. We will delve into the principles of each technique, provide step-by-step protocols, and offer solutions to common problems you may encounter.

Troubleshooting Guide & FAQs

Section 1: General Considerations for Maleimide Reactions

Before diving into purification, it's essential to ensure your labeling reaction was set up for success. Many purification issues stem from a suboptimal conjugation process.

Q1: My labeling efficiency is low. What could be the cause?

Low labeling efficiency can be attributed to several factors:

• Oxidized Thiols: Cysteine residues can form disulfide bonds, which are unreactive with maleimides.[2] It may be necessary to reduce these bonds using a reducing agent like TCEP (tris(2-carboxyethyl)phosphine) prior to labeling.[4] TCEP is often preferred as it does not contain a thiol group and typically doesn't need to be removed before adding the maleimide dye.[4] If you use a thiol-containing reducing agent like DTT (dithiothreitol), it is critical to remove it completely before adding the maleimide dye, as it will compete for the dye.[4]

• Incorrect pH: The optimal pH for the thiol-maleimide reaction is between 7.0 and 7.5.[3][4] At this pH, the reaction with thiols is significantly faster than with other nucleophiles like amines.[6] Above pH 7.5, the reactivity with amines increases, and the rate of maleimide hydrolysis also rises.[4][6]

• Hydrolyzed Maleimide Dye: Maleimide dyes are susceptible to hydrolysis, especially in aqueous solutions at higher pH.[6][7] It is recommended to prepare stock solutions of maleimide dyes in an anhydrous solvent like DMSO or DMF and to prepare aqueous working solutions immediately before use.[3][4][7]

Q2: Are there any side reactions I should be aware of with maleimide chemistry?

Yes, several side reactions can occur:

• Hydrolysis: The maleimide ring can be opened by hydrolysis, rendering it unreactive to thiols.[7] This is more pronounced at higher pH.[7]

• Reaction with Amines: Above pH 7.5, maleimides can react with primary amines, such as the side chain of lysine residues.[6]

• Retro-Michael Reaction: The thioether bond formed can undergo a retro-Michael reaction, leading to the dissociation of the conjugate.[6] Post-conjugation hydrolysis of the thiosuccinimide ring can increase the stability of the conjugate.[6][8]

• Thiazine Rearrangement: When labeling an N-terminal cysteine, a rearrangement to a thiazine structure can occur, especially at or above physiological pH.[9][10]

Section 2: Size Exclusion Chromatography (SEC) for Dye Removal

SEC, also known as gel filtration, separates molecules based on their size.[11][12][13] Larger molecules, like your labeled protein, are excluded from the pores of the chromatography resin and elute first, while smaller molecules, like the unreacted dye, enter the pores and elute later.[11][13][14]

Q3: How do I choose the right SEC resin for my experiment?

The choice of resin is critical for successful separation. Key parameters to consider are the fractionation range and the exclusion limit of the resin.[11]

Resin Type (Example)	Fractionation Range (Globular Proteins)	Typical Application
Sephadex™ G-10	< 700 Da	Separation of small biomolecules (e.g., peptides > 700 Da) from very small molecules (< 100 Da).[11]
Sephadex™ G-25	1,000 - 5,000 Da	Recommended for most group separations involving globular proteins; excellent for removing salts and other small contaminants from molecules with Mr > 5,000.[11]
Sephadex™ G-50	1,500 - 30,000 Da	Suitable for separating molecules with Mr > 30,000 from molecules with Mr < 1,500, such as labeled protein from unconjugated dyes.[11]

Workflow for Dye Removal using a Spin Desalting Column (e.g., Zeba™ Spin Desalting Columns)

Caption: Workflow for removing unreacted dye using a spin desalting column.

Experimental Protocol: Dye Removal with a Spin Desalting Column

• Column Preparation: Remove the bottom closure of the spin desalting column and loosen the cap. Place the column in a collection tube.[15]

• Equilibration: Centrifuge the column at 1,500 x g for 1 minute to remove the storage solution.[15]

• Sample Application: Discard the storage solution and place the column in a new collection tube. Apply your labeling reaction mixture to the top of the resin bed.

• Elution: Centrifuge the column at 1,500 x g for 2 minutes to collect the purified, labeled protein.[15] The unreacted dye will be retained in the column.

• Storage: Store the purified conjugate at 4°C for short-term use or at -20°C for long-term storage, protected from light.[5]

Q4: I am seeing poor separation between my labeled protein and the free dye. What can I do?

• Check Resin Choice: Ensure the fractionation range of your resin is appropriate for the size of your protein and the dye.

• Optimize Sample Volume: For preparative SEC, the sample volume should be between 0.5% and 4% of the total column volume for high-resolution separation.[11]

• Column Packing: A well-packed column is essential for good resolution.[11] If you are packing your own column, ensure it is packed evenly. For convenience and optimal performance, pre-packed columns are recommended.[11]

Section 3: Dialysis for Dye Removal

Dialysis is a separation technique based on differential diffusion across a semi-permeable membrane.[16] The labeled protein is retained within the dialysis tubing or cassette, while the smaller, unreacted dye molecules diffuse out into a larger volume of buffer.[16][17]

Q5: How do I select the correct Molecular Weight Cut-Off (MWCO) for my dialysis membrane?

The MWCO of the membrane should be significantly smaller than the molecular weight of your protein to ensure its retention, but large enough to allow the free dye to pass through freely. A general rule of thumb is to choose a MWCO that is at least 3-5 times smaller than the molecular weight of your protein.

Biomolecule	Molecular Weight (Approx.)	Recommended MWCO
IgG Antibody	150 kDa	10-14 kDa[17]
BSA	66.5 kDa	10 kDa
Peptide	5 kDa	1-2 kDa

Workflow for Dye Removal using Dialysis

Caption: General workflow for removing unreacted dye via dialysis.

Experimental Protocol: Dye Removal by Dialysis

• Prepare Dialysis Tubing: Cut the required length of tubing and hydrate it in the dialysis buffer.

• Load Sample: Secure one end of the tubing with a clip and load your sample. Remove any excess air and seal the other end with a second clip.

• Dialysis: Place the sealed tubing in a beaker containing a large volume of dialysis buffer (e.g., 100-1000 times the sample volume) at 4°C with gentle stirring.[17]

• Buffer Exchange: Allow dialysis to proceed for several hours (e.g., 4-6 hours).[17] For efficient removal of the free dye, it is highly recommended to perform at least two to three buffer changes.[17][18]

• Sample Recovery: After the final dialysis step, carefully remove the tubing from the buffer, and transfer the purified labeled protein to a clean tube.

Q6: The dialysis process is very slow, and I'm not getting complete removal of the free dye. What's wrong?

• Inadequate Buffer Volume: The volume of the dialysis buffer should be significantly larger than the sample volume to maintain a steep concentration gradient.

• Insufficient Buffer Changes: Multiple buffer changes are more effective than a single, large-volume dialysis.[18]

• Poor Dye Solubility: Some fluorescent dyes have poor aqueous solubility, which can hinder their diffusion through the dialysis membrane.[1][19] In such cases, SEC may be a more suitable purification method.[1]

• Membrane MWCO: Ensure the MWCO is appropriate for the size of the dye molecule.

Section 4: Precipitation for Dye Removal

Protein precipitation is a method that can be used to separate proteins from soluble contaminants like free dye.[20][21][22] Organic solvents, such as acetone, are commonly used to cause the protein to precipitate out of solution.[20][21][22][23][24]

Q7: When should I consider using precipitation to purify my labeled protein?

Precipitation is a rapid method that can also concentrate your protein sample.[21][22] However, a significant disadvantage is the potential for protein denaturation, which may make the protein pellet difficult to re-solubilize.[21][22] Therefore, this method is generally recommended for downstream applications where protein denaturation is not a concern, such as SDS-PAGE.[21][22]

Workflow for Dye Removal using Acetone Precipitation

Caption: Workflow for removing unreacted dye by acetone precipitation.

Experimental Protocol: Acetone Precipitation

• Chill Acetone: Cool the required volume of acetone to -20°C.[21][22]

• Precipitation: Add four times the sample volume of cold acetone to your protein sample in an acetone-compatible tube.[21][22]

• Incubation: Vortex the mixture and incubate for 60 minutes at -20°C.[21][22]

• Pelleting: Centrifuge for 10 minutes at 13,000-15,000 x g to pellet the precipitated protein.[21][22]

• Supernatant Removal: Carefully decant and discard the supernatant, which contains the unreacted dye.[21][22]

• Drying: Allow the remaining acetone to evaporate from the uncapped tube at room temperature for about 30 minutes.[21]

• Re-solubilization: Re-dissolve the protein pellet in a buffer that is compatible with your downstream application.

Q8: My protein pellet won't re-dissolve after precipitation. What can I do?

This is a common issue with precipitation methods.[21][22]

• Use a Denaturing Buffer: Try re-solubilizing the pellet in a buffer containing denaturants, such as SDS-PAGE sample buffer.

• Avoid Over-drying: Over-drying the pellet can make it very difficult to re-dissolve.

• Consider Alternative Methods: If maintaining the native structure and activity of your protein is crucial, SEC or dialysis are better choices.

Summary of Purification Methods

Method	Principle	Advantages	Disadvantages	Best For
Size Exclusion Chromatography (SEC)	Separation based on molecular size.[11][13]	Gentle, maintains protein activity; high resolution is possible.[13]	Can dilute the sample; potential for some sample loss.[13]	Sensitive proteins; when high purity is required.
Dialysis	Diffusion across a semi-permeable membrane based on a concentration gradient.[16]	Simple, gentle, can handle large volumes.	Slow; may not be effective for poorly soluble dyes; requires large buffer volumes.[19]	Large sample volumes; when sample dilution is not a concern.
Precipitation	Differential solubility in an organic solvent.[20][21]	Fast; concentrates the sample.[21][22]	Can denature the protein; pellet may be difficult to re-solubilize.[21][22]	Downstream applications where protein denaturation is acceptable (e.g., SDS-PAGE).

References

• Maleimide Conjugation Protocol for Thiol Dyes - BioActs. [Link]

• How to remove non conjugated Rhodamine B dye from antibody by membrane dialysis? - ResearchGate. [Link]

• Tangential Flow Filtration (TFF) Technology - Therapeutic Proteins & Peptides. [Link]

• Protein Precipitation Method | Phenomenex. [Link]

• What Protein Precipitation Techniques Are Used for Concentration and Clean Up? [Link]

• Fundamentals of size exclusion chromatography - Cytiva. [Link]

• How do we remove free dye from a fluorescent labelled peptide? - ResearchGate. [Link]

• Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement - NIH. [Link]

• Acetone precipitation of proteins - Protocol book. [Link]

• Azide Removal by Dialysis Protocol - Rockland Immunochemicals. [Link]

• Protein precipitation techniques - PubMed. [Link]

• Acetone Precipitation | Journal of New Developments in Chemistry - Open Access Pub. [Link]

• What is tangential flow filtration? | tff filtration vs ultrafiltration. [Link]

• Modified TCA/acetone precipitation of plant proteins for proteomic analysis - PMC - NIH. [Link]

• Tangential Flow Filtration (TFF) – Clarification to Final Processing | Sartorius. [Link]

• minireview: addressing the retro-michael instability of maleimide bioconjugates - UCL Discovery. [Link]

• Selective protein purification via tangential flow filtration – Exploiting protein-protein complexes to enable size-based separations | Request PDF - ResearchGate. [Link]

• Puredex ® LH-20 Resin for Size Exclusion Chromatography - Bio-Link. [Link]

• Chromstar ® FF Resin for Size Exclusion Chromatography - Bio-Link. [Link]

• Molecular weight cut off – Knowledge and References - Taylor & Francis. [Link]

• Maleimide - Wikipedia. [Link]

• Conjugation Protocol for Thiol Reactive (Maleimide) Dyes - Bio-Techne. [Link]

• Protein characterization using size exclusion chromatography. [Link]

• Size Exclusion Resins - Biocompare. [Link]

• Dialysis process in the purification of antibodies - ResearchGate. [Link]

• Protein purification - Wikipedia. [Link]

• Molecular weight cut-off - Wikipedia. [Link]

• Medium Cut-Off Membranes - Closer to the Natural Kidney Removal Function - PMC - NIH. [Link]

• Size Exclusion Chromatography – Agarose - Sunresin Life Sciences. [Link]

• Comparison of Hemodialysis Using a Medium Cutoff Dialyzer versus Hemodiafiltration: A Controlled Cross-Over Study - PubMed Central. [Link]

Sources

• 1. lumiprobe.com [lumiprobe.com]
• 2. Conjugation Protocol for Thiol Reactive (Maleimide) Dyes [bio-techne.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. bioacts.com [bioacts.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. vectorlabs.com [vectorlabs.com]
• 8. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 9. Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bachem.com [bachem.com]
• 11. cytivalifesciences.com [cytivalifesciences.com]
• 12. Protein purification - Wikipedia [en.wikipedia.org]
• 13. Size exclusion chromatography for protein purification - ProteoGenix US [us.proteogenix.science]
• 14. goldbio.com [goldbio.com]
• 15. broadpharm.com [broadpharm.com]
• 16. Separation Characteristics of Dialysis Membranes | Thermo Fisher Scientific - TW [thermofisher.com]
• 17. Azide Removal by Dialysis Protocol | Rockland [rockland.com]
• 18. Antibody Conjugation Illustrated Assay [novusbio.com]
• 19. researchgate.net [researchgate.net]
• 20. Protein precipitation: A comprehensive guide | Abcam [abcam.com]
• 21. documents.thermofisher.com [documents.thermofisher.com]
• 22. mass-spec.chem.tamu.edu [mass-spec.chem.tamu.edu]
• 23. Protein Precipitation Method | Phenomenex [phenomenex.com]
• 24. openaccesspub.org [openaccesspub.org]

Technical Support Center: Optimizing Maleimide Conjugation & Troubleshooting the Impact of Reducing Agents

Welcome to the Technical Support Center. As Senior Application Scientists, we understand that while maleimide-thiol chemistry is a cornerstone of bioconjugation, achieving high-yield, stable conjugates requires careful control over reaction conditions. A frequent challenge researchers face is managing the impact of reducing agents used to prepare thiols for conjugation. This guide provides in-depth troubleshooting advice, field-proven protocols, and a mechanistic understanding of the key factors that govern the success of your maleimide reactions.

Troubleshooting Guide: The Impact of Excess Reducing Agent

This section directly addresses common issues arising from the presence of reducing agents during the maleimide conjugation step.

Q1: My conjugation yield is significantly lower than expected, and I suspect the reducing agent is the culprit. What is the underlying chemical reason for this?

A1: Your suspicion is well-founded. Low conjugation yield is a classic symptom of interference from residual reducing agents. While essential for reducing disulfide bonds to generate reactive free thiols, excess reducing agents can directly compete with your target molecule for the maleimide.

• For Thiol-Based Reducing Agents (e.g., DTT, β-mercaptoethanol): The mechanism is straightforward competition. These reagents contain thiol groups themselves and will react with the maleimide via the same Michael addition mechanism as your protein's cysteine residues.[1] If not completely removed, they will consume your maleimide-functionalized molecule, drastically reducing the amount available for your intended conjugation and lowering your final yield.[2]

• For Phosphine-Based Reducing Agents (e.g., TCEP): For years, Tris(2-carboxyethyl)phosphine (TCEP) was marketed as being non-reactive with maleimides, suggesting it could be left in the reaction.[3][4] However, extensive recent evidence confirms that TCEP does react with maleimides, and this side reaction can significantly reduce conjugation yields.[5][6][7] The reaction proceeds via nucleophilic attack by the phosphorus atom on the maleimide double bond, which can lead to the formation of stable ylene adducts or other non-productive species.[6][7] Crucially, the rate of reaction between TCEP and maleimide can be comparable to the reaction rate between a cysteine thiol and maleimide, making it a significant competitive pathway.[7]

Q2: The product literature for my TCEP solution states it doesn't need to be removed before maleimide addition. Is this information outdated?

A2: Yes, that information should be considered outdated. Early reports on TCEP suggested its compatibility with maleimide chemistry, a feature that distinguished it from DTT.[4] This led to the widespread belief and marketing claim that a removal step was unnecessary.[3]

However, more rigorous studies have demonstrated that this is not the case. The presence of TCEP during maleimide conjugation has been shown to reduce labeling efficiency, and stable TCEP-maleimide adducts have been characterized by mass spectrometry.[5][6][8] This side reaction is significant enough that failing to remove or quench the excess TCEP is a common cause of poor and inconsistent conjugation results.[6][9] Therefore, for optimal and reproducible yields, it is now best practice to always remove or neutralize excess TCEP prior to introducing the maleimide reagent.[6][10][11]

Q3: I am using a 10- to 20-fold molar excess of TCEP for reduction. How can I be sure it's all gone before I add my maleimide?

A3: A 10- to 20-fold molar excess of TCEP is a standard starting point for ensuring complete disulfide reduction.[10][11] However, this also means a significant amount of reactive TCEP remains. Verifying its removal is critical. The most common and effective methods are:

• Size Exclusion Chromatography (SEC) / Desalting Columns: This is the most robust method. It efficiently separates the large protein from the small molecule TCEP based on size. Equilibrate the column with your desired conjugation buffer (thiol-free, degassed, pH 6.5-7.5) and pass your reduced protein solution through it. The protein will elute in the void volume, free of TCEP.[2][11]

• Dialysis: This method is also effective but more time-consuming. Dialyze the reduced protein against several large volumes of the conjugation buffer. Ensure the buffer is degassed to prevent re-oxidation of the newly formed thiols. A minimum of 3-4 buffer changes over 12-24 hours is recommended.

• Spin Concentrators: Repeatedly concentrating the protein solution and re-diluting it with fresh conjugation buffer can also effectively reduce the concentration of TCEP. This method is faster than dialysis but may lead to some protein loss on the filter membrane.

Q4: Are there any "one-pot" methods to deal with excess TCEP without a separate purification step? This would significantly simplify my workflow.

A4: Yes, "one-pot" strategies have been developed to avoid intermediate purification steps, which can be time-consuming and lead to sample loss. These methods involve the in-situ quenching of the excess reducing agent.

A particularly effective method utilizes the Staudinger reaction to oxidize the excess phosphine (TCEP) into a non-reactive phosphine oxide.[6] Water-soluble azide compounds, such as azide-modified polyethylene glycols (PEG-azides), can be added to the reaction mixture after the reduction step is complete.[6][9] The azide rapidly and selectively reacts with the TCEP, quenching its ability to react with the subsequently added maleimide. This approach has been shown to significantly improve conjugation yields compared to protocols where TCEP is not removed.[6][7]

General FAQs for Maleimide Reactions

Q1: What is the optimal pH for maleimide conjugation and why is it so critical?

A1: The optimal pH range for the thiol-maleimide reaction is between 6.5 and 7.5 .[2][12] This window is a crucial compromise between reaction rate and specificity.

• Specificity: Within this pH range, the reaction is highly chemoselective for thiols. At pH 7.0, the reaction with a thiol is approximately 1,000 times faster than with an amine.[13][14]

• Side Reactions: Above pH 7.5, deprotonated primary amines (like the side chain of lysine) become increasingly nucleophilic and will compete with thiols in reacting with the maleimide, leading to undesirable, non-specific labeling.[13][14]

• Reaction Rate: Below pH 6.5, the concentration of the highly reactive thiolate anion (-S⁻) decreases, which can slow down the desired conjugation reaction.

Q2: My maleimide reagent is freshly dissolved, but my yield is still zero. What could be the cause?

A2: If you are confident in your protein's free thiol concentration and have properly managed the reducing agent, the most likely culprit is hydrolysis of the maleimide ring . The maleimide moiety is susceptible to hydrolysis, which opens the ring to form a non-reactive maleamic acid.[14][15] This susceptibility increases dramatically with increasing pH.[13][15]

• Best Practice: Always prepare aqueous solutions of maleimide-containing reagents immediately before use.[2][13] For stock solutions, use a dry, water-miscible (anhydrous) organic solvent like DMSO or DMF and store it at -20°C, protected from moisture.[2][14]

Q3: I successfully formed a conjugate, but it seems to be losing its payload over time in storage or in vitro. Why is my conjugate unstable?

A3: The thiosuccinimide bond formed between a thiol and a maleimide is susceptible to a retro-Michael reaction .[16][17] This is a reversal of the initial conjugation, where the thioether bond breaks, reforming the free thiol and the maleimide. The released maleimide-payload can then react with other thiols, such as glutathione in cell culture media or serum albumin, leading to payload migration, off-target effects, and a loss of therapeutic efficacy.[14][16]

To improve stability, the thiosuccinimide ring can be intentionally hydrolyzed post-conjugation to form a stable succinamic acid thioether.[18][19] This ring-opened product is resistant to the retro-Michael reaction.[14][19] Some strategies to achieve this include:

• Incubating the conjugate at a slightly elevated pH (e.g., pH 8.5-9) for a short period after the initial conjugation is complete.

• Using next-generation "self-hydrolyzing" maleimides that are engineered with electron-withdrawing groups to accelerate ring-opening hydrolysis at physiological pH.[19][20]

Q4: I'm observing unexpected side products by mass spectrometry. What are other possible reactions?

A4: Beyond reactions with reducing agents, amines, and water, another notable side reaction can occur with peptides or proteins that have a cysteine at the N-terminus. The N-terminal amine can attack the succinimide ring of the conjugate, leading to an intramolecular rearrangement to form a stable thiazine structure.[21] This side reaction is more prominent at basic pH. To avoid this, it is advisable to avoid using N-terminal cysteines for maleimide conjugation where possible, or to keep the conjugate under acidic conditions post-purification.[21]

Data Presentation & Protocols

Table 1: Comparison of Common Reducing Agents: TCEP vs. DTT

Feature	Tris(2-carboxyethyl)phosphine (TCEP)	Dithiothreitol (DTT)
Chemical Nature	Phosphine-based, thiol-free[22]	Thiol-based[3]
Odor	Odorless[3]	Strong, unpleasant sulfur smell[3]
Effective pH Range	Wide (1.5 - 8.5)[3]	Limited to pH > 7[3]
Reaction with Maleimide	Yes . Competes with target thiols, reducing yield.[5][6]	Yes . Directly competes with target thiols.[4][23]
Removal Required?	Yes . Must be removed or quenched before conjugation.[6][9]	Yes . Must be thoroughly removed before conjugation.[1][2]
Stability	More resistant to air oxidation.[3]	Prone to air oxidation, especially in the presence of metal ions.[4]
Primary Advantage	Thiol-free nature was thought to be a major advantage, but its reactivity with maleimides negates this for one-pot reactions unless quenched.[6][22]	Effective and widely used, but requires a stringent removal step.

Table 2: Troubleshooting Summary for Low Conjugation Yield

Issue	Possible Cause	Recommended Solution & Rationale
Low or No Conjugation	Maleimide Hydrolysis	Prepare maleimide stock fresh in anhydrous DMSO/DMF. Make aqueous dilutions immediately before use.[2][14] (Rationale: Prevents ring-opening to non-reactive maleamic acid).
Excess Reducing Agent	Remove TCEP or DTT after reduction using a desalting column or dialysis.[2][6] Alternatively, quench TCEP in-situ with an azide reagent.[6] (Rationale: Prevents competitive reaction of reducing agent with the maleimide).
Incorrect pH	Ensure reaction buffer pH is strictly between 6.5 and 7.5.[2][13] (Rationale: Maximizes thiol selectivity and reaction rate while minimizing hydrolysis and amine side reactions).
Re-oxidation of Thiols	Degas all buffers thoroughly. Consider adding a chelating agent like EDTA (1-10 mM) to the buffer.[24] (Rationale: Removes dissolved oxygen and sequesters metal ions that catalyze disulfide bond reformation).
Conjugate Instability	Retro-Michael Reaction	After conjugation, raise the pH to ~8.5-9.0 for 1-2 hours to promote hydrolysis of the thiosuccinimide ring to a stable succinamic acid thioether.[18][19] (Rationale: The ring-opened form is not susceptible to the reverse reaction).
Heterogeneous Product	Reaction with Amines	Maintain pH below 7.5.[13] If heterogeneity persists, consider reducing the molar excess of the maleimide reagent. (Rationale: Reduces the rate of the competing side reaction with lysine residues).

Experimental Protocols

Protocol 1: Standard Disulfide Reduction and Maleimide Conjugation

Objective: To conjugate a maleimide-functionalized molecule to a protein after disulfide bond reduction, with a mandatory removal step for the reducing agent.

• Protein Preparation & Reduction:

  • Dissolve the protein containing disulfide bonds in a degassed reduction buffer (e.g., 100 mM Phosphate, 150 mM NaCl, 10 mM EDTA, pH 7.2).

  • Add a 10-20 fold molar excess of TCEP solution.[11]

  • Incubate for 30-60 minutes at room temperature.

• Removal of Excess Reducing Agent (Critical Step):

  • Equilibrate a desalting column (e.g., Sephadex G-25) with degassed, thiol-free conjugation buffer (e.g., PBS, pH 7.2).

  • Apply the protein/TCEP mixture to the column.

  • Collect the protein-containing fractions as they elute, effectively separating the protein from the TCEP.

• Maleimide Conjugation:

  • Immediately before use, dissolve the maleimide-functionalized molecule in an anhydrous solvent (e.g., DMSO) to create a concentrated stock.

  • Add a 10-20 fold molar excess of the maleimide stock solution to the purified, reduced protein solution.[24]

  • Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C, protected from light.

• Quenching:

  • Add a thiol-containing reagent (e.g., cysteine or β-mercaptoethanol) to a final concentration of ~10 mM to quench any unreacted maleimide. Incubate for 15-30 minutes.[11]

• Purification:

  • Purify the final conjugate from excess quenching reagent and unreacted maleimide reagent using a desalting column or dialysis, exchanging into the desired final storage buffer.

Protocol 2: "One-Pot" Conjugation using In-Situ Quenching of TCEP

Objective: To perform reduction and conjugation in a single reaction vessel by chemically quenching the TCEP before maleimide addition. (Based on the principles described by Bernardes, et al.[6])

• Protein Preparation & Reduction:

  • Dissolve the protein in a degassed reduction buffer (e.g., 100 mM Tris-HCl, pH 7.4).

  • Add a 10-20 fold molar excess of TCEP.

  • Incubate for 30-60 minutes at room temperature.

• In-Situ Quenching of TCEP:

  • Prepare a stock solution of a water-soluble azide reagent (e.g., PEG-azide).

  • Add a molar excess of the azide reagent relative to the initial amount of TCEP (e.g., 1.5 to 2-fold excess).

  • Incubate for 60 minutes at room temperature to allow for the Staudinger reaction to proceed, converting TCEP to a non-reactive phosphine oxide.

• Maleimide Conjugation:

  • Add a 10-20 fold molar excess of freshly prepared maleimide stock solution to the reaction mixture.

  • Incubate for 1-2 hours at room temperature or overnight at 4°C, protected from light.

• Purification:

  • Purify the final conjugate using a desalting column or dialysis to remove the phosphine oxide, excess azide, and unreacted maleimide reagent.

Visualizations

Caption: Competing reactions for maleimide.

Caption: Troubleshooting workflow for low yield.

References

• Maleimide Reaction Chemistry. Vector Labs.

• Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. Angewandte Chemie International Edition.

• Force-induced ring-open hydrolysis strengthens the maleimide-thiol adducts for stable protein-polymer conjugates. Research Communities.

• Long-term stabilization of maleimide-thiol conjugates. PubMed.

• Troubleshooting low yield in maleimide conjugation reactions. Benchchem.

• Maleimide–thiol adducts stabilized through stretching. Semantic Scholar.

• Maleimide-thiol adducts stabilized through stretching. PubMed.

• Bioconjugation Strategies Through Thiol-Alkylation of Peptides and Proteins. University of Bath.

• Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide. Benchchem.

• Side reactions of maleimide groups in bioconjugation. Benchchem.

• In Situ Quenching of Trialkylphosphine Reducing Agents Using Water-Soluble PEG-Azides Improves Maleimide Conjugation to Proteins. ACS Omega.

• The Thiol-Maleimide Reaction: A Guide. Bachem.

• Insights into maleimide-thiol conjugation chemistry. DSpace@UT.

• What are the advantages of TCEP compared to dithiothreitol (DTT) and β mercaptoethanol? ResearchGate.

• All about TCEP—the Odorless Reducing Agent. GoldBio.

• TCEP HCl vs DTT: Preferred Reducing Agents. AG Scientific.

• A Comparative Performance Analysis of Reducing Agents in Bioconjugation and Proteomics. Benchchem.

• Drug Conjugation via Maleimide–Thiol Chemistry Does Not Affect Targeting Properties of Cysteine-Containing Anti-FGFR1 Peptibodies. Molecular Pharmaceutics.

• In Situ Quenching of Trialkylphosphine Reducing Agents Using Water-Soluble PEG-Azides Improves Maleimide Conjugation to Proteins. ACS Omega.

• Drug Conjugation via Maleimide–Thiol Chemistry Does Not Affect Targeting Properties of Cysteine-Containing Anti-FGFR1 Peptibodies. National Institutes of Health.

• In Situ Maleimide Bridging of Disulfides and a New Approach to Protein PEGylation. National Institutes of Health.

• A Comparison between the Sulfhydryl Reductants Tris(2-carboxyethyl)phosphine and Dithiothreitol for Use in Protein Biochemistry. Analytical Biochemistry.

• TCEP or DTT? Proteomics and Mass Spectrometry Core Facility.

• Sulfhydryl-Reactive Crosslinker Chemistry. Thermo Fisher Scientific.

• Evaluation of Factors Influencing Antibody Reduction for Development of Antibody Drug Conjugates. National Institutes of Health.

• Limiting the Hydrolysis and Oxidation of Maleimide–Peptide Adducts Improves Detection of Protein Thiol Oxidation. Journal of Proteome Research.

• Adequate Reducing Conditions Enable Conjugation of Oxidized Peptides to Polymers by One-Pot Thiol Click Chemistry. ResearchGate.

• minireview: addressing the retro-michael instability of maleimide bioconjugates. UCL Discovery.

• I am having a hard time conjugating a maleimide-NHS ester crosslinker onto thiol actived surface. Could someone help me on this? ResearchGate.

• Technical Support Center: Strategies to Minimize Side Reactions in Bioconjugation. Benchchem.

• Troubleshooting low yield in bioconjugation reactions. Benchchem.

• Conjugation Protocol for Thiol Reactive (Maleimide) Dyes. Tocris Bioscience.

• Instability of thiol/maleimide conjugation and strategies for mitigation. Kinam Park.

• Strengthening Maleimide-Based ADCs: How to Prevent Premature Payload Release. Sigut Labs.

• Addressing the Challenges of Bioconjugation for Improved Crosslinking and Modification. YouTube.

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Technical Support Center: Addressing Off-Target Labeling in Maleimide Bioconjugation

Welcome to the technical support center for maleimide bioconjugation. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and navigate the complexities of off-target labeling. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the scientific reasoning behind them to empower you to optimize your conjugation strategies.

Frequently Asked Questions (FAQs)

Q1: What are the primary off-target reactions I should be aware of in maleimide bioconjugation?

A1: While the thiol-maleimide reaction is highly selective, several side reactions can lead to off-target labeling and a heterogeneous product. The main culprits are:

• Hydrolysis of the Maleimide Ring: The maleimide group is susceptible to hydrolysis, especially at neutral to alkaline pH, which opens the ring to form an unreactive maleamic acid.[1][2] This hydrolysis can occur before the conjugation reaction even begins, effectively inactivating your labeling reagent.

• Reaction with Primary Amines (e.g., Lysine): At pH values above 7.5, maleimides can react with primary amines, such as the side chain of lysine residues.[1][2][3] While the reaction with thiols is significantly faster at neutral pH (approximately 1,000 times faster), this off-target reaction becomes more prominent as the pH increases.[2][4][5]

• Reaction with Histidine: The imidazole ring of histidine can also act as a nucleophile and react with maleimides, although this is generally less common and depends on the specific protein context.[1][6]

• Retro-Michael Reaction (Thiol Exchange): The thiosuccinimide bond formed between the maleimide and a cysteine thiol is not entirely stable and can undergo a retro-Michael reaction.[1][7] This is particularly problematic in vivo, where endogenous thiols like glutathione can displace the conjugated molecule, leading to off-target effects and loss of payload.[1][8]

Q2: What is the optimal pH for a maleimide-thiol conjugation reaction, and why is it so critical?

A2: The optimal pH range for the thiol-maleimide reaction is between 6.5 and 7.5 .[1][4][5][9] This pH range is a critical balancing act:

• Below pH 6.5: The concentration of the reactive thiolate anion (S⁻) decreases, which significantly slows down the desired conjugation reaction.[4]

• Above pH 7.5: The rate of maleimide hydrolysis increases substantially, leading to inactivation of your labeling reagent.[2][10] Additionally, the reactivity of primary amines (like lysine) towards the maleimide group increases, resulting in undesirable off-target labeling.[1][2][4]

Maintaining the pH within this optimal window is therefore paramount for achieving high efficiency and selectivity.

Q3: My maleimide conjugate appears to be losing its payload over time. What is happening and how can I improve its stability?

A3: The loss of payload is likely due to the retro-Michael reaction , where the thiosuccinimide linkage is cleaved by other thiols.[1][7] This is a significant challenge, especially for applications like antibody-drug conjugates (ADCs) in the thiol-rich environment of the bloodstream.[1]

To enhance the stability of the maleimide-thiol linkage, you can employ the following strategies:

• Post-Conjugation Hydrolysis: After the initial conjugation, intentionally hydrolyzing the thiosuccinimide ring by raising the pH to 8.5-9.0 can create a more stable, ring-opened succinamic acid derivative that is not susceptible to the retro-Michael reaction.[1][11]

• Use of Next-Generation Maleimides: Modified maleimides have been developed to improve stability. For instance, those with electron-withdrawing groups can accelerate the rate of stabilizing ring hydrolysis after conjugation.[1][11]

Troubleshooting Guide

Issue 1: Low or No Conjugation Efficiency

If you are observing low or no yield in your conjugation reaction, work through the following troubleshooting steps.

Step 1: Verify the Integrity of Your Maleimide Reagent

• Potential Cause: The maleimide group may have hydrolyzed before the reaction. Maleimides are sensitive to moisture, and this is accelerated in aqueous solutions.[1][12]

• Solution:

  • Store maleimide reagents as a solid at -20°C or as a stock solution in a dry, water-miscible organic solvent like anhydrous DMSO or DMF.[1][13]

  • Always prepare aqueous solutions of the maleimide reagent immediately before use.[1][12]

  • Allow the maleimide reagent to warm to room temperature before opening to prevent condensation.[4]

Step 2: Ensure the Availability of Reactive Thiols

• Potential Cause: Cysteine residues on your protein may be oxidized, forming disulfide bonds that are unreactive towards maleimides.[1][14]

• Solution:

  • Reduce disulfide bonds prior to conjugation using a reducing agent. Tris(2-carboxyethyl)phosphine (TCEP) is often recommended as it is thiol-free and does not need to be removed before adding the maleimide.[1][4] A 10-100 fold molar excess is commonly used.[1][12][15]

  • If using dithiothreitol (DTT), it must be completely removed before adding the maleimide reagent, as it will compete for reaction.[1]

  • Degas buffers to prevent re-oxidation of thiols.[4][14]

Step 3: Check Your Reaction Conditions

• Potential Cause: The pH of your reaction buffer may be suboptimal.

• Solution: Ensure the reaction buffer pH is strictly between 6.5 and 7.5.[1][4] Use non-amine-containing buffers like PBS, MES, or HEPES.[1]

• Potential Cause: The molar ratio of maleimide to thiol may be too low.

• Solution: Increase the molar excess of the maleimide reagent. A starting point of a 10-20 fold molar excess of the maleimide reagent relative to the protein is often recommended.[1][13]

Issue 2: Evidence of Off-Target Labeling on Lysine Residues

If you suspect off-target labeling on lysine residues, consider the following:

Step 1: Analyze Your Reaction pH

• Potential Cause: The reaction pH is likely above 7.5, promoting the reaction with primary amines.[1][2]

• Solution:

  • Carefully prepare and verify the pH of your conjugation buffer to be within the 6.5-7.5 range.[12]

  • Consider using a slightly more acidic pH within this range (e.g., 6.8-7.2) to further suppress amine reactivity.

Step 2: Evaluate Reaction Time and Temperature

• Potential Cause: Prolonged reaction times or elevated temperatures can sometimes increase the likelihood of slower side reactions.

• Solution:

  • Optimize the reaction time. For many proteins, incubation for 2 hours at room temperature or overnight at 4°C is sufficient.[16]

  • Monitor the reaction progress to determine the optimal endpoint and avoid unnecessarily long incubation.

Visualizing Maleimide Reactions

To better understand the chemical transformations discussed, the following diagrams illustrate the primary reaction and key side reactions.

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Reference Data & Comparative Studies

A Comparative Guide to the Stability of N-Aryl vs. N-Alkyl Maleimide Antibody-Drug Conjugates

In the landscape of targeted cancer therapeutics, antibody-drug conjugates (ADCs) represent a pinnacle of precision engineering. The efficacy and safety of these complex biomolecules are not solely dependent on the antibody's specificity or the payload's potency; they are critically governed by the linker technology that connects them.[1][2][] Among the various conjugation chemistries, the reaction between a cysteine thiol on the antibody and a maleimide functional group on the linker-payload has been a cornerstone for its efficiency and selectivity.[4][5]

However, the in vivo stability of the resulting thiosuccinimide linkage has been a significant challenge, particularly for traditional N-alkyl maleimides.[6][7] Premature release of the cytotoxic payload due to linker instability can lead to diminished efficacy and significant off-target toxicity, narrowing the therapeutic window.[][8][9] This guide provides an in-depth comparison of first-generation N-alkyl maleimide ADCs and the chemically advanced N-aryl maleimide ADCs, elucidating the mechanistic differences that lead to superior stability and outlining the experimental frameworks for their validation.

The Root of Instability: The Retro-Michael Reaction in N-Alkyl Maleimide ADCs

The primary vulnerability of the conventional N-alkyl maleimide-thiol conjugate lies in its susceptibility to a retro-Michael reaction under physiological conditions.[8][9][10] This reaction is essentially the reverse of the initial conjugation, where the thiosuccinimide ring opens, and the linker-payload detaches from the antibody.

The liberated maleimide-payload can then react with other thiol-containing molecules in circulation, most notably human serum albumin, leading to off-target toxicity and a reduction in the amount of active ADC reaching the tumor.[4][11] This deconjugation is a critical liability for ADCs built with traditional N-alkyl maleimides.[6][7]

Caption: The retro-Michael reaction pathway for N-alkyl maleimide ADCs in vivo.

The Stabilization Strategy: Accelerated Hydrolysis of N-Aryl Maleimides

To overcome the instability of the thiosuccinimide linkage, a key innovation has been the substitution of the maleimide's alkyl group with an aryl group (e.g., phenyl or fluorophenyl).[6][7] This seemingly subtle chemical modification has a profound impact on the stability of the resulting ADC.

The enhanced stability of N-aryl maleimide ADCs is not due to a stronger initial bond but rather to a subsequent, rapid, and irreversible chemical transformation: hydrolysis of the thiosuccinimide ring.[8] The electron-withdrawing nature of the N-aryl substituent accelerates this hydrolysis, converting the succinimide ring into a stable, ring-opened succinamic acid derivative.[6][10] This hydrolyzed form is resistant to the retro-Michael reaction, effectively "locking" the payload onto the antibody and preventing its premature release.[8]

Caption: Stabilization of N-aryl maleimide ADCs via rapid thiosuccinimide ring hydrolysis.

Quantitative Comparison: In Vitro Stability Data

The superior stability of N-aryl maleimide conjugates is not merely theoretical; it is substantiated by robust experimental data. Comparative studies incubating both types of ADCs in thiol-containing buffers and serum demonstrate a dramatic difference in payload retention over time.

Causality Behind the Data: The data below clearly illustrates that the chemical modification from an N-alkyl to an N-aryl group directly results in a more durable conjugate under physiological conditions. The N-alkyl ADC shows significant and progressive drug loss, consistent with the reversible retro-Michael reaction. In contrast, the N-aryl ADC demonstrates minimal deconjugation because the rapid, irreversible hydrolysis of the thiosuccinimide ring prevents the payload from dissociating.[6][7]

Maleimide Type	Incubation Conditions	Time	% Deconjugation	Source
N-Alkyl	37°C in Serum / Thiol Buffer	7 days	35 - 67%	[6][7]
N-Aryl	37°C in Serum / Thiol Buffer	7 days	< 20%	[6][7]

Impact on Therapeutic Properties

The enhanced stability endowed by N-aryl maleimides translates directly to improved therapeutic characteristics:

• Maintained Potency: N-aryl maleimide ADCs retain their high cytotoxicity against target cancer cells even after prolonged incubation in serum, whereas their N-alkyl counterparts lose potency over time due to drug loss.[6][7]

• Improved In Vivo Efficacy: In xenograft mouse models, the superior stability leads to better antitumor activity, as more of the cytotoxic payload reaches the tumor site.[12][13]

• Enhanced Safety and Therapeutic Index: By preventing premature drug release and off-target conjugation, N-aryl linkers can lead to a better safety profile and a higher maximum tolerated dose (MTD), widening the therapeutic window.[12]

Experimental Protocol: Comparative ADC Plasma Stability Assay

To empirically validate the stability of different ADC constructs, a well-controlled plasma stability assay is essential. This protocol provides a self-validating system by comparing the test ADC against a control in a biologically relevant matrix.

Protocol Rationale: This workflow is designed to simulate the in vivo environment an ADC encounters upon administration. Using plasma from relevant species (e.g., mouse, rat, human) is critical as enzymatic and chemical components can vary.[14] The time points are chosen to capture the kinetics of potential deconjugation. Immunoaffinity capture ensures that only the ADC of interest is analyzed, removing confounding plasma proteins. Finally, LC-MS provides a highly sensitive and quantitative readout of the ADC's integrity, allowing for precise measurement of the drug-to-antibody ratio (DAR).[15][16]

Caption: Step-by-step workflow for assessing and comparing ADC stability in plasma.

Detailed Steps:

• Preparation: Dilute N-aryl and N-alkyl ADC constructs to a final concentration of ~1 mg/mL in the appropriate plasma matrix (e.g., human, mouse). Prepare a buffer-only control for each ADC.

• Incubation: Place all samples in a 37°C incubator.

• Time-Point Sampling: At each designated time point (e.g., 0, 24, 72, 168 hours), remove an aliquot (e.g., 25 µL) from each sample and immediately freeze it at -80°C to quench any further reaction.

• Immunoaffinity Capture: Thaw the samples. Use magnetic beads coated with an anti-human Fc antibody or Protein A/G to capture the ADC from the plasma. Incubate for 1-2 hours with gentle mixing.

• Wash and Elute: Place the tubes on a magnetic rack to pellet the beads. Aspirate the plasma supernatant. Wash the beads several times with a neutral pH buffer (e.g., PBS) to remove non-specifically bound proteins. Elute the captured ADC using a low-pH buffer (e.g., glycine-HCl, pH 2.5). Neutralize the eluate immediately.

• LC-MS Analysis: Analyze the purified ADC samples using liquid chromatography-mass spectrometry (LC-MS). This typically involves reversed-phase or hydrophobic interaction chromatography coupled to a high-resolution mass spectrometer.

• Data Interpretation: Deconvolute the mass spectra for each sample to identify the different drug-loaded species (DAR0, DAR2, DAR4, etc.). Calculate the average DAR for each time point. Plot the average DAR versus time for both N-aryl and N-alkyl ADCs to visualize and quantify the rate of drug loss.

Conclusion

The evolution from N-alkyl to N-aryl maleimide linkers marks a significant advancement in ADC technology. By understanding the underlying chemical mechanisms of instability—the retro-Michael reaction—and engineering a clever solution through accelerated hydrolysis, researchers have developed a platform for creating substantially more stable conjugates. This enhanced stability is not an incremental improvement; it is a critical feature that directly improves an ADC's potency, safety, and overall therapeutic potential. For drug development professionals, the adoption of N-aryl maleimide chemistry represents a robust and validated strategy to build more effective and reliable antibody-drug conjugates.

References

• SigutLabs. (2025, December 4). Strengthening Maleimide-Based ADCs: How to Prevent Premature Payload Release. [Link]

• Ponte, J. F., et al. (2016). Understanding How the Stability of the Thiol-Maleimide Linkage Impacts the Pharmacokinetics of Lysine-Linked Antibody–Maytansinoid Conjugates. Bioconjugate Chemistry, 27(7), 1588–1598. [Link]

• Zhang, D., et al. (2022). Development of applicable thiol-linked antibody–drug conjugates with improved stability and therapeutic index. Drug Delivery, 29(1), 835–844. [Link]

• Christie, R. J., et al. (2015). Stabilization of cysteine-linked antibody drug conjugates with N-aryl maleimides. Journal of Controlled Release, 220(Pt B), 660–670. [Link]

• Szijj, P. A., et al. (2018). Minireview: addressing the retro-michael instability of maleimide bioconjugates. Drug Discovery Today: Technologies, 30, 27-34. [Link]

• ADC Review. (2025). Reviewing the Key Trends and Insights from the ADC Linker & Conjugation Summit. [Link]

• Park, K. (2016). Instability of thiol/maleimide conjugation and strategies for mitigation. [Link]

• Lu, D., et al. (2018). Linker substitution influences succinimide ring hydrolysis equilibrium impacting the stability of attachment to antibody–drug conjugates. RSC Advances, 8(31), 17398–17402. [Link]

• Pan, L., et al. (2014). Assessment of Physical Stability of an Antibody Drug Conjugate by Higher Order Structure Analysis: Impact of Thiol- Maleimide Chemistry. Pharmaceutical Research, 31(7), 1710-1723. [Link]

• SCIEX. (n.d.). Measurement of ADC stability in plasma and serum via mass spectrometry analysis. [Link]

• Christie, R. J., et al. (2015). Stabilization of cysteine-linked antibody drug conjugates with N-aryl maleimides. Journal of Controlled Release, 220, 660-670. [Link]

• Bar-Zeev, Y., et al. (2021). Evaluation of Substituted N-Aryl Maleimide and Acrylamides for Bioconjugation. Molecules, 26(15), 4417. [Link]

• Tumey, L. N., et al. (2014). Mild Method for Succinimide Hydrolysis on ADCs: Impact on ADC Potency, Stability, Exposure, and Efficacy. Bioconjugate Chemistry, 25(10), 1871–1880. [Link]

• Xu, K., et al. (2019). Assessing ADC Plasma Stability by LC-MS Methods. Springer Nature Experiments. [Link]

• Zhang, X., et al. (2025). Recent Advances in Peptide Linkers for Antibody-Drug Conjugates. Bioconjugate Chemistry. [Link]

• D'Souza, A. A., et al. (2021). Antibody–drug conjugates: Recent advances in linker chemistry. Journal of Medicinal Chemistry, 64(19), 14058–14083. [Link]

• Su, D., et al. (2020). Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices. Pharmaceutics, 12(12), 1192. [Link]

• Burke, P. J., et al. (2016). Impact of linker and conjugation chemistry on antigen binding, Fc receptor binding and thermal stability of model antibody-drug conjugates. mAbs, 8(7), 1344–1353. [Link]

• Le, K. N., et al. (2017). High-Throughput, Multispecies, Parallelized Plasma Stability Assay for the Determination and Characterization of Antibody–Drug Conjugate Aggregation and Drug Release. ACS Omega, 2(8), 4445–4451. [Link]

• Lu, J., et al. (2015). Current ADC Linker Chemistry. Pharmaceutical Research, 32(11), 3526-3540. [Link]

• Szijj, P. A., et al. (2018). Minireview: Addressing the retro-Michael instability of maleimide bioconjugates. Drug Discovery Today: Technologies, 30, 27-34. [Link]

• iQ Biosciences. (n.d.). ADC Plasma Stability Assay. [Link]

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• 4. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 5. vectorlabs.com [vectorlabs.com]
• 6. researchgate.net [researchgate.net]
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The Stability Advantage: A Guide to N-aryl Maleimides for Irreversible Bioconjugation

In the landscape of bioconjugation, the quest for stable and irreversible linkages is paramount for the development of robust and effective protein therapeutics, diagnostics, and research tools. For decades, the thiol-maleimide reaction has been a cornerstone for site-specific modification of cysteine residues, prized for its high selectivity and rapid kinetics under physiological conditions.[1][2] However, the long-term stability of the resulting thiosuccinimide linkage, particularly from traditional N-alkyl maleimides, has been a persistent challenge, often leading to premature cleavage and compromised efficacy.[1][3] This guide provides an in-depth exploration of N-aryl maleimides, a next-generation class of reagents that overcomes this critical limitation, paving the way for more stable and reliable bioconjugates.

The Achilles' Heel of N-alkyl Maleimides: The Retro-Michael Reaction

The conventional maleimide-thiol conjugation proceeds via a Michael addition, forming a thiosuccinimide linkage.[2][4] While efficient, this bond is susceptible to a retro-Michael reaction, especially in the presence of endogenous thiols like glutathione.[1][4] This reversal leads to deconjugation, releasing the payload and potentially causing off-target effects.[1][3]

A competing reaction, the hydrolysis of the thiosuccinimide ring, can "lock" the conjugate in a stable, ring-opened form that is resistant to the retro-Michael reaction.[1][3] However, with N-alkyl maleimides, this hydrolysis is often slow, leaving a significant window for the undesirable deconjugation to occur.[3]

N-aryl Maleimides: A Paradigm Shift in Stability

N-aryl maleimides have emerged as a superior alternative, engineered to promote rapid and efficient hydrolysis of the thiosuccinimide ring.[5][6] The electron-withdrawing nature of the aryl group accelerates this crucial hydrolysis step, leading to the rapid formation of a stable, non-reversible thio-succinamic acid conjugate.[6][7] This key structural difference translates into significantly more stable bioconjugates.[5][8]

dot graph "" { graph [rankdir="LR", splines=ortho, label="Figure 1: Competing Fates of Thiol-Maleimide Adducts", labelloc=b, labeljust=c, fontsize=12, fontname="Arial"]; node [shape=box, style=rounded, fontname="Arial", fontsize=10]; edge [arrowhead=vee, penwidth=1.5];

} enddot Figure 1: Competing Fates of Thiol-Maleimide Adducts . This diagram illustrates the key difference between N-alkyl and N-aryl maleimide conjugates. The N-alkyl adduct has a higher propensity for the undesirable retro-Michael reaction, while the N-aryl adduct rapidly undergoes stabilizing hydrolysis.

Performance Comparison: N-aryl vs. N-alkyl Maleimides

Experimental data consistently demonstrates the superior performance of N-aryl maleimides in terms of both reaction kinetics and conjugate stability.

Performance Metric	N-alkyl Maleimides	N-aryl Maleimides	Key Advantage of N-aryl
Reaction Kinetics	Standard	~2.5 times faster reaction with thiolate substrates[7]	Faster conjugation, beneficial for time-sensitive applications.
Conjugate Stability	Prone to deconjugation (35-67% in 7 days in serum)[5][8]	Significantly more stable (<20% deconjugation in 7 days in serum)[5][8]	Enhanced in vivo stability, reducing off-target effects.
Hydrolysis Rate	Slow	Rapid and efficient[6][7]	Quickly forms a stable, irreversible bond.

Experimental Protocol: A Step-by-Step Guide to N-aryl Maleimide Bioconjugation

This protocol provides a general workflow for the conjugation of an N-aryl maleimide to a thiol-containing protein, such as a cysteine-mutant antibody.

Materials and Reagents:

• Thiol-containing protein (e.g., antibody)

• N-aryl maleimide-functionalized molecule (e.g., drug-linker)

• Degassed reaction buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

• Reducing agent (e.g., Tris(2-carboxyethyl)phosphine (TCEP))

• Anhydrous DMSO or DMF

• Quenching reagent (e.g., N-acetyl cysteine)

• Purification equipment (e.g., desalting column, size-exclusion chromatography)

Experimental Workflow:

dot graph "" { graph [nodesep=0.5, ranksep=0.5, splines=ortho, label="Figure 2: Experimental Workflow for N-aryl Maleimide Bioconjugation", labelloc=b, labeljust=c, fontsize=12, fontname="Arial"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4"]; edge [arrowhead=vee, penwidth=1.5];

} enddot Figure 2: Experimental Workflow for N-aryl Maleimide Bioconjugation . A streamlined process from protein preparation to final conjugate characterization.

Detailed Procedure:

• Protein Preparation (Reduction of Disulfides, if necessary):

  • Dissolve the protein in a degassed reaction buffer.

  • If the protein contains disulfide bonds that need to be reduced to generate free thiols, add a 10-50 fold molar excess of a reducing agent like TCEP.

  • Incubate at room temperature for 1-2 hours.

• Buffer Exchange:

  • Remove the excess reducing agent using a desalting column or dialysis, exchanging the protein into the degassed reaction buffer (e.g., PBS, pH 7.4).

• Preparation of N-aryl Maleimide Solution:

  • Dissolve the N-aryl maleimide-functionalized molecule in a minimal amount of anhydrous DMSO or DMF to create a concentrated stock solution.

• Conjugation Reaction:

  • Add the desired molar excess of the N-aryl maleimide stock solution to the protein solution. A typical starting point is a 5-20 fold molar excess of the maleimide reagent over the protein thiols.

  • Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C overnight. The faster kinetics of N-aryl maleimides may allow for shorter incubation times.

• Quenching the Reaction:

  • Add a molar excess of a quenching reagent, such as N-acetyl cysteine, to react with any unreacted N-aryl maleimide. Incubate for an additional 15-30 minutes.

• Purification of the Bioconjugate:

  • Remove the excess reagents and byproducts by purifying the bioconjugate using a desalting column, size-exclusion chromatography (SEC), or tangential flow filtration (TFF).

• Characterization of the Bioconjugate:

  • Determine the degree of labeling (e.g., drug-to-antibody ratio) using techniques such as UV-Vis spectroscopy, mass spectrometry, or hydrophobic interaction chromatography (HIC).

  • Assess the purity and aggregation of the conjugate using SEC.

Conclusion

N-aryl maleimides represent a significant advancement in bioconjugation chemistry, directly addressing the stability concerns associated with traditional N-alkyl maleimides. By promoting rapid and efficient hydrolysis of the thiosuccinimide ring, N-aryl maleimides generate highly stable and irreversible bioconjugates. This enhanced stability, coupled with their faster reaction kinetics, makes them an invaluable tool for researchers, scientists, and drug development professionals seeking to create robust and reliable protein conjugates for a wide range of applications, from therapeutic development to advanced diagnostics.

References

• Christie, R. J., et al. (2015). Stabilization of cysteine-linked antibody drug conjugates with N-aryl maleimides. PubMed. [Link]

• Fontaine, S. D., et al. (2015). Long-Term Stabilization of Maleimide–Thiol Conjugates. Bioconjugate Chemistry. [Link]

• Lyon, R. P., et al. (2014). Self-hydrolyzing maleimides improve the stability and pharmacological properties of antibody-drug conjugates. Nature Biotechnology. [Link]

• Baldwin, A. D., & Kiick, K. L. (2011). Tunable degradation of maleimide-thiol adducts in reducing environments.
• Shen, B. Q., et al. (2012). Conjugation site modulates the in vivo stability and therapeutic activity of antibody-drug conjugates.
• Alley, S. C., et al. (2010). The impact of site-specific conjugation on the IN VIVO activity of antibody-drug conjugates.

• Lu, D., et al. (2018). Evaluation of Substituted N-Aryl Maleimide and Acrylamides for Bioconjugation. MDPI. [Link]

• Badescu, G., et al. (2014). Bridging disulfides for stable and defined antibody-drug conjugates.
• Tumey, L. N., et al. (2014). Mild, orthogonally-selective, and dominant palladium-mediated chemistry for the rapid synthesis of antibody-drug conjugates.

• Park, K. (2016). Instability of thiol/maleimide conjugation and strategies for mitigation. Kinam Park. [Link]

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A Senior Application Scientist's Guide to Bioconjugation: Thiol-Maleimide Chemistry vs. The Field

For researchers, scientists, and drug development professionals, the covalent linkage of biomolecules is a cornerstone of innovation. From antibody-drug conjugates (ADCs) to fluorescently labeled proteins for imaging, the choice of bioconjugation chemistry is a critical decision that dictates the efficacy, stability, and reproducibility of your work. For decades, the thiol-maleimide reaction has been a workhorse in this field, prized for its high reactivity and specificity. However, as our understanding of the in vivo fate of bioconjugates deepens, a more nuanced comparison with other available chemistries is essential. This guide provides an in-depth, objective comparison of thiol-maleimide chemistry with other leading bioconjugation strategies, supported by experimental data and protocols to empower you to make the most informed decision for your research.

The Thiol-Maleimide Reaction: A Double-Edged Sword

The reaction between a maleimide and a thiol (typically from a cysteine residue) is a Michael addition, forming a stable thioether bond.[1] Its popularity stems from its rapid kinetics at physiological pH and high selectivity for thiols over other nucleophilic groups like amines.[2]

However, the Achilles' heel of the traditional maleimide-thiol linkage is its instability. The resulting thiosuccinimide ring is susceptible to a retro-Michael reaction, particularly in the presence of other thiols like glutathione, which is abundant intracellularly.[3][4] This can lead to premature cleavage of the conjugate and off-target effects. Additionally, the maleimide group itself can undergo hydrolysis, rendering it unreactive.[3]

Strategies to mitigate this instability have emerged, including the development of self-hydrolyzing maleimides that, upon conjugation, rapidly form a more stable, ring-opened structure that is resistant to the retro-Michael reaction.[3][4] Another approach involves the formation of a thiazine structure when a peptide with an N-terminal cysteine is conjugated to a maleimide, which has shown increased stability.

The Contenders: A Comparative Overview of Bioconjugation Chemistries

To understand the relative merits of the thiol-maleimide reaction, it is crucial to compare it with other widely used bioconjugation methods. Each chemistry possesses a unique set of characteristics that make it more or less suitable for a given application.

N-Hydroxysuccinimide (NHS) Ester Chemistry

NHS esters are highly reactive towards primary amines, such as the side chain of lysine residues and the N-terminus of proteins.[5][6] This reaction forms a stable amide bond.

• Mechanism: Nucleophilic acyl substitution.

• Target: Primary amines (e.g., lysine).

• Advantages: Forms a very stable amide bond. Reagents are widely available.

• Disadvantages: Targets multiple lysine residues, leading to a heterogeneous product. The reaction is pH-sensitive and competes with hydrolysis of the NHS ester.

Click Chemistry: CuAAC and SPAAC

"Click chemistry" refers to reactions that are high-yielding, wide in scope, and generate only inoffensive byproducts. The two most prominent examples in bioconjugation are the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[7] Both form a stable triazole ring.

• Mechanism: [3+2] cycloaddition.

• Target: Azides and alkynes (which must be introduced into the biomolecules).

• CuAAC Advantages: Very fast reaction kinetics.[7]

• CuAAC Disadvantages: Requires a copper catalyst, which can be toxic to cells, limiting its in vivo applications.

• SPAAC Advantages: Copper-free, making it suitable for live-cell and in vivo studies.[8]

• SPAAC Disadvantages: Generally slower reaction kinetics compared to CuAAC. The cyclooctyne reagents can be bulky.

Enzymatic Ligation

Enzymatic methods offer unparalleled specificity by using enzymes to catalyze the formation of a covalent bond at a specific recognition sequence.[9][10]

• Mechanism: Enzyme-catalyzed bond formation.

• Target: Specific peptide sequences.

• Advantages: Highly site-specific, leading to a homogeneous product. Reactions occur under mild, physiological conditions.

• Disadvantages: Requires the introduction of a recognition sequence into the protein. The enzyme itself can be a contaminant and may need to be removed.

Quantitative Comparison of Bioconjugation Chemistries

The choice of bioconjugation chemistry often comes down to a trade-off between reaction rate, stability, and specificity. The following table provides a quantitative comparison of these key parameters.

Chemistry	Target Functional Group	Typical Second-Order Rate Constant (M⁻¹s⁻¹)	Resulting Linkage	Linkage Stability (Half-life in Plasma)	Key Advantages	Key Disadvantages
Thiol-Maleimide	Thiol (Cysteine)	~10² - 10³	Thioether	~7 days (can be lower due to retro-Michael reaction)[7]	High thiol selectivity, fast kinetics at neutral pH.	Linkage instability, potential for off-target reactions.
NHS Ester	Primary Amine (Lysine)	~10¹ - 10²	Amide	Very high (>21 days)	Forms a highly stable bond, readily available reagents.	Lack of site-specificity, potential for protein aggregation.
CuAAC	Azide, Terminal Alkyne	~10⁴ - 10⁵	1,4-Triazole	Very high (>21 days)	Extremely fast kinetics, high specificity.	Copper toxicity limits in vivo applications.
SPAAC	Azide, Strained Alkyne	~10⁻¹ - 10³	1,5- and 1,4-Triazole	Very high (>21 days)	Bioorthogonal, suitable for in vivo applications.	Slower kinetics than CuAAC, bulky reagents.
Enzymatic Ligation	Specific Peptide Sequence	Variable (enzyme dependent)	Amide	Very high (>21 days)	Absolute site-specificity, homogeneous product.	Requires protein engineering, potential enzyme immunogenicity.

Experimental Protocols: A Side-by-Side Look

To provide a practical perspective, here are condensed, step-by-step protocols for two of the most common bioconjugation reactions: thiol-maleimide and NHS ester chemistry.

Protocol 1: Thiol-Maleimide Conjugation of an Antibody

This protocol outlines the labeling of an antibody with a maleimide-functionalized fluorescent dye.

Workflow Visualization:

Caption: Workflow for thiol-maleimide conjugation of an antibody.

Step-by-Step Methodology:

• Antibody Reduction: Dissolve the antibody in a suitable buffer (e.g., PBS, pH 7.2). To expose free thiols, reduce the antibody's disulfide bonds by adding a 10- to 20-fold molar excess of a reducing agent like TCEP. Incubate for 30 minutes at room temperature.[][12]

• Removal of Reducing Agent: Immediately remove the excess reducing agent using a desalting column to prevent it from reacting with the maleimide.[]

• Maleimide-Dye Preparation: Prepare a stock solution of the maleimide-functionalized dye in an anhydrous organic solvent like DMSO.[12]

• Conjugation: Add a 5- to 10-fold molar excess of the maleimide-dye solution to the reduced antibody. The final concentration of the organic solvent should be kept below 10% to maintain antibody integrity. Incubate the reaction for 1-2 hours at room temperature, protected from light.[2][]

• Purification: Remove unreacted dye and byproducts by size-exclusion chromatography.[12]

• Characterization: Determine the degree of labeling (DOL) using spectrophotometry and confirm conjugation by SDS-PAGE.

Protocol 2: NHS Ester Conjugation of a Protein

This protocol details the labeling of a protein with an NHS ester-functionalized biotin.

Workflow Visualization:

Caption: Workflow for NHS ester conjugation of a protein.

Step-by-Step Methodology:

• Protein Preparation: Dissolve the protein in an amine-free buffer at a pH between 7.2 and 8.5 (e.g., PBS or borate buffer).[5][13]

• NHS-Biotin Preparation: Prepare a stock solution of the NHS-biotin in an anhydrous organic solvent like DMSO.[6][14]

• Conjugation: Add a 10- to 20-fold molar excess of the NHS-biotin solution to the protein solution. Incubate for 1 hour at room temperature.[15]

• Quenching: Stop the reaction by adding a small amount of an amine-containing buffer like Tris.

• Purification: Remove unreacted NHS-biotin by dialysis or using a desalting column.

• Characterization: Determine the degree of labeling using a HABA assay and confirm conjugation by SDS-PAGE.

Making the Right Choice: A Decision-Making Framework

The optimal bioconjugation strategy depends on the specific application and experimental constraints. The following decision-making framework can guide your choice.

Caption: Decision tree for selecting a bioconjugation chemistry.

The Future of Bioconjugation: Beyond the Classics

The field of bioconjugation is continuously evolving, with new chemistries being developed to address the limitations of existing methods. Next-generation thiol-reactive reagents aim to provide more stable linkages than the traditional maleimide-thiol adduct.[16][17] These include reagents that form more stable thioether bonds or undergo intramolecular rearrangements to lock the linkage in place. As our ability to genetically encode non-canonical amino acids expands, so too will the repertoire of bioorthogonal chemistries available for site-specific protein modification.

Conclusion

The thiol-maleimide reaction remains a valuable tool in the bioconjugation toolbox, particularly when its stability limitations are addressed through modern chemical strategies. However, for applications requiring absolute site-specificity or for in vivo studies where bioorthogonality is paramount, alternative chemistries such as enzymatic ligation and SPAAC offer significant advantages. A thorough understanding of the mechanism, kinetics, and stability of each of these reactions is essential for designing and executing successful bioconjugation experiments. By carefully considering the experimental goals and the properties of the biomolecules involved, researchers can select the optimal chemistry to advance their scientific endeavors.

References

• Interchim. (n.d.). Antibody Conjugation User Manual. Retrieved from [Link]

• Abberior. (n.d.). NHS ester protocol for labeling proteins. Retrieved from [Link]

• Interchim. (n.d.). Protocol: NHS Ester Labeling of Amino-Biomolecules. Retrieved from [Link]

• Stephanopoulos, N., & Francis, M. B. (2011). Choosing an effective protein bioconjugation strategy.
• Koniev, O., & Wagner, A. (2015). Developments in protein bioconjugation. Chemical Society reviews, 44(15), 5495–5518.
• Baldwin, A. D., & Kiick, K. L. (2011). Tunable degradation of maleimide-thiol adducts in reducing environments.

• SETA BioMedicals. (n.d.). General Protein Labeling Procedures. Retrieved from [Link]

• Popp, M. W., & Ploegh, H. L. (2011). Making and breaking peptide bonds: protein ligation and fragmentation in vivo and in vitro. Angewandte Chemie (International ed. in English), 50(23), 5248–5262.
• Dovgan, I., et al. (2022). Development of applicable thiol-linked antibody–drug conjugates with improved stability and therapeutic index. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 846-856.
• Taylor & Francis Online. (2022). Development of applicable thiol-linked antibody–drug conjugates with improved stability and therapeutic index. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 846-856.
• Zhang, C., et al. (2016). Tetra-fluorinated aromatic azide for highly efficient bioconjugation in living cells. Scientific reports, 6, 22641.

• SigutLabs. (2025). Strengthening Maleimide-Based ADCs: How to Prevent Premature Payload Release. Retrieved from [Link]

• Adumeau, P., et al. (2018). Synthesis and Bioconjugation of Thiol-Reactive Reagents for the Creation of Site-Selectively Modified Immunoconjugates. Journal of visualized experiments : JoVE, (141), 58452.
• Merten, H., et al. (2016). Facile Site-Specific Multiconjugation Strategies in Recombinant Proteins Produced in Bacteria. In Designed Ankyrin Repeat Proteins (pp. 251-271). Humana Press, New York, NY.
• McKay, C. S., & Finn, M. G. (2014). Click chemistry in complex mixtures: bioorthogonal bioconjugation. Chemistry & biology, 21(9), 1075–1101.

• Sarvaiya, H. (2019, November 14). Qualitative and Quantitative Bio-analysis of Antibody Drug Conjugates (ADCs) using Mass Spectrometry [Video]. YouTube. Retrieved from [Link]

• News-Medical.Net. (2022, January 12). Qualitative and quantitative bio-analysis of antibody drug conjugates (ADCs) using mass spectrometry. Retrieved from [Link]

• Fernández-González, A., et al. (2021). Exploring Metal-Free Click Reactions: New Frontiers in Glycochemistry and Bioconjugation. Chemical reviews, 121(15), 9014-9099.
• Jackson, D. Y., et al. (2018). Evaluation of Efficient Non-reducing Enzymatic and Chemical Ligation Strategies for Complex Disulfide-Rich Peptides.
• Rashidian, M., et al. (2013). Enzymatic C-to-C protein ligation. Angewandte Chemie (International ed. in English), 52(40), 10474–10478.
• Kim, I., et al. (2018). Comparative studies of the serum half-life extension of a protein via site-specific conjugation to a species-matched or -mismatched albumin.

• Waters Corporation. (n.d.). Automated Quantitative Analysis of Antibody Drug Conjugates Using an Accurate Mass Screening Workflow in the UNIFI Scientific Information System. Retrieved from [Link]

• baseclick GmbH. (n.d.). Protocols. Retrieved from [Link]

• Strauss, S., et al. (2024). Quantification of absolute labeling efficiency at the single-protein level.
• Hermanson, G. T. (2013).
• Jain, N., et al. (2021). From molecules to medicine: thiol selective bioconjugation in synthesis of diagnostic and therapeutic radiopharmaceuticals. Journal of medicinal chemistry, 64(23), 17049-17083.
• Li, J., & Chen, P. R. (2016). Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications.
• Zeglis, B. M., et al. (2018). Synthesis and Bioconjugation of Thiol-Reactive Reagents for the Creation of Site-Selectively Modified Immunoconjugates. Journal of visualized experiments : JoVE, (141), 58452.
• Schmidt, M., & Nuijens, T. (2019).
• Chapuis, H., et al. (2020). Comparative Clinical Pharmacokinetics of Antibody-Drug Conjugates in First-In-Human Phase 1 Studies. Clinical pharmacokinetics, 59(9), 1097–1110.
• van den Bremer, E. T., et al. (2021). Impact of Bioconjugation on Structure and Function of Antibodies for Use in Immunoassay by Hydrogen-Deuterium Exchange Mass Spectrometry. Analytical chemistry, 93(10), 4464–4471.
• Brik, A., & Dawson, P. E. (2009). Native chemical ligation. In Peptide and Protein-Based Nanomaterials (pp. 29-53). Springer, Berlin, Heidelberg.

• Bio-Synthesis Inc. (2022, May 3). Maleimide labeling of thiolated biomolecules. Retrieved from [Link]

• Nature Methods. (2024). Quantification of absolute labeling efficiency at the single-protein level.

• Royal Society of Chemistry. (n.d.). Show related. Retrieved from [Link]

• Lang, K., & Chin, J. W. (2014). Practical considerations, challenges, and limitations of bioconjugation via azide-alkyne cycloaddition. ACS chemical biology, 9(1), 16–20.
• Lee, Y. J., et al. (2020). Predicting Method for the Human Plasma Concentration-Time Profile of a Monoclonal Antibody from the Half-life of Non-human Primates. Biological & pharmaceutical bulletin, 43(5), 823–830.

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A Comparative Guide to Thiosuccinimide Ring Stability: The Advantage of N-Aryl Maleimides in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides an in-depth, objective comparison of thiosuccinimide linker stability, focusing on the accelerated hydrolysis rates of N-aryl maleimide derivatives compared to their N-alkyl counterparts. The stability of the covalent linkage between a biological molecule and a payload is paramount in the development of therapeutics like Antibody-Drug Conjugates (ADCs). This guide synthesizes mechanistic insights with actionable experimental data to inform the rational design of next-generation bioconjugates.

The Stability Dilemma: A Tale of Two Pathways

The Michael addition of a thiol (e.g., from a protein's cysteine residue) to a maleimide is a cornerstone of bioconjugation, prized for its speed and specificity under physiological conditions.[1] However, the resulting thiosuccinimide linkage is not inert. It stands at a chemical crossroads, susceptible to two competing degradation pathways in a physiological environment.[2][3]

• Retro-Michael Reaction: This is a reversible process where the thiosuccinimide adduct reverts to the original thiol and maleimide.[3][4] In the thiol-rich environment of plasma (e.g., in the presence of glutathione or albumin), the released maleimide-payload can react with off-target molecules, leading to premature drug release, reduced efficacy, and potential toxicity.[2][5]

• Hydrolysis: The succinimide ring can undergo an irreversible nucleophilic attack by water, leading to ring-opening and the formation of a stable succinamic acid thioether.[2][4][6] This hydrolyzed product is no longer susceptible to the retro-Michael reaction, effectively "locking" the payload onto the target biomolecule and enhancing conjugate stability.[2][7]

The central challenge in linker design is to minimize the undesirable retro-Michael reaction while promoting stabilizing hydrolysis. The rate of hydrolysis is therefore a critical parameter for ensuring the long-term stability and therapeutic success of a bioconjugate.

Caption: Competing fates of a thiosuccinimide adduct.

The N-Aryl Advantage: A Mechanism of Resonance-Promoted Hydrolysis

The key to controlling the fate of the thiosuccinimide ring lies in the substituent on the maleimide nitrogen (the N-substituent). While traditional linkers have utilized N-alkyl maleimides, recent studies have demonstrated that N-aryl maleimides confer substantially greater stability to the conjugate.[5][8][9] This enhanced stability is a direct result of an accelerated rate of hydrolysis.

The underlying mechanism is electronic. In N-alkyl thiosuccinimides, the lone pair of electrons on the nitrogen atom resonates within the succinimide ring, increasing electron density on the carbonyl carbons and making them less susceptible to nucleophilic attack. In contrast, when an aryl group is attached to the nitrogen, the nitrogen's lone pair can delocalize into the aromatic pi-system.[10][11] This resonance effect draws electron density away from the carbonyl carbons, rendering them more electrophilic and thus significantly more prone to attack by water.[10]

Furthermore, adding electron-withdrawing groups (EWGs) to the phenyl ring, such as fluorine, further enhances this effect, leading to even faster hydrolysis rates.[5][8][12] This principle allows for the fine-tuning of linker stability.

Caption: Resonance effects on thiosuccinimide hydrolysis.

Comparative Hydrolysis Rate Data

Experimental data clearly illustrates the profound impact of the N-substituent on the stability of the thiosuccinimide ring. The hydrolysis half-life (t1/2) is a direct measure of this stability, with lower values indicating faster conversion to the stable, ring-opened form.

N-Substituent Type	Example Compound	Hydrolysis Half-life (t1/2) at pH 7.4, 37 °C	Reference
N-Alkyl	N-Alkyl Thiosuccinimide	~27 hours	[8]
N-Aryl	N-Aryl Thiosuccinimide	~1.5 hours	[8]
N-Aryl (with EWG)	N-Fluorophenyl Thiosuccinimide	~0.7 hours (42 minutes)	[8]

As the data shows, switching from an N-alkyl to an N-aryl substituent accelerates hydrolysis by a factor of 18. The addition of an electron-withdrawing fluorine atom further doubles this rate, resulting in a nearly 40-fold increase in hydrolysis speed compared to the traditional N-alkyl linker. This rapid, predictable conversion to a stable form is highly advantageous for producing homogeneous and robust bioconjugates.

Experimental Protocols for Stability Assessment

To empower researchers to validate these findings, we provide the following self-validating protocols. The key is to compare the stability of a new N-aryl maleimide conjugate against a standard N-alkyl maleimide conjugate under identical conditions.

General Experimental Workflow

Caption: Workflow for assessing conjugate stability.

Protocol 1: Measuring Thiosuccinimide Hydrolysis Rate

This protocol quantifies the rate of conversion from the closed-ring thiosuccinimide to the open-ring succinamic acid.

A. Materials and Reagents:

• Purified thiol-containing protein (e.g., antibody with engineered cysteine).

• N-Aryl Maleimide-Payload and N-Alkyl Maleimide-Payload (for comparison).

• Conjugation Buffer: Phosphate Buffered Saline (PBS), pH 7.2, degassed.

• Incubation Buffer: PBS, pH 7.4.

• Quenching Solution: 0.1% Trifluoroacetic acid (TFA) in water.

• Reverse-phase HPLC (RP-HPLC) system with a C4 or C8 column.

• Mobile Phase A: 0.1% TFA in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Thermostated incubator at 37°C.

B. Methodology:

• Conjugation: React the thiol-containing protein with a 5-fold molar excess of the respective maleimide reagent in conjugation buffer for 1 hour at room temperature.

• Purification: Purify the resulting bioconjugate using a desalting column or size-exclusion chromatography (SEC) to remove unreacted maleimide.

• Incubation: Dilute the purified conjugate into pre-warmed Incubation Buffer (PBS, pH 7.4) to a final concentration of 1 mg/mL. Place the sample in a 37°C incubator.

• Time-Point Analysis:

  • Immediately take a t=0 sample and quench it by diluting 1:1 with the Quenching Solution. Store on ice.

  • Withdraw aliquots at subsequent time points (e.g., 0.5, 1, 2, 4, 8, 24 hours), quenching each immediately.

• HPLC Analysis:

  • Analyze all quenched samples by RP-HPLC. The closed-ring thiosuccinimide is more hydrophobic and will have a longer retention time than the more polar, ring-opened hydrolyzed product.

  • Integrate the peak areas for both the parent (closed-ring) and hydrolyzed (open-ring) species at each time point.

• Data Interpretation: Calculate the percentage of the parent conjugate remaining at each time point. Plot this percentage against time and fit the data to a first-order decay model to determine the hydrolysis half-life (t1/2).

Protocol 2: Assessing Stability against Thiol Exchange

This protocol challenges the conjugate with a high concentration of a competing thiol to measure its resistance to the retro-Michael reaction.

A. Materials and Reagents:

• Purified bioconjugates (N-Aryl and N-Alkyl versions).

• Thiol-Challenge Buffer: PBS, pH 7.4, containing 10 mM L-Glutathione (reduced).

• Analytical instrumentation (RP-HPLC or LC-MS).

B. Methodology:

• Incubation: Incubate each purified conjugate (1 mg/mL) in the Thiol-Challenge Buffer at 37°C.

• Time-Point Analysis: Withdraw and quench samples at various time points as described in Protocol 1.

• Analysis: Analyze samples by LC-MS or HPLC. Monitor the decrease in the parent conjugate peak and the potential appearance of glutathione-payload adducts.

• Data Interpretation: A stable conjugate, particularly one that has rapidly hydrolyzed (like the N-aryl version), will show minimal decrease in the parent peak area over time.[8] In contrast, an unstable conjugate (like the N-alkyl version) will show a significant decrease as the payload is lost via thiol exchange with glutathione.[2]

Conclusion and Future Outlook

The evidence is compelling: N-aryl maleimides represent a significant advancement in bioconjugation technology. By leveraging a resonance-promoted mechanism, they facilitate rapid and predictable hydrolysis of the thiosuccinimide ring.[10][11] This "self-stabilizing" behavior effectively shuts down the undesirable retro-Michael pathway, leading to bioconjugates with superior homogeneity and in-vivo stability.[8] For researchers in drug development, the adoption of N-aryl maleimide linkers is a rational, data-driven strategy to mitigate linker instability, thereby enhancing the safety and efficacy profiles of next-generation therapeutics.

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A Researcher's Guide to Maleimide Selectivity: Cysteine vs. Other Amino Acids

For Researchers, Scientists, and Drug Development Professionals

In the landscape of bioconjugation, the maleimide functional group has carved out a significant niche, prized for its reactivity and synthetic accessibility.[1][2] Its application is extensive, ranging from the development of antibody-drug conjugates (ADCs) to fluorescently labeling proteins for diagnostics.[3][4][] The success of these applications hinges on the selective reaction of maleimides with specific amino acid residues. This guide provides an in-depth comparison of maleimide's reactivity towards its primary target, cysteine, versus other nucleophilic amino acids, supported by experimental data and protocols to ensure scientific integrity.

The Core Chemistry: Thiol-Maleimide Michael Addition

The primary reaction mechanism underpinning maleimide's utility is the Michael addition, a reaction between a nucleophile and an α,β-unsaturated carbonyl compound.[6][7] In the context of bioconjugation, the deprotonated thiol group (thiolate) of a cysteine residue acts as the nucleophile, attacking the electron-deficient double bond of the maleimide ring.[7][8] This rapid and efficient reaction forms a stable covalent thioether bond, specifically a thiosuccinimide linkage.[4][6][7]

This reaction is highly chemoselective for thiols within a specific pH range.[4][9] At a neutral pH of 7.0, the reaction rate of maleimides with thiols is approximately 1,000 times faster than with amines.[9][10] This remarkable selectivity is the cornerstone of its widespread use for site-specific modification of proteins.[3]

Diagram of the Thiol-Maleimide Reaction Mechanism

A schematic of the Michael addition reaction between a maleimide and a thiol group.

Comparative Reactivity: Cysteine vs. Other Nucleophilic Amino Acids

While cysteine is the primary target, other amino acids with nucleophilic side chains can potentially react with maleimides, particularly under non-optimal conditions. Understanding the factors that govern this selectivity is crucial for designing successful bioconjugation strategies.

Amino Acid	Nucleophilic Group	Reactivity with Maleimide	Optimal pH for Cysteine Selectivity
Cysteine	Thiol (-SH)	High	6.5 - 7.5[9][11]
Lysine	ε-Amino (-NH2)	Low to Moderate	Above pH 7.5, reactivity increases[9]
Histidine	Imidazole	Low	Can react, especially in intramolecular contexts[12]
N-terminus	α-Amino (-NH2)	Low to Moderate	Reactivity increases with pH
Serine/Threonine	Hydroxyl (-OH)	Very Low/Negligible	Generally unreactive under typical conditions
Tyrosine	Phenol	Very Low/Negligible	Generally unreactive under typical conditions[13]

Cysteine: The thiol group of cysteine is the most nucleophilic functional group in proteins under physiological conditions, making it the preferred target for maleimides.[14] The reaction is most efficient and selective in the pH range of 6.5 to 7.5.[9][11] Below this range, the thiol is predominantly protonated and less nucleophilic, slowing the reaction.[11]

Lysine: The ε-amino group of lysine is a primary amine and can react with maleimides. However, at a pH of 7.0, the reaction with thiols is significantly faster.[9] The reactivity of lysine's amino group increases at pH values above 7.5, leading to a loss of selectivity.[9][10][11] This is because the unprotonated amine is the reactive species, and its concentration increases with pH.

Histidine: The imidazole ring of histidine can also act as a nucleophile. While intermolecular reactions with maleimides are generally slow, intramolecular reactions can occur at a significant rate if the histidine residue is spatially close to a maleimide that has been introduced into the peptide.[12]

N-terminal Amino Group: The α-amino group at the N-terminus of a protein or peptide can also react with maleimides, with its reactivity also being pH-dependent.

The Critical Role of pH in Directing Selectivity

As evident from the comparative data, pH is the single most important experimental parameter for controlling the selectivity of maleimide reactions.

• pH 6.5 - 7.5: This is the optimal range for achieving high chemoselectivity for cysteine residues.[9][11] In this window, the thiol group is sufficiently deprotonated to be reactive, while the concentration of reactive, unprotonated primary amines (like lysine) is low.[9]

• Below pH 6.5: The rate of the thiol-maleimide reaction decreases significantly as the thiol group becomes more protonated.[11]

• Above pH 7.5: The selectivity for thiols is compromised. The concentration of the more nucleophilic unprotonated primary amines increases, leading to competitive reactions with lysine and the N-terminus.[9][11] Furthermore, the maleimide ring itself becomes more susceptible to hydrolysis at higher pH, leading to an inactive, ring-opened maleamic acid.[9][11][15]

Workflow for Optimizing pH in Maleimide Conjugation

A logical workflow for determining the optimal pH for selective maleimide conjugation.

Potential Side Reactions and Mitigation Strategies

While highly selective under optimal conditions, several side reactions can occur, leading to heterogeneous products or reduced yield.

1. Maleimide Hydrolysis: The maleimide ring can undergo hydrolysis, especially at pH values above 7.5, to form an unreactive maleamic acid.[9][15]

• Mitigation: Always prepare maleimide solutions fresh before use and avoid storing them in aqueous buffers.[9][11] Stock solutions should be stored in a dry, water-miscible organic solvent like DMSO or DMF.[10]

2. Reaction with Amines: As discussed, at pH > 7.5, maleimides can react with primary amines.[9]

• Mitigation: Maintain the reaction pH between 6.5 and 7.5.[9][11]

3. Thiazine Rearrangement: For peptides or proteins with an N-terminal cysteine, the initial thiosuccinimide adduct can undergo an intramolecular rearrangement to form a stable six-membered thiazine ring.[6][11][16] This rearrangement is more rapid at higher pH.[6][16]

• Mitigation: Perform the conjugation at a more acidic pH (around 6.5) or consider alternative conjugation strategies if an N-terminal cysteine must be targeted.[6]

4. Retro-Michael Reaction: The thiol-maleimide linkage can be reversible under certain conditions, a process known as the retro-Michael reaction.[9][17] This can lead to the transfer of the maleimide-linked payload to other thiols, such as serum albumin, in vivo.[9][10]

• Mitigation: Post-conjugation hydrolysis of the thiosuccinimide ring to the more stable succinamic acid thioether can prevent this reversal.[9][10] The use of "self-hydrolyzing" maleimides, which are designed to undergo rapid hydrolysis after conjugation, is an effective strategy.[18]

Experimental Protocol: Assessing Maleimide Selectivity

This protocol provides a framework for quantitatively comparing the reactivity of a maleimide derivative with cysteine and lysine.

Materials:

• N-acetyl-cysteine (model for cysteine)

• N-acetyl-lysine (model for lysine)

• Maleimide-functionalized molecule of interest (e.g., a fluorescent dye)

• Phosphate buffered saline (PBS) at pH 6.5, 7.4, and 8.5

• Dimethyl sulfoxide (DMSO)

• Quenching reagent (e.g., excess free cysteine)

• High-performance liquid chromatography (HPLC) system with a C18 column and a UV-Vis or fluorescence detector

Procedure:

• Prepare Stock Solutions:

  • Dissolve N-acetyl-cysteine and N-acetyl-lysine in each of the PBS buffers to a final concentration of 1 mM.

  • Dissolve the maleimide reagent in DMSO to create a 10 mM stock solution.

• Reaction Setup:

  • In separate microcentrifuge tubes for each pH condition, add the N-acetyl-cysteine or N-acetyl-lysine solution.

  • Initiate the reaction by adding the maleimide stock solution to achieve a 1:1 molar ratio of maleimide to amino acid.

• Time-Course Analysis:

  • At various time points (e.g., 0, 5, 15, 30, 60, and 120 minutes), take an aliquot of each reaction mixture.

  • Immediately quench the reaction by adding an excess of free cysteine to the aliquot.

• HPLC Analysis:

  • Analyze the quenched aliquots by reverse-phase HPLC.[19]

  • Use a suitable gradient of water/acetonitrile with 0.1% TFA to separate the unreacted maleimide, the amino acid, and the conjugate.

  • Monitor the elution profile at a wavelength appropriate for the maleimide-containing molecule.[19]

• Data Analysis:

  • Integrate the peak areas corresponding to the unreacted maleimide and the conjugate at each time point.

  • Calculate the percentage of conversion to the conjugate over time for each amino acid at each pH.

  • Plot the percentage of conjugate formation versus time to determine the reaction rates.

Expected Outcome: The results should demonstrate a significantly faster rate of conjugation with N-acetyl-cysteine compared to N-acetyl-lysine, especially at pH 6.5 and 7.4. At pH 8.5, an increase in the rate of reaction with N-acetyl-lysine is expected, though it will likely still be slower than the reaction with cysteine. This experiment provides quantitative data to validate the high selectivity of maleimides for thiols under optimized conditions.

Conclusion

The thiol-maleimide reaction is a powerful and widely used tool in bioconjugation due to its high efficiency and selectivity for cysteine residues.[4][7] However, this selectivity is not absolute and is highly dependent on careful control of reaction conditions, most notably pH.[11] By maintaining a pH between 6.5 and 7.5, researchers can minimize side reactions with other nucleophilic amino acids like lysine and prevent hydrolysis of the maleimide group.[9] Understanding the underlying chemistry and potential pitfalls is essential for the successful design and execution of maleimide-based bioconjugation strategies, ultimately leading to more homogeneous and effective products for research, diagnostic, and therapeutic applications.

References

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• Podgórski, M., et al. (2018). Kinetics study of degradation of maleimide-thiol conjugates in reducing environments. Polymer Chemistry. Retrieved from [Link]

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• Kalia, D., et al. (2019). Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement. Journal of Peptide Science. Retrieved from [Link]

• Barrass, J., & Wall, R. (1969). The hydrolysis of maleimide in alkaline solution. Canadian Journal of Chemistry. Retrieved from [Link]

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• ChemRxiv. (n.d.). On-demand Detachment of Maleimide Derivatives on Cysteine to Facilitate (Semi)Synthesis of Challenging Proteins. Retrieved from [Link]

• Ravasco, J. M. J. M., et al. (2018). Bioconjugation with Maleimides: A Useful Tool for Chemical Biology. Scilit. Retrieved from [Link]

• Nair, D. P., et al. (2014). Thiol-Maleimide “Click” Chemistry: Evaluating the Influence of Solvent, Initiator, and Thiol on the Reaction Mechanism, Kinetics, and Selectivity. ResearchGate. Retrieved from [Link]

• González-Vera, J. A., et al. (2020). Evidence of Isomerization in the Michael-Type Thiol-Maleimide Addition: Click Reaction between L-Cysteine and 6-Maleimidehexanoic Acid. Molecules. Retrieved from [Link]

• Ravasco, J. M. J. M., et al. (2019). Bioconjugation with Maleimides: A Useful Tool for Chemical Biology. ResearchGate. Retrieved from [Link]

• Bednar, R. A., et al. (1989). Reactivity and pH dependence of thiol conjugation to N-ethylmaleimide: detection of a conformational change in chalcone isomerase. Biochemistry. Retrieved from [Link]

• Needham, L., et al. (2021). One-pot thiol–amine bioconjugation to maleimides: simultaneous stabilisation and dual functionalisation. Chemical Science. Retrieved from [Link]

• Bachem. (2021, October 5). Thiazine Formation: The Elucidation of a Thiol-Maleimide Side-Reaction. Retrieved from [Link]

• Sharpless, K. B., et al. (1968). The Reactions of Amines and Amino Acids with Maleimides. Structure of the Reaction Products Deduced from Infrared and Nuclear Magnetic Resonance Spectroscopy. Biochemistry. Retrieved from [Link]

• Rango Exchange. (n.d.). Cysteine vs. Lysine Conjugation in Antibody Bioconjugation: Mechanisms, Pros, Cons, and Practical Design. Retrieved from [Link]

• ResearchGate. (2023, January 13). Maleimide Thiamichael: is it selective for Cys in a peptidic structure?. Retrieved from [Link]

• Papini, A., et al. (1992). Alkylation of histidine with maleimido-compounds. International Journal of Peptide and Protein Research. Retrieved from [Link]

• Al-Dulayymi, J. R., et al. (2021). Evaluation of Substituted N-Aryl Maleimide and Acrylamides for Bioconjugation. Molecules. Retrieved from [Link]

• ResearchGate. (n.d.). Maleimide-Based Chemical Proteomics for Quantitative Analysis of Cysteine Reactivity. Retrieved from [Link]

• Zhang, M., et al. (2020). Maleimide-Based Chemical Proteomics for Quantitative Analysis of Cysteine Reactivity. Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

• Zhang, C., et al. (2019). Dinitroimidazoles as bifunctional bioconjugation reagents for protein functionalization and peptide macrocyclization. Nature Communications. Retrieved from [Link]

• The Gaj Lab. (2014, September 4). SiteSelective Labeling of a Lysine Residue in Human Serum Albumin. Retrieved from [Link]

• Martínez-Jothar, L., et al. (2018). Insights into maleimide-thiol conjugation chemistry. Journal of Controlled Release. Retrieved from [Link]

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A Senior Application Scientist's Guide to Quantifying Degree of Labeling for Maleimide-Conjugated Proteins

Introduction: The Critical Need for Precise Conjugation Analysis

In the realms of therapeutic protein development and advanced biological research, the covalent attachment of molecules to proteins via maleimide chemistry is a cornerstone technique. This method, targeting the sulfhydryl groups of cysteine residues, is pivotal for creating antibody-drug conjugates (ADCs), fluorescently labeled proteins for imaging, and PEGylated proteins with enhanced stability.[1] The efficacy, safety, and reproducibility of these bioconjugates are directly dependent on the Degree of Labeling (DOL) or, in the case of ADCs, the Drug-to-Antibody Ratio (DAR) . An accurate and precise quantification of this parameter is therefore not merely a quality control checkpoint, but a critical determinant of a product's biological activity and therapeutic index.[2]

This guide provides an in-depth comparison of the predominant analytical techniques used to quantify the degree of labeling for maleimide-conjugated proteins. As a senior application scientist, my aim is to move beyond mere procedural descriptions, offering insights into the causality behind experimental choices and highlighting the self-validating nature of robust analytical methods.

The Chemistry of Maleimide Conjugation: A Foundation for Quantification

Maleimide functional groups react specifically with the free thiol groups of cysteine residues under neutral to slightly alkaline pH conditions (pH 7-7.5) to form a stable thioether bond.[3][4] This specificity is a key advantage, as the relatively low abundance of cysteine residues in many proteins allows for site-specific or near-site-specific labeling.[5][6] However, challenges such as the oxidation of cysteines to form disulfide bonds necessitate careful control of reaction conditions, often requiring a reduction step prior to conjugation.[1] Understanding this fundamental chemistry is crucial for selecting and optimizing the appropriate quantification method.

Comparative Analysis of Quantification Methodologies

The choice of a quantification method is a critical decision, dictated by the specific requirements of the project, including the nature of the protein and the conjugated molecule, the desired level of accuracy and precision, sample throughput needs, and available instrumentation. Here, we compare the most widely adopted techniques.

Method	Principle	Primary Output	Advantages	Disadvantages	Best Suited For
UV-Vis Spectroscopy	Measures absorbance of the protein and the conjugated molecule at their respective maximal absorbance wavelengths.	Average DOL	Rapid, simple, and widely accessible.	Lower accuracy due to spectral overlap and reliance on accurate extinction coefficients. Not suitable for non-chromophoric conjugates.[7][8]	Routine analysis of chromophore-labeled proteins where high precision is not paramount.
Ellman's Assay (Indirect)	Quantifies the reduction in free thiols after conjugation by reacting remaining thiols with DTNB.	Average DOL	Simple, colorimetric, and does not require a chromophoric conjugate.	Indirect measurement, susceptible to interference from other reducing agents.[9]	Orthogonal confirmation of DOL, particularly for non-chromophoric conjugates.
Mass Spectrometry (MS)	Measures the mass of the intact or fragmented protein to determine the number of conjugated molecules.	Precise DOL, site-specific information, and distribution of species.	High accuracy, precision, and provides detailed molecular information.[10][11]	Requires expensive instrumentation and specialized expertise.	In-depth characterization, ADC development, and when site-specific information is critical.[12][13][14]
Hydrophobic Interaction Chromatography (HIC-HPLC)	Separates protein conjugates based on differences in hydrophobicity conferred by the attached molecule.	Distribution of differently labeled species and average DAR.	Gold standard for ADC DAR analysis, provides information on heterogeneity.[15][16][17]	Can be sensitive to mobile phase conditions, may not be suitable for all conjugates.[17]	Characterization of ADCs and other conjugates where the attached molecule significantly alters hydrophobicity.[2][18]
Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)	Separates conjugates based on hydrophobicity, often after reduction of the protein into its subunits.	DAR of subunits, can be used to calculate overall DAR.	High resolution, compatible with MS, useful for site-specific ADCs.[16][19][20]	Denaturing conditions may not be suitable for all proteins.	Analysis of reduced conjugates and as an orthogonal method to HIC.[21]

In-Depth Methodologies and Experimental Protocols

UV-Vis Spectroscopy: The Workhorse of Routine Analysis

Principle of Causality: This method leverages the Beer-Lambert Law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species. By measuring the absorbance of the protein (typically at 280 nm) and the conjugated molecule at its maximum absorbance wavelength (Amax), the average DOL can be calculated.[22] A critical consideration is the correction for the absorbance of the conjugated molecule at 280 nm, which is essential for accurate protein concentration determination.[1][4]

Experimental Workflow:

Caption: UV-Vis Spectroscopy Workflow for DOL Determination.

Detailed Protocol:

• Purification: Thoroughly remove any unbound maleimide-containing molecule from the conjugated protein using size-exclusion chromatography or dialysis.[22] This step is critical for accuracy.

• Sample Preparation: Dilute the purified conjugate in a suitable buffer (e.g., PBS) to a concentration that results in an absorbance reading within the linear range of the spectrophotometer (typically 0.1 - 1.0 AU).[3]

• Absorbance Measurement:

  • Measure the absorbance of the diluted conjugate at 280 nm (A280).

  • Measure the absorbance at the maximum absorbance wavelength (Amax) of the conjugated molecule.[4]

• Calculations:

  • Corrected Protein Absorbance (A_protein): A_protein = A280 - (Amax * CF), where CF is the correction factor (A280 of the free label / Amax of the free label).[1]

  • Protein Concentration (M): [Protein] = A_protein / (ε_protein * path length), where ε_protein is the molar extinction coefficient of the protein.

  • Label Concentration (M): [Label] = Amax / (ε_label * path length), where ε_label is the molar extinction coefficient of the label.

  • Degree of Labeling (DOL): DOL = [Label] / [Protein]

Self-Validation: The linearity of absorbance with dilution serves as an internal control. A serial dilution of the conjugate should yield a linear relationship between concentration and absorbance, confirming the absence of aggregation or other interfering factors.

Mass Spectrometry: The Gold Standard for Precision

Principle of Causality: Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. For maleimide-conjugated proteins, the increase in mass directly corresponds to the number of attached molecules. Intact mass analysis provides the mass of the entire protein conjugate, revealing the distribution of species with different DOLs.[11] Peptide mapping, which involves digesting the protein and analyzing the resulting peptides, can pinpoint the exact cysteine residues that have been modified.[13][14][23]

Experimental Workflow (Intact Mass Analysis):

Caption: Intact Mass Spectrometry Workflow for DOL Analysis.

Detailed Protocol (Intact Mass Analysis):

• Sample Preparation: Desalt the purified protein conjugate using a suitable method, such as a spin column or reversed-phase chromatography, to remove non-volatile salts that can interfere with ionization.[24]

• LC-MS Analysis:

  • Inject the desalted sample into a liquid chromatography system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Separate the conjugate from any remaining impurities using a reversed-phase column.

  • Introduce the eluent into the mass spectrometer via electrospray ionization (ESI).[23]

  • Acquire the mass spectrum over an appropriate m/z range.

• Data Analysis:

  • Deconvolute the raw mass spectrum to obtain the zero-charge mass of the protein species present.

  • Identify the peaks corresponding to the unconjugated protein and the various conjugated forms.

  • The mass difference between adjacent peaks should correspond to the mass of the attached molecule.

  • The relative abundance of each peak reflects the distribution of the different labeled species.

Self-Validation: The mass of the unconjugated protein serves as an internal calibrant. The observed mass should match the theoretical mass, and the mass shifts for each conjugation should be consistent with the mass of the attached molecule.

Hydrophobic Interaction Chromatography (HIC-HPLC): Resolving Heterogeneity

Principle of Causality: HIC separates molecules based on their hydrophobicity.[17] The conjugation of often hydrophobic small molecules or linkers to a protein increases its overall hydrophobicity. HIC-HPLC can resolve species with different numbers of conjugated molecules, providing a detailed profile of the labeling distribution.[15][16] This is particularly valuable for ADCs, where the distribution of drug-loaded species is a critical quality attribute.[2][18]

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Safety & Regulatory Compliance

Navigating the Disposal of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione: A Guide for Laboratory Professionals

For researchers and drug development professionals, the synthesis and application of novel chemical entities are at the forefront of innovation. However, the lifecycle of these compounds extends beyond their use in experiments; it encompasses their safe and compliant disposal. This guide provides a comprehensive, step-by-step framework for the proper disposal of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione, ensuring the safety of laboratory personnel and the protection of our environment. Our commitment to your research success includes providing the critical information you need to manage the entire lifecycle of the chemical tools you use.

Understanding the Compound: Hazard Identification and Risk Assessment

1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione is a halogenated N-aryl maleimide. A thorough understanding of its chemical properties is paramount for safe handling and disposal.

Chemical Structure and Properties:

• N-aryl maleimide: The maleimide group is known to be reactive, particularly towards sulfhydryl groups found in biological molecules.[1] This reactivity is a key consideration in its intended applications and also in its potential for chemical neutralization prior to disposal.

• Brominated Aromatic Ring: The presence of a bromine atom on the phenyl ring classifies this compound as a halogenated organic compound . This is a critical designation for waste segregation and disposal, as these compounds are subject to specific environmental regulations.[2][3]

Known and Inferred Hazards: While a specific, comprehensive Safety Data Sheet (SDS) for this exact compound is not readily available in public databases, data from structurally similar chemicals, such as other N-aryl maleimides and brominated aromatics, allow us to infer the primary hazards.

Hazard Class	Description	Recommended Precautions
Acute Oral Toxicity	Harmful if swallowed.[2]	Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.
Skin Irritation	Causes skin irritation.[2]	Wear protective gloves and a lab coat. Avoid contact with skin.
Eye Irritation	Causes serious eye irritation.[2]	Wear safety glasses with side shields or goggles.
Respiratory Irritation	May cause respiratory tract irritation.[2]	Work in a well-ventilated area, preferably a chemical fume hood.

The Disposal Workflow: A Step-by-Step Procedural Guide

The proper disposal of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione is a multi-step process that begins with immediate, in-lab containment and culminates in compliant removal by a certified waste management provider.

Figure 1. Disposal workflow for 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione.

Step 1: Immediate Containment and Personal Protective Equipment (PPE)

Before handling any waste, ensure you are wearing the appropriate PPE:

• Eye Protection: Chemical safety goggles are mandatory.

• Hand Protection: Chemically resistant gloves (e.g., nitrile) are essential.

• Body Protection: A laboratory coat must be worn at all times.

For any spills, follow these immediate actions:

• Alert Colleagues: Inform others in the immediate area of the spill.

• Isolate the Area: If the spill is significant, restrict access to the area.

• Containment: For solid material, carefully sweep it up. For solutions, absorb with an inert material (e.g., vermiculite, sand, or a chemical absorbent pad). Avoid raising dust.

• Ventilation: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Step 2: Waste Segregation - The Critical Decision

Due to the presence of bromine, 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione and any materials contaminated with it must be disposed of as halogenated organic waste .[4]

• DO NOT dispose of this compound down the drain.

• DO NOT mix it with non-halogenated organic waste. Improper segregation can lead to dangerous reactions and violations of environmental regulations.

Step 3: Packaging and Labeling for Disposal

• Select the Correct Container: Use a designated, leak-proof, and chemically compatible container for halogenated organic waste. This is typically provided by your institution's Environmental Health and Safety (EHS) department.

• Transfer Waste: Carefully place the contained spill material or residual product into the waste container. For solutions, use a funnel to avoid spills.

• Labeling: Affix a hazardous waste label to the container immediately. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione"

  • The specific hazards (e.g., "Irritant," "Harmful if Swallowed")

  • The date accumulation started.

Step 4: Secure Storage and Arranging for Pickup

• Storage: Store the sealed waste container in a designated satellite accumulation area within your laboratory. This area should be secure, well-ventilated, and away from incompatible materials.

• Pickup: Follow your institution's procedures for requesting a hazardous waste pickup from your EHS department.

The Science of Disposal: Why Incineration?

Halogenated organic compounds require specialized disposal methods to prevent the release of harmful substances into the environment. The standard and most effective method is high-temperature incineration.[5]

• Thermal Decomposition: At high temperatures (typically >1,200 °C), the organic structure is destroyed.

• Scrubbing: The incineration process is equipped with "scrubbers" that neutralize the acidic gases (such as hydrogen bromide) that are formed during the combustion of halogenated materials.

In-Lab Neutralization: A Note of Caution

While the maleimide group is susceptible to hydrolysis, which can render it unreactive, attempting to neutralize this compound in the lab before disposal is not recommended for routine waste.[6][7] The reasons for this are:

• Incomplete Reactions: Ensuring a complete reaction to a non-hazardous product can be difficult to verify in a typical laboratory setting.

• Byproduct Formation: Neutralization reactions can produce unknown byproducts that may also be hazardous.

• Regulatory Compliance: Most institutional EHS protocols are designed for the direct disposal of chemical waste, not for waste that has been chemically altered by the user.

For these reasons, the most trustworthy and compliant method is to dispose of the compound as halogenated organic waste via your institutional EHS program.

By adhering to these procedures, you can ensure that your innovative research is conducted not only at the cutting edge of science but also with the utmost commitment to safety and environmental stewardship.

References

• U.S. Environmental Protection Agency. (1988). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from [Link]

• Electronic Code of Federal Regulations. (n.d.). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. Retrieved from [Link]

• Park, K. (2015). Stabilization of cysteine-linked antibody drug conjugates with N-aryl maleimides. Journal of Controlled Release, 213, 135-142.

• California Code of Regulations. (n.d.). Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32. Retrieved from [Link]

• University of Washington Environmental Health & Safety. (n.d.). Halogenated Waste. Retrieved from [Link]

• Wikipedia. (n.d.). Maleimide. Retrieved from [Link]

• MDPI. (2020).

• ResearchGate. (2011). Tunable Degradation of Maleimide-Thiol Adducts in Reducing Environments. Retrieved from [Link]

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A Senior Application Scientist's Guide to Handling 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione

This document provides essential safety and handling protocols for 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione. As a research chemical, its toxicological properties may not be fully characterized. Therefore, this guide is built upon a foundation of chemical structure analysis, established best practices for analogous compounds, and a deep commitment to a proactive safety culture. Our goal is to empower you, our scientific partners, to work confidently and safely.

The Chemical Profile: A Tale of Two Moieties

To understand the necessary precautions, we must first appreciate the chemical nature of 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione. It is a molecule composed of two key functional groups, each contributing to its potential hazard profile:

• The Maleimide Group (1H-pyrrole-2,5-dione): Maleimides are known as potent electrophiles, readily reacting with nucleophiles like thiols found in proteins. This reactivity is the basis of their utility in bioconjugation but also underlies their potential as skin and respiratory sensitizers. Repeated exposure, even at low levels, can lead to allergic reactions.

• The Brominated Aromatic Ring (2-bromo-4-methylphenyl): Halogenated aromatic compounds are a broad class with varying toxicities. The presence of bromine necessitates caution, as many such compounds can cause skin, eye, and respiratory irritation.[1][2] Organobromine compounds can also be persistent in the environment.[3]

Given this structure, we must operate under the assumption that this compound is, at a minimum, a skin and eye irritant, a potential skin sensitizer, and harmful if inhaled or ingested.

Table 1: Anticipated Hazard Profile based on Structural Analogs

Hazard Category	Associated Moiety	Rationale & Potential Effects	Source
Acute Toxicity (Oral)	Maleimide, Pyrrole	Analogous compounds are rated from harmful to toxic if swallowed.[4][5]	[4][5]
Skin Irritation/Corrosion	Maleimide, Brominated Aromatic	Both parent structures are known skin irritants.[4][1]	[4][1]
Skin Sensitization	Maleimide	The maleimide group can cause an allergic reaction upon re-exposure.
Serious Eye Damage/Irritation	Maleimide, Pyrrole	Related compounds can cause serious eye irritation and, in some cases, severe damage.[4][5][6]	[4][5][6]
Respiratory Irritation	Maleimide, Pyrrole	Inhalation of dust may cause respiratory tract irritation.[4][5]	[4][5]

The Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is not a checklist; it is a risk-mitigation strategy. The following protocols are designed to provide a robust barrier against the primary exposure routes: dermal contact and inhalation.

Engineering Controls: Your First Line of Defense

All work involving 1-(2-bromo-4-methylphenyl)-1H-pyrrole-2,5-dione as a solid or in solution must be performed within a certified chemical fume hood.[7] The fume hood contains vapors and prevents the inhalation of fine powders.

PPE Ensemble: A Multi-Layered Approach

PPE Item	Specification	Rationale
Hand Protection	Nitrile gloves (double-gloving recommended)	Provides a primary barrier against skin contact. Double-gloving minimizes exposure risk from undetected pinholes or tears in the outer glove.[8] Change gloves immediately if contamination is suspected.[8]
Eye/Face Protection	Tightly fitting safety goggles with side shields	Protects against accidental splashes and airborne particulates.[9]
Face shield (in addition to goggles)	Required when there is a significant risk of splashing (e.g., handling bulk quantities, potential for pressure release).[10][11]
Body Protection	Flame-resistant laboratory coat	Protects skin and personal clothing from minor spills and contamination.
Chemical-resistant apron (over lab coat)	Recommended when handling larger quantities (>1g) or during procedures with a higher splash risk.
Respiratory Protection	Not required if work is performed in a fume hood	A properly functioning fume hood is the primary engineering control for respiratory protection.
Full-face respirator with appropriate cartridges	Necessary for spill cleanup outside of a fume hood or in case of ventilation failure.[9]

Operational Workflow: A Step-by-Step Guide

Adherence to a strict, logical workflow is paramount for ensuring safety and experimental integrity.

Step 1: Preparation and Pre-Donning

• Ensure the chemical fume hood is operational and the sash is at the appropriate working height.

• Clear the work area of all unnecessary items.

• Assemble all necessary equipment (spatula, weigh paper, vials, solvents, etc.) inside the fume hood.

• Don the required PPE: lab coat, safety goggles, and a single pair of inner gloves.

Step 2: Aliquoting the Compound

• Don a second pair of outer gloves.

• Carefully open the container inside the fume hood. Avoid creating airborne dust.[10]

• Use a clean spatula to weigh the desired amount of the compound onto weigh paper or directly into a tared vial.

• Securely close the primary container.

Step 3: Solution Preparation & Post-Handling

• Add solvent to the vial containing the compound.

• Cap and mix gently (vortex or sonicate as needed) until dissolved.

• Once the procedure is complete, carefully remove outer gloves and dispose of them in the designated solid hazardous waste container.[12]

• Wipe down the work surface with an appropriate solvent.

• Remove inner gloves and wash hands thoroughly with soap and water.[12]

Caption: Standard workflow for safely handling the compound.

Emergency & Disposal Plans

Accidental Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[4] Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[12]

• Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate medical attention.[4]

Spill Response

• Minor Spill (inside fume hood): Absorb with an inert, dry material (e.g., vermiculite, sand). Scoop up the material into a labeled, sealed container for hazardous waste disposal. Decontaminate the area.

• Major Spill (outside fume hood): Evacuate the immediate area. Alert laboratory personnel and safety officers. Do not attempt to clean up without appropriate respiratory protection and training.

Waste Disposal: A Critical Final Step

Improper disposal can endanger support staff and the environment. All waste streams must be treated as hazardous.

• Solid Waste: This includes any unused compound, contaminated weigh paper, gloves, and wipes. Place in a clearly labeled, sealed container for "Halogenated Organic Solid Waste."[13]

• Liquid Waste: Solutions containing the compound should be collected in a labeled container for "Halogenated Organic Liquid Waste." Do not mix with other waste streams.

• Sharps: Contaminated needles or razor blades must be placed in a designated sharps container.

Caption: Decision workflow for proper waste segregation.

By adhering to these protocols, you build a framework of safety that protects you, your colleagues, and the integrity of your research. Always prioritize safety; when in doubt, consult your institution's Environmental Health and Safety (EHS) department.

References

• American Chemistry Council. (2021, September). Guidance for Selection of Personal Protective Equipment for MDI Users. Retrieved from [Link]

• Covestro Solution Center. (2013, March). Guidance for Selection of Protective Clothing for MDI Users. Retrieved from [Link]

• Ideal Response. (2025, March 18). What is bromine and what are the safe disposal and recycling methods? Retrieved from [Link]

• Spectrum Laboratory Products, Inc. (2008, March 28). Material Safety Data Sheet - 2-Bromo-2-nitropropane-1,3-diol. Retrieved from [Link]

• Darnell, A. J. (1983, December). Bromination Process for Disposal of Spilled Hazardous Materials. U.S. Environmental Protection Agency. Retrieved from [Link]

• ReagentWorld. (2017, June 12). Product MSDS, Maleimide, 541-59-3, 98%. Retrieved from [Link]

• Chemtalk - Science Forum For Lab Technicians. (2008). Bromine water - disposal. Retrieved from [Link]

• NIOSH. (2006, December 6). Personal Protective Equipment for Use in Handling Hazardous Drugs. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Bromination. Retrieved from [Link]

• Google Patents. (n.d.). US4954648A - Method for the bromination of aromatic compound.

• Reddit. (2024, November 13). Working with Bromine. r/chemistry. Retrieved from [Link]

• YouTube. (2024, June 7). Bromination safety. Retrieved from [Link]

• Papaspyrides, C. D., et al. (2023). Removal of Bromine from Polymer Blends with a Composition Simulating That Found in Waste Electric and Electronic Equipment through a Facile and Environmentally Friendly Method. PMC - NIH. Retrieved from [Link]

• MDPI. (2021, July 6). Degradation of Brominated Organic Compounds (Flame Retardants) by a Four-Strain Consortium Isolated from Contaminated Groundwater. Retrieved from [Link]

• Van Stee, L., et al. (2019). Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. PMC - NIH. Retrieved from [Link]

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